1,1'-Azobis(cyclohexanecarbonitrile)

• CAS: 2094-98-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), a widely used free-radical initiator. The information is presented to be a valuable resource for researchers and professionals in various scientific fields, including drug development, polymer chemistry, and materials science.

Core Physical and Chemical Properties

1,1'-Azobis(cyclohexanecarbonitrile), also known by synonyms such as 1,1'-Azobis(cyanocyclohexane) and ACHN, is a white to light-colored crystalline solid.[1][2] It is recognized for its role as a thermal initiator in polymerization processes, generating free radicals upon heating.[3]

Quantitative Data Summary

The key physical properties of 1,1'-Azobis(cyclohexanecarbonitrile) are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₄H₂₀N₄	[4]
Molecular Weight	244.34 g/mol	[1][2][4]
Appearance	White to light colored solid/crystals	[1][2]
Melting Point	114 - 118 °C	[3]
Decomposition Temperature	Decomposes near 80 °C
10-Hour Half-life Decomposition Temperature	88 °C (in toluene)	[2]
Solubility
Water	Practically insoluble	[1][2]
Acetone	Freely soluble	[2]
Chloroform	Freely soluble	[2]
Benzene	Freely soluble	[2]
Ethanol	Soluble	[2]
Petroleum Ether	Practically insoluble	[2]
Aromatic Solvents	Soluble

Experimental Protocols

Detailed methodologies for determining the key physical properties of organic compounds like 1,1'-Azobis(cyclohexanecarbonitrile) are provided below. These are generalized protocols and may be adapted based on specific laboratory equipment and conditions.

Melting Point Determination (Capillary Method)

This method is a common and reliable technique for determining the melting point of a crystalline solid.

Materials:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Sample of 1,1'-Azobis(cyclohexanecarbonitrile)

• Mortar and pestle (if sample is not a fine powder)

• Thermometer

Procedure:

• Ensure the sample of 1,1'-Azobis(cyclohexanecarbonitrile) is a fine, dry powder. If necessary, gently grind the crystals in a mortar and pestle.

• Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard surface.

• Place the packed capillary tube into the heating block of the melting point apparatus.

• Set the apparatus to heat at a steady and slow rate, approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observe the sample through the magnifying lens.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the last solid crystal melts (the end of the melting range).

• The melting point is reported as this range.

Solubility Determination (Qualitative)

This protocol provides a qualitative assessment of a compound's solubility in various solvents.

Materials:

• Test tubes and rack

• Spatula

• Sample of 1,1'-Azobis(cyclohexanecarbonitrile)

• A selection of solvents (e.g., water, ethanol, acetone, toluene)

• Vortex mixer (optional)

Procedure:

• Place approximately 10-20 mg of 1,1'-Azobis(cyclohexanecarbonitrile) into a clean, dry test tube.

• Add 1 mL of the chosen solvent to the test tube.

• Agitate the mixture vigorously for 1-2 minutes. A vortex mixer can be used for thorough mixing.

• Visually inspect the solution to determine if the solid has dissolved.

• Record the solubility as:

  • Freely soluble: Dissolves completely.

  • Soluble: Dissolves completely, but may require some time or heating.

  • Slightly soluble: Only a small portion of the solid dissolves.

  • Practically insoluble: No visible dissolution of the solid.

• Repeat the procedure for each solvent to be tested.

Thermal Decomposition Analysis (Conceptual Overview)

The thermal stability and decomposition of 1,1'-Azobis(cyclohexanecarbonitrile) are critical parameters, especially given its use as a thermal initiator. Techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are employed for this purpose.

Thermogravimetric Analysis (TGA):

• Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• Procedure Outline:

  • A small, accurately weighed sample of ACHN is placed in a TGA furnace.

  • The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen).

  • The instrument records the mass of the sample as the temperature increases.

  • A significant loss of mass indicates decomposition. The temperature at which this occurs is the decomposition temperature.

Differential Scanning Calorimetry (DSC):

• Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.

• Procedure Outline:

  • A small, weighed sample of ACHN is placed in a sealed pan, and an empty pan is used as a reference.

  • Both pans are heated at a constant rate.

  • The instrument measures the heat flow to each pan.

  • An exothermic peak indicates a decomposition event, and the onset temperature of this peak is a measure of the decomposition temperature.

Visualizations

The following diagrams illustrate the synthesis workflow and the thermal decomposition pathway of 1,1'-Azobis(cyclohexanecarbonitrile).

Caption: Workflow for the synthesis of 1,1'-Azobis(cyclohexanecarbonitrile).

Caption: Thermal decomposition pathway of 1,1'-Azobis(cyclohexanecarbonitrile).

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scientificlabs.com [scientificlabs.com]
• 4. scbt.com [scbt.com]

An In-depth Technical Guide to 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, and applications of 1,1'-Azobis(cyclohexanecarbonitrile), a key reagent in polymer chemistry and organic synthesis.

Chemical Identity and Structure

1,1'-Azobis(cyclohexanecarbonitrile), commonly abbreviated as ACHN, is a white crystalline solid.[1] It is widely utilized as a free-radical initiator in polymerization reactions and other organic syntheses.[1][2] Its structure consists of two cyclohexanecarbonitrile (B123593) units linked by an azo group (-N=N-).

Identifier	Value
IUPAC Name	1-[(1-cyanocyclohexyl)diazenyl]cyclohexane-1-carbonitrile[3]
CAS Number	2094-98-6[2][3][4]
Molecular Formula	C₁₄H₂₀N₄[2][3]
SMILES	C1CCC(CC1)(C#N)N=NC2(CCCCC2)C#N[3]
InChI Key	KYIKRXIYLAGAKQ-UHFFFAOYSA-N[3]
Synonyms	ACHN, 1,1'-Azobis(cyanocyclohexane), VAZO™ catalyst 88[1][2][4]

Physicochemical and Safety Data

ACHN is notable for its thermal lability, which allows for the controlled generation of radicals at specific temperatures. It is soluble in aromatic solvents but insoluble in water.[1]

Property	Value
Molecular Weight	244.34 g/mol [2][3]
Appearance	White to light-colored solid substance[3]
Melting Point	114-118 °C (decomposes)[1][4][5]
Decomposition Temperature	Decomposes near 80 °C[1]
10-hour Half-life in Toluene	88 °C[1][6]
Solubility	Insoluble in water; Soluble in aromatic solvents[1]

Safety Information:

1,1'-Azobis(cyclohexanecarbonitrile) is a flammable solid and can be irritating to the skin, eyes, and respiratory system.[3][7] It is a self-reactive substance, and its decomposition can be triggered by heat, friction, or impact.[3] Dust from this compound may form an explosive mixture in the air.[3] Appropriate personal protective equipment, including gloves, eye protection, and a dust mask, should be used when handling this chemical.[5]

Mechanism of Action: Radical Generation

The primary function of 1,1'-Azobis(cyclohexanecarbonitrile) is to serve as a thermal source of free radicals. Upon heating, the central azo bond undergoes homolytic cleavage, releasing a molecule of nitrogen gas and two identical 1-cyanocyclohexyl radicals. These radicals can then initiate chemical reactions, most notably polymerization.

Thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile).

Experimental Protocols

Synthesis of 1,1'-Azobis(cyclohexanecarbonitrile)

This protocol is adapted from a procedure published in Organic Syntheses.[3]

Materials:

• 1,2-di-1-(1-cyano)cyclohexylhydrazine

• 90% Ethanol

• Concentrated Hydrochloric Acid

• Bromine

• Ice

Procedure:

• In a 600-mL beaker equipped with a stirrer, thermometer, and dropping funnel, suspend 24.6 g (0.1 mole) of finely powdered 1,2-di-1-(1-cyano)cyclohexylhydrazine in 130 mL of 90% ethanol.

• Slowly add 45 mL of concentrated hydrochloric acid to the mixture while cooling.

• Place the beaker in an ice bath and cool the suspension to 10°C.

• Add bromine at a rate that maintains the temperature below 15°C. The endpoint is reached when a permanent orange-yellow color persists, requiring approximately 16-17 g (about 0.1 mole) of bromine.

• Pour the reaction mixture into 80 mL of ice water. After 15 minutes, filter the suspension using a Büchner funnel, wash the solid with 250 mL of water, and press it dry.

• Transfer the crude solid to a 500-mL Erlenmeyer flask and add 120 mL of boiling 95% ethanol. Dissolve the product as rapidly as possible while heating on a steam bath.

• Filter the hot solution through a fluted filter in a heated funnel.

• Place the filtrate in a refrigerator to crystallize overnight.

• Collect the solid product on a Büchner funnel and dry it in a vacuum desiccator over calcium chloride. The expected yield is 20.5–22.0 g (84–90%).

Free Radical Copolymerization of Methacrylonitrile and Vinyl Butyrate

This protocol demonstrates the use of 1,1'-Azobis(cyclohexanecarbonitrile) as a radical initiator in a copolymerization reaction.[2]

Materials:

• Methacrylonitrile (MAN), purified

• Vinyl Butyrate (VB), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (recrystallized from methanol)

• Dimethylformamide (DMF), dried and purified

Procedure:

• Prepare solutions with the desired quantities of dry monomers (MAN and VB), solvent (DMF), and initiator (1,1'-Azobis(cyclohexanecarbonitrile)). The initiator concentration is typically around 2.5 g/dm³ of the solvent, and the total monomer concentration is maintained at 1.5 M while varying the feed ratio of the monomers.

• Transfer the mixture to a glass tube.

• Seal the tube under a nitrogen atmosphere.

• Submerge the sealed tube in a thermostat-controlled bath at 60 ± 1 °C.

• Allow the polymerization to proceed for approximately 1.5 hours to achieve less than 10% conversion.

• To isolate the copolymer, pour the polymerization mixture into a large volume of water.

• Filter the resulting precipitate.

• Wash the filtered copolymer thoroughly with water, followed by ether and hexane.

• Dry the final product under a vacuum.

Workflow for copolymerization using ACHN.

Applications

The primary application of 1,1'-Azobis(cyclohexanecarbonitrile) is as a thermal initiator for free-radical polymerization.[8] It is employed in the synthesis of a wide range of polymers and copolymers, including those used in coatings, adhesives, and plastics.[8] Its predictable decomposition rate makes it a valuable tool for controlling polymerization kinetics. It is also used in materials science for the development of advanced materials like thermosetting resins.[8]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. eng.uc.edu [eng.uc.edu]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. rsc.org [rsc.org]
• 8. 1,1′-偶氮双(环己烷甲腈) 98% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to 1,1'-Azobis(cyclohexanecarbonitrile) (CAS 2094-98-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile), commonly referred to as ACHN, is a white to off-white crystalline solid widely recognized as a highly efficient thermal initiator for free-radical polymerization.[1] Its predictable decomposition kinetics and thermal stability at elevated temperatures make it a valuable tool in the synthesis of a diverse range of polymers.[1] While its primary application lies in polymer chemistry for materials such as coatings and adhesives, its role in the synthesis of biocompatible and functional polymers has garnered increasing interest within the drug development sector.[2] These polymers are crucial for creating advanced drug delivery systems, including nanoparticles and micelles, designed to enhance the stability, solubility, and targeted delivery of therapeutic agents.[2][3] This guide provides a comprehensive overview of the technical data, synthesis, and applications of 1,1'-Azobis(cyclohexanecarbonitrile), with a particular focus on its relevance to pharmaceutical research and development.

Physicochemical and Safety Data

1,1'-Azobis(cyclohexanecarbonitrile) is characterized by its symmetrical structure, comprising two 1-cyanocyclohexyl groups linked by an azo functional group.[1] This structure is key to its function as a radical initiator. It is generally insoluble in water but exhibits good solubility in many organic solvents, particularly aromatic ones.[1]

Physical and Chemical Properties

Property	Value	References
CAS Number	2094-98-6	[4]
Molecular Formula	C₁₄H₂₀N₄	[4]
Molecular Weight	244.34 g/mol	[4]
Appearance	White to light-colored solid	[2][3]
Melting Point	114-118 °C (decomposes)	[2][5]
Solubility	Insoluble in water; soluble in acetone, chloroform, benzene, and ethanol (B145695).	[1][6]
10-hour Half-Life Temperature	88 °C (in toluene)	[6][7]
Activation Energy (Ea)	154.1 kJ/mol	[6]
Frequency Factor (ln A)	40.5	[6]

Safety and Handling

1,1'-Azobis(cyclohexanecarbonitrile) is a reactive compound that requires careful handling. It is classified as a self-reactive substance and may undergo self-decomposition or self-ignition when exposed to heat, friction, or impact.[8]

Hazard Statement	GHS Code
Heating may cause a fire	H242
Causes skin irritation	H315
Causes serious eye irritation	H319
May cause respiratory irritation	H335

Handling Precautions:

• Store in a cool, well-ventilated area between 2-8°C.[2]

• Keep away from heat, sparks, and open flames.

• Avoid contact with skin and eyes; wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Use in a well-ventilated area or with local exhaust ventilation.[8]

• Avoid formation of dust, as dust may form an explosive mixture in air.[8]

Mechanism of Action: Radical Generation

The utility of 1,1'-Azobis(cyclohexanecarbonitrile) as a polymerization initiator stems from the thermal lability of the carbon-nitrogen bonds in the azo group.[1] Upon heating, the molecule undergoes homolytic cleavage, releasing a molecule of nitrogen gas and forming two identical 1-cyanocyclohexyl radicals.[1] This decomposition is a first-order reaction, and its rate is highly dependent on temperature.[1]

Thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile).

These generated radicals are highly reactive and can initiate polymerization by reacting with monomer units, starting the growth of polymer chains.

Experimental Protocols

Synthesis of 1,1'-Azobis(cyclohexanecarbonitrile)

The following protocol is adapted from a well-established procedure in Organic Syntheses.[9]

Materials:

• 1,2-di-1-(1-cyano)cyclohexylhydrazine

• 90% Ethanol

• Concentrated Hydrochloric Acid

• Bromine

• Ice

Procedure:

• In a 600-ml beaker equipped with a stirrer, thermometer, and dropping funnel, suspend 24.6 g (0.1 mole) of finely powdered 1,2-di-1-(1-cyano)cyclohexylhydrazine in 130 ml of 90% ethanol.

• Slowly add 45 ml of concentrated hydrochloric acid to the mixture while cooling.

• Place the beaker in an ice bath and cool the suspension to 10°C.

• Add bromine dropwise at a rate that maintains the temperature below 15°C. Continue the addition until a permanent orange-yellow color persists (approximately 16-17 g of bromine).

• Pour the reaction mixture into 80 ml of ice water.

• After 15 minutes, filter the suspension using a Büchner funnel, wash the solid with 250 ml of water, and press it dry.

• Transfer the crude product to a 500-ml Erlenmeyer flask and add 120 ml of boiling 95% ethanol to dissolve it as quickly as possible with heating on a steam bath.

• Filter the hot solution through a fluted filter in a heated funnel.

• Place the filtrate in a refrigerator to crystallize overnight.

• Collect the crystals on a Büchner funnel and dry them in a vacuum desiccator over calcium chloride. The expected yield is 20.5–22.0 g (84–90%).

Workflow for the synthesis of 1,1'-Azobis(cyclohexanecarbonitrile).

General Protocol for Free Radical Polymerization

This protocol provides a general framework for using 1,1'-Azobis(cyclohexanecarbonitrile) as an initiator for the synthesis of copolymers, which can be adapted for biocompatible polymers used in drug delivery. This example is based on the copolymerization of methacrylonitrile (B127562) (MAN) and ethylmethacrylate (EMA).[10]

Materials:

• Methacrylonitrile (MAN), purified

• Ethylmethacrylate (EMA), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (Initiator)

• Dimethylformamide (DMF), solvent

• Nitrogen gas

Procedure:

• Prepare a solution of the desired monomers (e.g., MAN and EMA) and the initiator, 1,1'-Azobis(cyclohexanecarbonitrile), in DMF in a glass reaction tube. The concentration of the initiator will depend on the desired molecular weight of the polymer.

• Seal the tube and purge with nitrogen gas for approximately 15 minutes to remove oxygen, which can inhibit the polymerization.

• Place the sealed tube in a thermostatically controlled bath at the desired reaction temperature (e.g., 60 ± 1 °C). The higher 10-hour half-life temperature of this initiator (88°C) allows for polymerizations at higher temperatures if required.[6][7]

• Allow the polymerization to proceed for the desired time to achieve the target conversion.

• Terminate the reaction by cooling the tube rapidly in an ice bath.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol).

• Filter and dry the polymer product under vacuum.

Protocol for Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization

RAFT polymerization is a controlled radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights and low polydispersity, which is highly desirable for creating drug delivery vehicles.[11]

Materials:

• Monomer (e.g., methyl methacrylate, MMA)

• RAFT agent (e.g., 2-(dodecylsulfanylthiocarbonylsulfanyl)-2-methylpropionic acid)

• 1,1'-Azobis(cyclohexanecarbonitrile) (Initiator)

• Solvent (e.g., dimethylformamide, DMF)

• Nitrogen gas

Procedure:

• In a Schlenk flask, dissolve the monomer, RAFT agent, and 1,1'-Azobis(cyclohexanecarbonitrile) in the chosen solvent. The molar ratio of monomer to RAFT agent to initiator is crucial for controlling the polymerization.

• Seal the flask with a rubber septum and degas the solution by bubbling with nitrogen for at least 15 minutes.

• Immerse the flask in a preheated oil bath at the desired temperature (e.g., 90°C) and stir for the specified reaction time (e.g., 16 hours).[12]

• Terminate the polymerization by cooling the flask in an ice bath and exposing the solution to air.

• Precipitate the polymer in a suitable non-solvent, filter, and dry under vacuum.

Workflow for RAFT polymerization.

Applications in Drug Development

While not typically a component of the final drug formulation itself, 1,1'-Azobis(cyclohexanecarbonitrile) is a key reagent in the synthesis of polymers that form the basis of advanced drug delivery systems.[2][3]

5.1. Synthesis of Biocompatible Polymers: This initiator is used to polymerize a variety of monomers to create biocompatible and biodegradable polymers. These polymers can be designed to be non-toxic and non-immunogenic, making them suitable for in vivo applications.

5.2. Formation of Polymeric Micelles and Nanoparticles: Amphiphilic block copolymers, synthesized using techniques like RAFT polymerization with 1,1'-Azobis(cyclohexanecarbonitrile) as the initiator, can self-assemble in aqueous environments to form micelles or nanoparticles. The hydrophobic core of these structures can encapsulate poorly water-soluble drugs, increasing their bioavailability, while the hydrophilic shell provides stability in circulation.

5.3. Controlled Drug Release: The properties of the polymers synthesized can be tailored to control the release of the encapsulated drug. For instance, stimuli-responsive polymers can be designed to release their payload in response to specific physiological cues, such as changes in pH or temperature, leading to targeted drug delivery and reduced side effects.

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a versatile and efficient thermal initiator with significant applications beyond traditional polymer chemistry. For researchers and professionals in drug development, its utility in the controlled synthesis of functional and biocompatible polymers makes it an important tool in the creation of sophisticated drug delivery systems. A thorough understanding of its properties, handling requirements, and reaction kinetics is essential for its effective and safe use in the laboratory and in the development of next-generation pharmaceutical carriers.

References

• 1. Synthesis approaches of amphiphilic copolymers for spherical micelle preparation: application in drug delivery - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 2. Development of targeted nanoparticles loaded with antiviral drugs for SARS-CoV-2 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amphiphilic block copolymers for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. "Facile, Controlled, Room-Temperature RAFT Polymerization of N-isopropy" by Anthony J. Convertine, Neil Ayres et al. [aquila.usm.edu]
• 7. Polymer–lipid hybrid nanoparticles as potential lipophilic anticancer drug carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Smart and Efficient Synthesis of Cyclic Poly(N-isopropylacrylamide)s by Ring Expansion RAFT (RE-RAFT) Polymerization and Analysis of Their Unique Temperature-Responsive Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Engineering of amphiphilic block copolymers for polymeric micellar drug and gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. data.epo.org [data.epo.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

The Unseen Catalyst: A Technical Guide to the Mechanism of Action of 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core mechanism of action of 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), a pivotal thermal initiator in the realm of polymer chemistry and organic synthesis. This document provides a comprehensive overview of its decomposition kinetics, role in radical generation, and toxicological profile, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding.

Core Mechanism: Thermal Decomposition and Radical Generation

1,1'-Azobis(cyclohexanecarbonitrile), a white crystalline solid, is primarily recognized for its role as a highly efficient thermal initiator for free-radical polymerization.[1] Its mechanism of action is centered around the thermal lability of the azo group (-N=N-). Upon heating, ACHN undergoes homolytic cleavage of the C-N bonds, resulting in the liberation of nitrogen gas and the formation of two identical 1-cyanocyclohexyl radicals.[1] This decomposition follows first-order kinetics, with the rate being highly dependent on the temperature.[1]

The generated 1-cyanocyclohexyl radicals are the active species that initiate polymerization by adding to a monomer, thereby creating a new radical that propagates the polymer chain. The symmetrical nature of ACHN ensures the production of two identical radicals, which simplifies the kinetic analysis of polymerization reactions.

Compared to the more common azo initiator, Azobisisobutyronitrile (AIBN), ACHN exhibits greater thermal stability.[1] This characteristic makes it a more suitable initiator for polymerizations that require higher temperatures or longer reaction times, allowing for better control over the initiation process.[1]

dot

Caption: Thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile).

Quantitative Data on Decomposition and Efficiency

The efficiency and rate of radical generation are critical parameters for controlling polymerization reactions. Below are key quantitative data for 1,1'-Azobis(cyclohexanecarbonitrile).

Table 1: Decomposition Kinetics of 1,1'-Azobis(cyclohexanecarbonitrile)

Parameter	Value	Solvent	Reference
10-hour Half-Life (t½)	88 °C	Toluene (B28343)	[1][2][3]
Activation Energy (Ea)	154.1 kJ/mol	Toluene	[3]
Decomposition Rate Constant (kd) at 88 °C	1.925 x 10⁻⁵ s⁻¹	Toluene	Calculated from 10-hour half-life

Note: The decomposition rate constant (kd) was calculated from the 10-hour half-life using the formula kd = ln(2) / t½.

Table 2: Initiator Efficiency

Monomer System	Initiator Efficiency (f)	Conditions	Reference
General Range	0.5 - 0.7	Various	[1]
Styrene Polymerization	Not explicitly found for ACHN, but comparable to AIBN in similar systems.	-
Acrylate/Methacrylate (B99206) Polymerization	Used effectively in RAFT polymerization, suggesting reasonable efficiency.	90 °C, various solvents	[4]

The initiator efficiency, which is the fraction of radicals that successfully initiate a polymer chain, is typically in the range of 0.5 to 0.7 for azo initiators like ACHN.[1] This less-than-perfect efficiency is attributed to side reactions such as radical recombination.

Experimental Protocols

Detailed methodologies are crucial for the reproducible application of ACHN in polymerization. The following is a representative protocol for Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, a controlled radical polymerization technique where ACHN is often employed.

Protocol: RAFT Polymerization of Methyl Methacrylate (MMA)

Objective: To synthesize poly(methyl methacrylate) with a controlled molecular weight and narrow molecular weight distribution using ACHN as the initiator.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN)

• RAFT agent (e.g., a trithiocarbonate)

• Anhydrous solvent (e.g., toluene or dimethylformamide)

• Schlenk flask or reaction vial with a magnetic stir bar

• Nitrogen or Argon source

• Oil bath with temperature controller

Procedure:

• Preparation of Reaction Mixture: In a Schlenk flask, combine the desired amounts of MMA, the RAFT agent, and ACHN in the chosen solvent. The molar ratio of monomer to RAFT agent to initiator is crucial for controlling the polymerization and is typically in the range of [Monomer]:[RAFT Agent]:[Initiator] = 100-1000 : 1 : 0.1-0.2.

• Degassing: The reaction mixture must be thoroughly deoxygenated to prevent radical scavenging by oxygen. This is typically achieved by three freeze-pump-thaw cycles or by bubbling with an inert gas (Nitrogen or Argon) for at least 30 minutes.

• Polymerization: Immerse the sealed reaction flask in a preheated oil bath at the desired temperature (e.g., 90 °C for ACHN). Stir the mixture vigorously.

• Monitoring the Reaction: The progress of the polymerization can be monitored by taking aliquots at different time points and analyzing them for monomer conversion (e.g., by ¹H NMR or gravimetry) and polymer molecular weight and distribution (by Gel Permeation Chromatography - GPC).

• Termination and Isolation: Once the desired conversion is reached, the polymerization is quenched by rapidly cooling the reaction mixture in an ice bath and exposing it to air. The polymer is then isolated by precipitation in a non-solvent (e.g., methanol (B129727) or hexane), followed by filtration and drying under vacuum.

dot

Caption: A typical experimental workflow for RAFT polymerization using ACHN.

Toxicological Profile and Putative Mechanism of Action

While highly effective as a radical initiator, 1,1'-Azobis(cyclohexanecarbonitrile) is classified as a hazardous substance. Its toxicity is primarily associated with its decomposition products, which include cyanide.[5] Ingestion, inhalation, or skin contact can be harmful.[5]

The toxicological mechanism of ACHN is likely dominated by the in vivo release of cyanide ions. Organic nitriles can be metabolized to release cyanide, which is a potent inhibitor of cellular respiration. Cyanide binds to the ferric iron in cytochrome c oxidase, an essential enzyme in the mitochondrial electron transport chain. This binding blocks the utilization of oxygen by cells, leading to cytotoxic hypoxia and, in severe cases, cell death.

The body has natural detoxification pathways for cyanide, primarily involving the enzyme rhodanese, which converts cyanide to the less toxic thiocyanate (B1210189) in the presence of a sulfur donor. This thiocyanate is then excreted in the urine.

dot

Caption: Putative toxicological pathway of ACHN via cyanide release.

References

• 1. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 2. ABCN - Wikipedia [en.wikipedia.org]
• 3. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Thermal Decomposition Kinetics of 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile) (ACHN) is a thermal initiator of significant interest in the field of polymer chemistry and materials science. Its predictable decomposition kinetics and efficacy in initiating free-radical polymerization make it a valuable tool in the synthesis of a wide array of polymeric materials. This guide provides a comprehensive overview of the thermal decomposition kinetics of ACHN, detailing its reaction mechanism, kinetic parameters, and the experimental methodologies used for their determination.

ACHN is a white to off-white crystalline solid, soluble in many organic and aromatic solvents but practically insoluble in water.[1][2] Its primary application lies in its function as a free-radical initiator, particularly in polymerization reactions that necessitate higher temperatures due to its greater thermal stability compared to other common initiators like azobisisobutyronitrile (AIBN).[1]

Decomposition Mechanism

The thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile) proceeds via a homolytic cleavage of the carbon-nitrogen bonds. Upon heating, the azo group (-N=N-) releases a molecule of nitrogen gas, a thermodynamically favorable process that drives the reaction. This cleavage results in the formation of two identical 1-cyanocyclohexyl radicals.[1] These highly reactive radical species are then capable of initiating polymerization by reacting with monomer units. The overall decomposition is a first-order reaction, with its rate being highly dependent on temperature.[1]

Figure 1: Thermal Decomposition Pathway of ACHN

Quantitative Kinetic Data

The kinetics of ACHN's thermal decomposition can be described by the Arrhenius equation, which relates the rate constant (k) to the activation energy (Ea) and temperature (T). The key kinetic parameters are summarized below.

Parameter	Value	Solvent	Reference
Activation Energy (Ea)	154.1 kJ/mol	Toluene	[2]
Frequency Factor (ln A)	40.5 s⁻¹	Toluene	[2]
10-hour Half-life Temperature	88 °C	Toluene	[1][2]
Self-Accelerating Decomposition Temperature (SADT)	80 °C	Not Specified	[2]

The half-life of a radical initiator is a critical parameter, indicating the time required for half of the initial amount of the compound to decompose at a specific temperature. The 10-hour half-life temperature is a standard industry metric for comparing the thermal stability of initiators. For ACHN in toluene, this temperature is 88°C, which is significantly higher than that of AIBN (approximately 65°C), highlighting ACHN's suitability for higher temperature applications.[1]

Differential Scanning Calorimetry (DSC) Data

Non-isothermal DSC experiments are commonly employed to study the thermal decomposition of ACHN. In these experiments, the onset temperature (T₀) and peak temperature (Tₚ) of the exothermic decomposition event are measured at various heating rates. As the heating rate increases, these temperatures shift to higher values.

Heating Rate (°C/min)	Onset Temperature (T₀) (°C)	Peak Temperature (Tₚ) (°C)
0.5	96.5	104.9
1.0	100.3	109.1
2.0	105.1	113.8
4.0	110.2	118.5
8.0	115.3	121.7
Data derived from graphical representations in scientific literature.

Experimental Protocols

The following sections detail the typical experimental methodologies for characterizing the thermal decomposition kinetics of ACHN.

Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal stability, heat of decomposition (ΔHd), onset temperature (T₀), and peak temperature (Tₚ) of ACHN decomposition under non-isothermal conditions.

Apparatus: A differential scanning calorimeter (DSC) equipped with a cooling system.

Procedure:

• A small sample of ACHN (typically 1-5 mg) is accurately weighed into an aluminum DSC pan.

• The pan is hermetically sealed. An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The cell is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide a controlled atmosphere.

• The sample is heated at a constant linear heating rate (e.g., 2, 5, 10, 15, and 20 °C/min) over a specified temperature range (e.g., 30 °C to 250 °C).

• The heat flow to the sample is measured as a function of temperature.

• The resulting thermogram is analyzed to determine T₀, Tₚ, and the integrated area of the exothermic peak, which corresponds to the heat of decomposition (ΔHd).

• Kinetic parameters, such as the activation energy, can be calculated from the data obtained at different heating rates using methods like the Flynn-Wall-Ozawa method.[3][4]

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of ACHN by measuring the change in mass as a function of temperature.

Apparatus: A thermogravimetric analyzer (TGA).

Procedure:

• A small sample of ACHN (typically 5-10 mg) is placed in a tared TGA pan (e.g., alumina (B75360) or platinum).

• The pan is placed in the TGA furnace.

• The furnace is purged with an inert gas (e.g., nitrogen) at a constant flow rate to create an inert atmosphere.

• The sample is heated at a controlled, linear heating rate (e.g., 10 °C/min) through a temperature range that encompasses the decomposition of the material.

• The mass of the sample is continuously monitored and recorded as a function of temperature.

• The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed to identify the onset of decomposition and the temperature ranges of mass loss. This provides information on the liberation of nitrogen gas and the formation of volatile decomposition products.

Figure 2: General Experimental Workflow for Kinetic Analysis

Influence of Solvents

The solvent in which the decomposition of ACHN occurs can influence the rate of reaction. While detailed comparative studies across a wide range of solvents are specific to individual research, it is known that the stability of the parent azo compound and the resulting radicals can be affected by the solvent environment. ACHN is noted to be soluble in aromatic solvents, acetone, and chloroform.[2] The standard kinetic parameters are often reported in toluene.[1][2] Researchers should consider the potential for solvent effects when utilizing ACHN in different reaction media.

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a versatile and efficient thermal initiator with well-defined decomposition kinetics. Its higher thermal stability compared to other azo initiators makes it particularly suitable for polymerization processes requiring elevated temperatures. A thorough understanding of its decomposition mechanism and kinetic parameters, as determined by techniques such as DSC and TGA, is crucial for the precise control of polymerization reactions and the development of novel polymeric materials. The data and protocols presented in this guide serve as a foundational resource for researchers and professionals working with this important radical initiator.

References

• 1. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 2. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Solubility of 1,1'-Azobis(cyclohexanecarbonitrile) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1'-Azobis(cyclohexanecarbonitrile), a widely used radical initiator in polymer synthesis and other organic reactions. Understanding its solubility is critical for reaction kinetics, process design, and the formulation of drug delivery systems.

Core Concepts: 1,1'-Azobis(cyclohexanecarbonitrile)

1,1'-Azobis(cyclohexanecarbonitrile), also known as ACHN or by the trade name V-40, is a white crystalline solid.[1][2] Its primary application is as a thermal initiator for free-radical polymerization.[1] Upon heating, it decomposes to generate two 1-cyanocyclohexyl radicals and nitrogen gas, which then initiate the polymerization of various vinyl monomers.[1]

Qualitative Solubility Profile

While precise quantitative solubility data for 1,1'-Azobis(cyclohexanecarbonitrile) is not extensively available in public literature, a consistent qualitative solubility profile has been established through various technical data sheets and safety documents. This compound is generally characterized as an oil-soluble azo polymerization initiator with good solubility in a range of organic solvents.[1][3][4]

The following table summarizes the known qualitative solubility of 1,1'-Azobis(cyclohexanecarbonitrile) in common organic solvents.

Solvent Classification	Solvent	Solubility Description
Aromatic Hydrocarbons	Benzene	Freely Soluble[3][5]
Toluene	Soluble[1]
Ketones	Acetone	Freely Soluble[3][5]
Methyl Isobutyl Ketone (MIBK)	Soluble[5]
Chlorinated Solvents	Chloroform	Freely Soluble[3][5]
Alcohols	Ethanol	Soluble[3][5]
Methanol	Soluble[5]
Ethers	Petroleum Ether	Practically Insoluble[3][5]
Aqueous	Water	Practically Insoluble[3][5]

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data for their specific applications, the following experimental protocol outlines a standard method for determining the solubility of a solid organic compound like 1,1'-Azobis(cyclohexanecarbonitrile) in an organic solvent.

Objective: To determine the saturation solubility of 1,1'-Azobis(cyclohexanecarbonitrile) in a given organic solvent at a specific temperature.

Materials:

• 1,1'-Azobis(cyclohexanecarbonitrile) (high purity)

• Selected organic solvent (analytical grade)

• Scintillation vials or test tubes with screw caps

• Analytical balance

• Temperature-controlled shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical instrument.

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1,1'-Azobis(cyclohexanecarbonitrile) to a series of vials. The excess solid should be clearly visible.

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or water bath set to the desired experimental temperature.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation. This ensures that the solvent becomes fully saturated with the solute.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant (the clear liquid above the solid) using a syringe.

  • Immediately filter the collected supernatant through a syringe filter into a clean, pre-weighed volumetric flask. This step is crucial to remove any undissolved solid particles.

• Quantitative Analysis:

  • Dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

  • Prepare a series of standard solutions of 1,1'-Azobis(cyclohexanecarbonitrile) of known concentrations in the same solvent.

  • Analyze the standard solutions and the diluted sample solution using a calibrated HPLC or other suitable analytical method.

• Calculation of Solubility:

  • Construct a calibration curve from the analytical data of the standard solutions.

  • Determine the concentration of 1,1'-Azobis(cyclohexanecarbonitrile) in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result can be expressed in various units, such as g/100 mL or mol/L.

Visualization of Key Processes

The following diagrams illustrate the fundamental role of 1,1'-Azobis(cyclohexanecarbonitrile) in free-radical polymerization.

Caption: Thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile) to form radicals.

Caption: Initiation and propagation steps in free-radical polymerization using ACHN.

Caption: A simplified workflow for the experimental determination of solubility.

References

• 1. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 4. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

The Role of 1,1'-Azobis(cyclohexanecarbonitrile) in Modern Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1'-Azobis(cyclohexanecarbonitrile) (ACHN) is a versatile and highly efficient thermal initiator for free-radical polymerization. Its predictable decomposition kinetics and superior thermal stability compared to more common azo initiators like Azobisisobutyronitrile (AIBN) make it an invaluable tool in the synthesis of a wide array of polymers. This technical guide provides an in-depth exploration of ACHN's properties, primary applications, and detailed experimental protocols for its use in polymerization, with a focus on its relevance to materials science and the development of polymers for potential biomedical applications.

Introduction

1,1'-Azobis(cyclohexanecarbonitrile), also known as ACHN or V-40, is a white to off-white crystalline solid widely recognized for its role as a free-radical initiator.[1] Its molecular formula is C₁₄H₂₀N₄, and its structure consists of two 1-cyanocyclohexyl groups linked by an azo group (-N=N-).[1] The symmetrical nature of ACHN is key to its function, as thermal decomposition leads to the formation of two identical cyanocyclohexyl radicals.[1] This controlled generation of radicals is fundamental to initiating polymerization processes for a variety of monomers.

The primary significance of ACHN lies in its thermal stability. With a 10-hour half-life temperature of approximately 88°C in toluene, it is suitable for polymerizations requiring higher temperatures than those achievable with AIBN (10-hour half-life temperature of ~65°C).[1][2] This property allows for greater control over the initiation process and is advantageous for the synthesis of high-molecular-weight polymers and for reducing residual monomer content.[3] ACHN is soluble in many organic solvents, such as acetone, chloroform, and benzene, but is practically insoluble in water, making it ideal for solution polymerization of a wide range of monomers.[3]

Physicochemical and Kinetic Data

The performance of ACHN as a radical initiator is defined by its physical properties and decomposition kinetics. This data is crucial for designing and optimizing polymerization reactions.

Table 1: Physicochemical Properties of 1,1'-Azobis(cyclohexanecarbonitrile)

Property	Value	References
CAS Number	2094-98-6	[4]
Molecular Formula	C₁₄H₂₀N₄	[4]
Molecular Weight	244.34 g/mol	[4]
Appearance	White to light brown crystalline solid	[1]
Melting Point	110-120 °C (decomposes)	[5]
Solubility	Freely soluble in acetone, chloroform, benzene; Soluble in ethanol; Practically insoluble in water.	[3]

Table 2: Thermal Decomposition Kinetic Data of 1,1'-Azobis(cyclohexanecarbonitrile)

Parameter	Value	Conditions	References
10-hour Half-life Temperature	88 °C	In toluene	[1][2]
Activation Energy (Ea)	154.1 kJ/mol	-	[5]
Frequency Factor (ln A)	40.5	-	[5]
Self-Accelerating Decomposition Temp. (SADT)	80 °C	-	[5]

Mechanism of Action: Thermal Decomposition

The utility of ACHN as a polymerization initiator stems from its thermally induced decomposition. Upon heating, the relatively weak carbon-nitrogen bonds of the azo group undergo homolytic cleavage. This process liberates a molecule of nitrogen gas and generates two 1-cyanocyclohexyl radicals. This decomposition is a first-order reaction, and its rate is highly dependent on temperature.[1]

Caption: Thermal decomposition of ACHN to form radicals.

These generated radicals are the active species that initiate the polymerization of monomers. The efficiency of this initiation, which is the fraction of radicals that successfully start a polymer chain, is a critical factor in controlling the polymerization process.[1]

Applications in Polymer Synthesis

ACHN is a versatile initiator used in various polymerization techniques to produce a wide range of polymers for diverse applications, from industrial coatings to materials with potential for biomedical use.

Free-Radical Polymerization

This is the most common application of ACHN. It is used to initiate the polymerization of various vinyl monomers. Its higher decomposition temperature is particularly advantageous for monomers that require elevated temperatures for polymerization or to achieve specific polymer properties. For instance, it has been used in the synthesis of copolymers of methacrylonitrile (B127562) with ethylmethacrylate and vinyl butyrate.[6][7]

Controlled Radical Polymerization

ACHN has also found use in controlled radical polymerization techniques, such as Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. In RAFT, ACHN acts as the source of primary radicals that initiate polymerization in the presence of a RAFT agent. The ability to conduct RAFT polymerization at higher temperatures using ACHN can be beneficial for certain monomer systems, enabling better control over molecular weight and dispersity.[1]

Caption: General workflow of RAFT polymerization initiated by ACHN.

Applications in Advanced Materials

The polymers synthesized using ACHN find applications in a variety of fields:

• Coatings and Adhesives: ACHN is valuable in producing polymers for coatings, adhesives, and plastics.[8] The low volatility of its decomposition products makes it suitable for low-VOC (volatile organic compound) paint applications.[5]

• Thermosetting Resins: It is employed in the development of advanced materials, particularly in creating thermosetting resins for high-performance applications in the aerospace and automotive industries.[8]

• Biomedical Polymers: While direct applications in drug development are not extensively documented, ACHN is used to synthesize polymers that have potential biomedical applications. For example, it can be used to create block copolymers which are fundamental structures for drug delivery systems.[3][9] The synthesis of well-defined polymers through techniques like RAFT, initiated by ACHN, is a key step in creating materials for tissue engineering and controlled drug release.[3]

Experimental Protocols

General Procedure for Free-Radical Polymerization

This protocol describes a general procedure for the copolymerization of methacrylonitrile (MAN) and ethylmethacrylate (EMA) using ACHN as the initiator.

Materials:

• Methacrylonitrile (MAN), purified

• Ethylmethacrylate (EMA), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), recrystallized from methanol

• Dimethylformamide (DMF), dried and purified

Procedure:

• In a polymerization tube, add the desired quantities of MAN, EMA, DMF, and ACHN.

• Seal the tube under a nitrogen atmosphere.

• Place the tube in a thermostat set to 60 ± 1 °C.

• Allow the polymerization to proceed for a predetermined time (e.g., 90 minutes) to achieve a low conversion (typically <10%).

• Terminate the polymerization by pouring the mixture into a large volume of a non-solvent (e.g., water) to precipitate the copolymer.

• Filter the copolymer, wash it thoroughly with the non-solvent and other solvents like ether and hexane, and finally dry it under vacuum.[10]

Protocol for RAFT Polymerization of BN-Styrene

This protocol details the RAFT polymerization of 1-hydro-2-vinyl-1,2-azaborinine (BN-St) using ACHN as the initiator.

Materials:

• 1-Hydro-2-vinyl-1,2-azaborinine (BN-St) monomer

• 2-(Dodecylthiocarbonothioylthio)-2-methyl-propionic acid (DMP) as RAFT agent

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN)

• N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) as solvent

Procedure:

• In a glove box, load a Schlenk tube with BN-St monomer (e.g., 52.5 mg, 500 µmol), DMP (e.g., 4.6 mg, 13 µmol), a stock solution of ACHN (e.g., 3.1 mg, 13 µmol), and the chosen solvent (e.g., 0.1 mL of DMF). The typical molar ratio of [BN-St]/[DMP]/[ACHN] is 40/1/1.

• Subject the contents of the tube to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Immerse the sealed Schlenk tube in a preheated oil bath at 90 °C and stir the reaction mixture.

• After a predetermined time (e.g., 20 hours), terminate the reaction by placing the tube in liquid nitrogen.

• Determine the monomer conversion using ¹H NMR spectroscopy.

• Precipitate the polymer by adding the reaction mixture to a 10-fold volume of cold hexanes.

• Redissolve the polymer in THF and precipitate it again in a 10-fold volume of cold hexanes.

• Isolate the polymer and freeze-dry it from benzene.[8]

Safety and Handling

ACHN is a flammable solid and can be explosive under certain conditions.[1] Self-decomposition or self-ignition may be triggered by heat, chemical reaction, friction, or impact.[1] It is important to store ACHN at a controlled low temperature (typically 2-8 °C) and away from heat sources.[8] Dust from ACHN may form an explosive mixture in the air.[1] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All procedures should be carried out in a well-ventilated fume hood.

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a highly effective and versatile thermal initiator with significant advantages in polymer synthesis, particularly for reactions requiring elevated temperatures. Its predictable decomposition kinetics allow for precise control over the initiation of free-radical polymerization, including advanced techniques like RAFT. The polymers synthesized using ACHN have broad applications in coatings, adhesives, and high-performance materials. While its direct role in drug formulations is not prominent, its utility in synthesizing well-defined polymers provides a crucial foundation for the development of advanced materials for biomedical applications, including drug delivery systems and tissue engineering scaffolds. For researchers and professionals in materials science and drug development, a thorough understanding of ACHN's properties and applications is essential for designing and synthesizing novel polymeric materials with tailored functionalities.

References

• 1. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Polymeric nanostructures based on azobenzene and their biomedical applications: synthesis, self-assembly and stimuli-responsiveness - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthetic Polymers for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 6. jchps.com [jchps.com]
• 7. asianpubs.org [asianpubs.org]
• 8. rsc.org [rsc.org]
• 9. Design and Synthesis of Biomedical Polymer Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the synthesis of 1,1'-Azobis(cyclohexanecarbonitrile), a widely used oil-soluble azo initiator in various polymerization processes.[1][2] This document outlines the established two-step synthetic procedure, including a comprehensive experimental protocol, quantitative data, and a visual representation of the reaction pathway. The information is intended for use by trained professionals in a laboratory setting.

Reaction Overview

The synthesis of 1,1'-Azobis(cyclohexanecarbonitrile), also known as ACHN or V-40, typically proceeds through a two-step process.[3] The first step involves the formation of an intermediate, 1,2-di-1-(1-cyano)cyclohexylhydrazine, from cyclohexanone. This intermediate is then oxidized in the second step to yield the final product. A well-established and reliable method for this synthesis is a modification of the procedure originally developed by Thiele and Heuser for the synthesis of 2,2'-azo-bis-isobutyronitrile.[4]

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 1,1'-Azobis(cyclohexanecarbonitrile) as described in the detailed experimental protocol.

Parameter	Value	Reference
Starting Material	1,2-di-1-(1-cyano)cyclohexylhydrazine	[4]
Molar Quantity of Starting Material	0.1 mole (24.6 g)	[4]
Solvent	90% Ethanol	[4]
Solvent Volume	130 ml	[4]
Reagent	Concentrated Hydrochloric Acid	[4]
Reagent Volume	45 ml	[4]
Oxidizing Agent	Bromine	[4]
Quantity of Oxidizing Agent	~16-17 g (approx. 0.1 mole)	[4]
Reaction Temperature	10-15 °C	[4]
Recrystallization Solvent	95% Ethanol	[4]
Recrystallization Solvent Volume	120 ml	[4]
Final Product	1,1'-Azobis(cyclohexanecarbonitrile)	[4]
Yield	20.5–22.0 g (84–90%)	[4]
Melting Point	113.5–115.5 °C	[4]

Experimental Protocol

This protocol is based on the procedure published in Organic Syntheses.[4]

Materials and Equipment:

• 600-ml beaker

• Stirrer

• Thermometer

• Dropping funnel

• Ice bath

• Büchner funnel

• 500-ml Erlenmeyer flask

• Steam bath

• Heated funnel with fluted filter paper

• Refrigerator

• Vacuum desiccator with calcium chloride

Procedure:

• Preparation of the Reaction Mixture: In a 600-ml beaker equipped with a stirrer, thermometer, and dropping funnel, place 24.6 g (0.1 mole) of finely powdered 1,2-di-1-(1-cyano)cyclohexylhydrazine and 130 ml of 90% ethanol.

• Acidification: Slowly add 45 ml of concentrated hydrochloric acid to the mixture while cooling.

• Cooling: Place the beaker in an ice bath and cool the suspension to 10°C.

• Oxidation with Bromine: Add bromine at a rate that maintains the reaction temperature below 15°C.[4] The addition is complete when a permanent orange-yellow color persists, which requires approximately 16–17 g (about 0.1 mole) of bromine.[4]

• Precipitation: Pour the reaction mixture into 80 ml of ice water. After 15 minutes, filter the suspension using a Büchner funnel.

• Washing: Wash the collected solid with 250 ml of water and press it dry.

• Recrystallization: Transfer the solid to a 500-ml Erlenmeyer flask and add 120 ml of boiling 95% ethanol. Dissolve the crude product as rapidly as possible by heating on a steam bath. Note: Prolonged heating can cause decomposition of the azo compound.[4]

• Hot Filtration: Filter the hot solution through a fluted filter in a heated funnel.

• Crystallization: Place the filtrate in a refrigerator overnight to allow the product to crystallize.

• Isolation and Drying: Collect the solid on a Büchner funnel and dry it in a vacuum desiccator over calcium chloride. The expected yield of 1,1'-Azobis(cyclohexanecarbonitrile) is 20.5–22.0 g (84–90%) with a melting point of 113.5–115.5°C.[4]

Safety Considerations

• This procedure should only be performed by individuals with proper training in experimental organic chemistry.[4]

• 1,1'-Azobis(cyclohexanecarbonitrile) is a potentially explosive compound and should be handled with care.[5]

• Prolonged heating at temperatures of 80°C or higher can lead to rapid decomposition, which may pose a hazard.[4] However, the compound is stable indefinitely when stored at room temperature.[4]

• The synthesis involves the use of corrosive and toxic chemicals such as concentrated hydrochloric acid and bromine. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. The procedure should be carried out in a well-ventilated fume hood.

Reaction Pathway and Workflow

The following diagrams illustrate the chemical synthesis pathway and the experimental workflow.

Caption: Chemical synthesis pathway for 1,1'-Azobis(cyclohexanecarbonitrile).

Caption: Experimental workflow for the synthesis of 1,1'-Azobis(cyclohexanecarbonitrile).

References

• 1. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 2. Azo polymerization initiators｜FUJIFILM Wako Chemicals U.S.A. Corporation [specchem-wako.fujifilm.com]
• 3. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 1,1'-Azobis(cyanocyclohexane) | 2094-98-6 [chemicalbook.com]

A Comprehensive Technical Guide to 1,1'-Azobis(cyclohexanecarbonitrile) for Researchers and Drug Development Professionals

An in-depth exploration of the chemical properties, applications, and handling of the versatile radical initiator, 1,1'-Azobis(cyclohexanecarbonitrile).

Introduction

1,1'-Azobis(cyclohexanecarbonitrile), a key reagent in polymer chemistry and organic synthesis, is a white crystalline solid widely utilized as a thermal initiator for free-radical polymerization.[1][2] Its predictable decomposition kinetics and efficacy in producing polymers with specific properties make it a valuable tool for researchers and professionals in materials science and drug development. This guide provides a detailed overview of its synonyms, chemical and physical properties, experimental protocols for its use, and a visualization of its mechanism of action.

Synonyms and Identifiers

For clarity and comprehensive literature searching, a list of synonyms and identifiers for 1,1'-Azobis(cyclohexanecarbonitrile) is provided below.

Type	Identifier
Common Name	1,1'-Azobis(cyclohexanecarbonitrile)
Abbreviation	ACHN
Synonyms	1,1'-Azobis(cyanocyclohexane)
VAZO™ catalyst 88
Azo-bis(cyclohexanecarbonitrile)
azobiscyclohexylnitrile
1,1'-Azobis(1-cyclohexanecarbonitrile)
IUPAC Name	1-[(1-cyanocyclohexyl)diazenyl]cyclohexane-1-carbonitrile
CAS Number	2094-98-6
EC Number	218-254-8
PubChem CID	74978

Physicochemical Properties

A summary of the key quantitative data for 1,1'-Azobis(cyclohexanecarbonitrile) is presented in the table below, offering a comparative overview of its essential properties.

Property	Value
Molecular Formula	C₁₄H₂₀N₄
Molecular Weight	244.34 g/mol [3]
Appearance	White to light-colored solid[3]
Melting Point	114-118 °C (decomposes)[1]
Solubility	Soluble in aromatic solvents; practically insoluble in water.[1][4]
10-hour Half-life in Toluene	88 °C[1][2][4]
Activation Energy of Decomposition	154.1 kJ/mol[4]

Mechanism of Action: Thermal Decomposition

1,1'-Azobis(cyclohexanecarbonitrile) functions as a radical initiator through thermal decomposition. Upon heating, the central azo group (-N=N-) undergoes homolytic cleavage, releasing a molecule of nitrogen gas and generating two identical 1-cyanocyclohexyl radicals.[2] These highly reactive carbon-centered radicals then initiate the polymerization process.

Caption: Thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile).

Experimental Protocols

The following section details a general procedure for the free-radical polymerization of a vinyl monomer, such as styrene, using 1,1'-Azobis(cyclohexanecarbonitrile) as the initiator. This protocol is intended as a guideline and may require optimization for specific monomers and desired polymer characteristics.

Materials and Equipment

• Vinyl monomer (e.g., styrene), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN)

• Anhydrous solvent (e.g., toluene, dimethylformamide)

• Reaction flask with a condenser and magnetic stirrer

• Inert gas supply (e.g., nitrogen or argon)

• Heating mantle or oil bath with temperature control

• Precipitating solvent (e.g., methanol, ethanol)

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure

• Monomer Purification: The vinyl monomer should be purified to remove any inhibitors, typically by passing it through a column of activated basic alumina.

• Reaction Setup: A reaction flask equipped with a condenser and a magnetic stir bar is charged with the purified monomer and the appropriate amount of anhydrous solvent. The amount of initiator (ACHN) is then added, with the monomer-to-initiator ratio being a critical parameter for controlling the polymer's molecular weight.

• Inert Atmosphere: The reaction mixture is deoxygenated by bubbling an inert gas (nitrogen or argon) through the solution for at least 30 minutes. Oxygen can act as a radical scavenger and inhibit polymerization.

• Polymerization: The reaction flask is placed in a preheated oil bath or heating mantle set to a temperature that ensures a suitable decomposition rate of ACHN (typically in the range of 80-100 °C). The reaction is allowed to proceed with vigorous stirring for a predetermined time, which can range from a few hours to overnight, depending on the desired conversion.

• Termination and Precipitation: The polymerization is terminated by cooling the reaction mixture to room temperature. The polymer is then precipitated by slowly pouring the viscous solution into a stirred, large excess of a non-solvent (e.g., methanol). The precipitated polymer will appear as a solid.

• Purification and Drying: The precipitated polymer is collected by filtration, washed with the non-solvent to remove any unreacted monomer and initiator residues, and then dried in a vacuum oven at a moderate temperature until a constant weight is achieved.

Caption: A generalized workflow for a free-radical polymerization experiment.

Safety and Handling

1,1'-Azobis(cyclohexanecarbonitrile) is a flammable solid and can be irritating to the skin, eyes, and respiratory system. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. The compound is thermally sensitive and should be stored at refrigerated temperatures (2-8 °C) to prevent decomposition. It is incompatible with strong oxidizing agents and should be kept away from heat, sparks, and open flames.

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a robust and versatile thermal initiator with well-defined properties that make it suitable for a wide range of applications in polymer synthesis. Its higher thermal stability compared to other common azo initiators provides greater control over polymerization reactions conducted at elevated temperatures. By understanding its chemical characteristics and following appropriate experimental protocols, researchers can effectively utilize this compound to synthesize polymers with desired molecular weights and properties for various applications, including those in the pharmaceutical and drug development sectors.

References

• 1. ABCN - Wikipedia [en.wikipedia.org]
• 2. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 3. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]

An In-Depth Technical Guide to the Safe Handling and Use of 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), a widely used radical initiator in polymer synthesis and other chemical processes. This document synthesizes critical information from safety data sheets, academic literature, and chemical databases to ensure its safe handling and application in a research and development setting.

Chemical and Physical Properties

1,1'-Azobis(cyclohexanecarbonitrile) is a white to light-colored crystalline solid.[1] Its key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	C₁₄H₂₀N₄	[2]
Molecular Weight	244.34 g/mol	[2]
CAS Number	2094-98-6	[2]
Appearance	White to light-colored solid/crystalline powder	[1][3]
Melting Point	114-118 °C (decomposes)	[2]
Solubility	Insoluble in water. Soluble in aromatic solvents.	[1][4]
Decomposition Temperature	Decomposes near 80°C.	[4]
10-hour half-life in Toluene	88 °C	[4]

Hazard Identification and Classification

ACHN is classified as a hazardous substance with several critical warnings for users. The GHS classification highlights its potential for causing fire and adverse health effects.

Hazard Class	GHS Classification	Signal Word	Hazard Statement	References
Physical Hazard	Self-reactive substances and mixtures; Organic peroxides	Danger	H242: Heating may cause a fire	[1]
Health Hazard	Skin corrosion/irritation	Warning	H315: Causes skin irritation	[1]
Health Hazard	Serious eye damage/eye irritation	Warning	H319: Causes serious eye irritation	[1]
Health Hazard	Acute toxicity, inhalation	Warning	H332: Harmful if inhaled	[1]
Health Hazard	Specific target organ toxicity, single exposure; Respiratory tract irritation	Warning	H335: May cause respiratory irritation	[1]

NFPA 704 Diamond:

• Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

• Flammability (Red): 0 - Will not burn under normal fire conditions.

• Instability/Reactivity (Yellow): 3 - Capable of detonation or explosive decomposition but requires a strong initiating source.

Safe Handling and Storage

Proper handling and storage procedures are paramount to mitigating the risks associated with ACHN.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with ACHN.

Caption: Recommended Personal Protective Equipment workflow for handling ACHN.

Handling Procedures

• Avoid contact with skin, eyes, and clothing.

• Avoid formation of dust and aerosols.[2]

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Keep away from heat, sparks, open flames, and other ignition sources.[4]

• Ground all equipment to prevent static discharge.

• Do not breathe dust.[2]

Storage Conditions

• Store in a cool, dry, and well-ventilated place.[2]

• Keep container tightly closed.

• Recommended storage temperature is 2-8°C.

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

• Containers may build up pressure over time and should be vented periodically with care.[5]

Experimental Protocols

Thermal Analysis Experimental Protocol (Based on DSC/TGA)

This protocol outlines a general procedure for analyzing the thermal decomposition of ACHN, as described in the literature.[6]

References

• 1. Reductive metabolism of azo dyes and drugs: Toxicological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. informaticsjournals.co.in [informaticsjournals.co.in]
• 5. chimia.ch [chimia.ch]
• 6. researchgate.net [researchgate.net]

The Thermal Decomposition Profile of 1,1'-Azobis(cyclohexanecarbonitrile): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal decomposition characteristics of 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), a widely utilized free-radical initiator. A comprehensive understanding of its half-life at various temperatures is critical for controlling polymerization reactions, ensuring process safety, and optimizing outcomes in various research and development applications, including drug development.

Core Concepts: Thermal Decomposition and Half-Life

1,1'-Azobis(cyclohexanecarbonitrile), also known by trade names such as Vazo™ 88, is an azonitrile compound that undergoes thermal decomposition to generate two free radicals and nitrogen gas.[1][2] This first-order kinetic process is pivotal for initiating polymerization in bulk, solution, and suspension systems.[1][2] A key parameter governing its use is the half-life (t½), the time required for half of the initial quantity of the initiator to decompose at a given temperature. The rate of decomposition is notably unaffected by contaminants like metal ions.[1][3]

Half-Life of 1,1'-Azobis(cyclohexanecarbonitrile) at Various Temperatures

The 10-hour half-life of 1,1'-Azobis(cyclohexanecarbonitrile) in solution is consistently reported at 88°C (190°F).[1][2][4][5][6][7] For temperatures other than 88°C, the half-life can be estimated using the following Arrhenius equation-derived formula for its decomposition in a toluene (B28343) solution[1]:

Log₁₀(t) = 7660(1/T) - 18.037

Where:

• t is the half-life in minutes

• T is the temperature in Kelvin

The following table summarizes the calculated half-life of 1,1'-Azobis(cyclohexanecarbonitrile) at several temperatures, providing a practical reference for experimental design.

Temperature (°C)	Temperature (K)	Half-Life (minutes)	Half-Life (hours)
70	343.15	3480.5	58.0
80	353.15	1188.8	19.8
88	361.15	600.0	10.0
90	363.15	496.0	8.3
100	373.15	189.4	3.2
110	383.15	77.8	1.3
120	393.15	33.9	0.6

Experimental Protocols for Determining Half-Life

The half-life of azo initiators like 1,1'-Azobis(cyclohexanecarbonitrile) is typically determined through thermal analysis techniques that monitor the extent of decomposition over time at a constant temperature. The following provides a generalized methodology based on common practices for studying such compounds.

Objective: To determine the first-order rate constant and half-life of 1,1'-Azobis(cyclohexanecarbonitrile) at a specific temperature.

Materials and Equipment:

• 1,1'-Azobis(cyclohexanecarbonitrile) (98% purity or higher)[8]

• High-purity solvent (e.g., toluene, dimethylformamide)[9]

• Differential Scanning Calorimeter (DSC) or an isothermal reaction vessel with precise temperature control

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Inert gas supply (e.g., nitrogen, argon)

• Standard laboratory glassware and safety equipment

Procedure:

• Sample Preparation: A dilute solution of 1,1'-Azobis(cyclohexanecarbonitrile) in the chosen solvent is prepared. The concentration should be low enough to minimize secondary reactions.

• Isothermal Decomposition:

  • Using DSC: A hermetically sealed sample pan containing a precise amount of the solution is placed in the DSC cell. The cell is rapidly heated to the desired isothermal temperature and held constant. The heat flow associated with the exothermic decomposition is monitored over time.

  • Using a Reaction Vessel: The solution is placed in a reaction vessel equipped with a stirrer and an inert gas purge. The vessel is submerged in a constant temperature bath. Aliquots of the reaction mixture are withdrawn at specific time intervals.

• Quantification of Decomposition:

  • DSC Method: The area under the exothermic peak at any given time is proportional to the amount of initiator that has decomposed. The rate of decomposition can be determined from the change in heat flow over time.

  • Chromatographic Method: The withdrawn aliquots are quenched (e.g., by rapid cooling) to stop the decomposition. The concentration of the remaining 1,1'-Azobis(cyclohexanecarbonitrile) in each aliquot is quantified using a calibrated HPLC or GC method.

• Data Analysis:

  • The natural logarithm of the concentration of 1,1'-Azobis(cyclohexanecarbonitrile) is plotted against time.

  • For a first-order reaction, this plot will yield a straight line with a slope equal to the negative of the rate constant (-k).

  • The half-life (t½) is then calculated using the equation: t½ = ln(2) / k .

Visualizing the Decomposition Pathway

The thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile) is a unimolecular process that results in the homolytic cleavage of the two carbon-nitrogen bonds adjacent to the azo group. This generates two cyanocyclohexyl radicals and a molecule of nitrogen gas.

Caption: Thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile).

This process is the fundamental step that provides the free radicals necessary to initiate polymerization or other radical-mediated chemical transformations. The stability of the resulting cyanocyclohexyl radicals contributes to the efficiency of 1,1'-Azobis(cyclohexanecarbonitrile) as a radical initiator.[9]

References

• 1. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.nl]
• 2. specialchem.com [specialchem.com]
• 3. camida.com [camida.com]
• 4. chempoint.com [chempoint.com]
• 5. specialchem.com [specialchem.com]
• 6. ABCN - Wikipedia [en.wikipedia.org]
• 7. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 8. 1,1 -Azobis(cyclohexanecarbonitrile) ACHN [sigmaaldrich.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]

In-Depth Technical Guide: Radical Formation Efficiency of 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the radical formation efficiency of 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), a widely used thermal initiator in free-radical polymerization. This document delves into the critical parameters governing its decomposition, including thermal kinetics, initiator efficiency, and the cage effect. Detailed experimental protocols for determining these key metrics are also provided to aid researchers in their practical applications.

Introduction to 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN)

1,1'-Azobis(cyclohexanecarbonitrile), often abbreviated as ACHN, is a white solid organic compound that serves as an efficient source of free radicals upon thermal or photochemical decomposition.[1] Its predictable decomposition kinetics and the generation of two 1-cyanocyclohexyl radicals make it a valuable initiator in the synthesis of various polymers.[1] Compared to the more common azo initiator, Azobisisobutyronitrile (AIBN), ACHN exhibits greater thermal stability, making it suitable for polymerizations requiring higher temperatures.[1]

The fundamental process of radical generation from ACHN involves the cleavage of the central azo linkage (-N=N-), releasing a molecule of nitrogen gas and two identical cyanocyclohexyl radicals. These highly reactive radical species can then initiate polymerization or other radical-mediated chemical transformations. The efficiency of this process is paramount in controlling reaction rates and the properties of the resulting materials.

Thermal Decomposition and Radical Formation

The thermal decomposition of ACHN is a first-order reaction, and its rate is highly dependent on temperature. The key parameters governing this process are summarized in the table below.

Parameter	Value	Solvent	Reference
10-hour Half-life Temperature (t½)	88 °C	Toluene	[1]
Activation Energy (Ea)	154.1 kJ/mol	-
Frequency Factor (ln A)	40.5	-
Initiator Efficiency (f)	0.5 - 0.7	Various	[1]

Decomposition Pathway:

The thermal decomposition of ACHN proceeds through a homolytic cleavage of the C-N bonds flanking the azo group, as illustrated in the following diagram.

Thermal decomposition pathway of ACHN.

Photochemical Decomposition

ACHN can also be decomposed by photolysis, typically using ultraviolet (UV) light. This method allows for the generation of radicals at lower temperatures than thermal decomposition. The efficiency of photochemical decomposition is quantified by the quantum yield (Φ), which is the number of ACHN molecules decomposed per photon absorbed.

Radical Formation Efficiency and the Cage Effect

The initiator efficiency (f) is a crucial parameter that quantifies the fraction of radicals generated that actually initiate a polymerization reaction. For ACHN, the initiator efficiency is typically in the range of 0.5 to 0.7, meaning that only 50-70% of the generated radicals are effective in initiating polymerization.[1]

The primary reason for an initiator efficiency of less than 1 is the cage effect . When an initiator molecule decomposes, the resulting radical pair is momentarily trapped in a "cage" of surrounding solvent molecules. Within this cage, the radicals can undergo several processes:

• Geminate Recombination: The original radical pair recombines to reform the initiator or other stable, non-radical products.

• Diffusion: The radicals escape the solvent cage and become free to react with monomer molecules.

The competition between recombination and diffusion determines the initiator efficiency. A higher viscosity of the solvent can increase the cage effect by hindering the diffusion of radicals out of the cage.

Schematic of the cage effect.

Experimental Protocols

This section provides detailed methodologies for determining the key parameters of ACHN radical formation efficiency.

Determination of Initiator Efficiency using the DPPH Method

The initiator efficiency can be determined by using a stable free radical scavenger, such as 2,2-diphenyl-1-picrylhydrazyl (DPPH). DPPH has a strong UV-Vis absorbance at approximately 517 nm, which disappears as it reacts with the radicals generated from the initiator.

Materials:

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Solvent (e.g., toluene, benzene)

• UV-Vis Spectrophotometer with a thermostated cell holder

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Prepare a standard stock solution of DPPH in the chosen solvent of a known concentration.

• Prepare a solution of ACHN of known concentration in the same solvent.

• Deoxygenate both solutions by bubbling with an inert gas for at least 30 minutes to prevent side reactions with oxygen.

• Mix the ACHN and DPPH solutions in a quartz cuvette. The concentration of DPPH should be in excess relative to the expected number of radicals generated.

• Place the cuvette in the thermostated cell holder of the UV-Vis spectrophotometer set to the desired decomposition temperature (e.g., 88 °C).

• Monitor the decrease in absorbance of DPPH at its λmax (around 517 nm) over time.

• Calculate the initial rate of DPPH consumption from the initial slope of the absorbance vs. time plot.

• The rate of radical generation is equal to the rate of DPPH consumption (assuming a 1:1 stoichiometry).

• The rate of decomposition of ACHN (kd) can be determined independently (see Section 5.2).

• Calculate the initiator efficiency (f) using the following equation:

  • f = (Rate of radical generation) / (2 * kd * [ACHN])

Experimental workflow for determining initiator efficiency.

Determination of Photochemical Quantum Yield by UV-Vis Spectroscopy

This protocol describes a method for determining the quantum yield of ACHN photolysis by monitoring its decomposition using UV-Vis spectroscopy.

Materials:

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN)

• Spectroscopic grade solvent (e.g., cyclohexane, methanol)

• UV-Vis Spectrophotometer

• Calibrated light source (e.g., a laser or a lamp with a narrow bandpass filter) with a known photon flux

• Actinometer (optional, for light source calibration)

• Quartz cuvette

Procedure:

• Prepare a dilute solution of ACHN in the chosen solvent with a known concentration. The concentration should be chosen such that the initial absorbance at the irradiation wavelength is between 0.1 and 1.

• Record the initial UV-Vis spectrum of the ACHN solution to determine its molar absorption coefficient at the irradiation wavelength.

• Irradiate the sample in the cuvette with the calibrated light source for a specific period.

• Record the UV-Vis spectrum of the irradiated sample.

• Repeat steps 3 and 4 for several time intervals.

• Calculate the number of ACHN molecules decomposed at each time point from the change in absorbance, using the Beer-Lambert law.

• Calculate the number of photons absorbed by the solution at each time interval using the known photon flux of the light source and the absorbance of the solution.

• Plot the number of decomposed ACHN molecules versus the number of absorbed photons. The slope of the initial linear portion of this plot is the quantum yield (Φ).

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a versatile and efficient thermal initiator for free-radical polymerizations. A thorough understanding of its radical formation efficiency, governed by its thermal decomposition kinetics, initiator efficiency, and the inherent cage effect, is crucial for controlling polymerization processes and tailoring the properties of the resulting polymers. While specific data on its photochemical quantum yield remains elusive in the current literature, the well-established experimental protocols outlined in this guide provide researchers with the necessary tools to determine these critical parameters in their own laboratories. This knowledge will undoubtedly facilitate the continued and optimized use of ACHN in the fields of polymer science, materials chemistry, and drug development.

References

• 1. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1,1'-Azobis(cyclohexanecarbonitrile) as a Radical Initiator

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile), commonly abbreviated as ACCN, is a versatile and efficient thermal radical initiator used in a variety of polymerization processes and organic synthesis applications.[1] Its chemical formula is C₁₄H₂₀N₄, and its structure consists of two 1-cyanocyclohexyl groups linked by an azo group.[1] Upon thermal decomposition, ACCN generates two 1-cyanocyclohexyl radicals and a molecule of nitrogen gas.

This document provides detailed application notes and experimental protocols for the effective use of ACCN as a radical initiator in research and development settings.

Physicochemical Properties and Handling

ACCN is a white crystalline solid that is soluble in many organic solvents such as toluene (B28343), benzene, acetone, and chloroform, but insoluble in water.[2][3] It is a thermally stable initiator, making it particularly suitable for polymerizations conducted at higher temperatures compared to other common azo initiators like azobisisobutyronitrile (AIBN).[1]

Table 1: Physical and Chemical Properties of 1,1'-Azobis(cyclohexanecarbonitrile)

Property	Value	References
CAS Number	2094-98-6	[4]
Molecular Formula	C₁₄H₂₀N₄	[4]
Molecular Weight	244.34 g/mol	[4]
Appearance	White crystalline solid	[2]
Melting Point	114-118 °C (decomposes)	[4]
Solubility	Soluble in toluene, benzene, acetone, chloroform. Insoluble in water.	[2]
Storage Temperature	2-8°C	[4]

Safety and Handling: ACCN is a flammable solid and should be handled with care. It is recommended to use personal protective equipment, including gloves, safety glasses, and a lab coat, when working with this compound. Store in a cool, dry, and well-ventilated area away from heat sources and incompatible materials.

Mechanism of Radical Initiation

The utility of ACCN as a radical initiator stems from the thermal lability of the carbon-nitrogen bonds flanking the azo group. Upon heating, ACCN undergoes unimolecular decomposition to generate two identical 1-cyanocyclohexyl radicals and a molecule of dinitrogen (N₂). These highly reactive radicals can then initiate polymerization by adding to a monomer unit.

Caption: Decomposition of ACCN and initiation of polymerization.

Decomposition Kinetics

The rate of decomposition of a radical initiator is a critical parameter for designing polymerization reactions. The decomposition of ACCN follows first-order kinetics and is highly dependent on temperature. The half-life (t₁₂) of the initiator, the time required for 50% of the initiator to decompose at a given temperature, is a key metric for selecting appropriate reaction conditions.

Table 2: Decomposition Kinetics of 1,1'-Azobis(cyclohexanecarbonitrile)

Temperature (°C)	Half-life (t₁₂)	Solvent	Reference
88	10 hours	Toluene	[2][5]

The activation energy for the decomposition of ACCN is reported to be 154.1 kJ/mol.[2]

Applications and Experimental Protocols

ACCN is a versatile initiator for a wide range of vinyl monomers. Its higher decomposition temperature makes it particularly useful for polymerizations requiring elevated temperatures, which can be advantageous for monomers with low reactivity or to achieve specific polymer properties.

Free Radical Polymerization

ACCN is an excellent initiator for conventional free-radical polymerization of various monomers, including styrenics, acrylates, and methacrylates.

This protocol is adapted from procedures for similar azo initiators and provides a general guideline for the bulk polymerization of MMA using ACCN.

Materials:

• Methyl methacrylate (B99206) (MMA), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Reaction vessel (e.g., Schlenk tube or sealed ampoule)

• Solvent for purification (e.g., methanol)

• Solvent for dissolution (e.g., toluene or dichloromethane)

• Nitrogen or Argon source

• Oil bath

Procedure:

• Monomer Preparation: Purify MMA by passing it through a column of basic alumina (B75360) to remove the inhibitor (e.g., hydroquinone (B1673460) monomethyl ether).

• Reaction Setup: In a clean, dry reaction vessel, dissolve ACCN (e.g., 0.1 mol% relative to the monomer) in the desired amount of purified MMA.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen. This is crucial as oxygen can inhibit radical polymerization.

• Polymerization: Place the sealed reaction vessel in a preheated oil bath at a temperature appropriate for the desired reaction rate (e.g., 90-100°C). The reaction time will depend on the target conversion and molecular weight.

• Isolation of Polymer: After the desired reaction time, cool the vessel to room temperature. The resulting polymer will be a viscous liquid or a solid. Dissolve the polymer in a suitable solvent like toluene or dichloromethane.

• Purification: Precipitate the polymer by slowly adding the polymer solution to a large excess of a non-solvent, such as cold methanol (B129727), with vigorous stirring.

• Drying: Collect the precipitated poly(methyl methacrylate) (PMMA) by filtration and dry it in a vacuum oven at a moderate temperature (e.g., 60°C) until a constant weight is achieved.

Caption: Workflow for free radical polymerization using ACCN.

Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization

ACCN can be employed as a thermal initiator in controlled radical polymerization techniques like RAFT. RAFT polymerization allows for the synthesis of polymers with well-defined molecular weights, narrow molecular weight distributions (low dispersity), and complex architectures such as block copolymers.[6]

This protocol is based on a standard procedure for RAFT polymerization using ACCN.[6]

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• RAFT agent (e.g., cyano-4-(dodecylsulfanylthiocarbonyl)sulfanylpentanoic acid)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

• Reaction vessel (e.g., Schlenk tube or sealed ampoule)

• Nitrogen or Argon source

• Oil bath

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the monomer (e.g., MMA), ACCN, and the solvent. The molar ratio of RAFT agent to initiator is typically between 2:1 and 10:1.

• Reaction Setup: In a series of reaction vessels, place the desired amount of the RAFT agent. To each vessel, add a measured aliquot of the stock solution.

• Degassing: Degas the reaction mixtures by performing at least three freeze-pump-thaw cycles.

• Polymerization: Seal the reaction vessels under an inert atmosphere and place them in a preheated oil bath at the desired temperature (e.g., 90°C).[6] The reaction time will influence the final monomer conversion and polymer molecular weight.

• Monitoring the Reaction: Samples can be taken at different time points to monitor monomer conversion (e.g., by ¹H NMR) and the evolution of molecular weight and dispersity (by Gel Permeation Chromatography - GPC).

• Termination and Isolation: To quench the polymerization, cool the reaction vessel in an ice bath and expose the mixture to air. The polymer can be isolated by precipitation in a suitable non-solvent (e.g., cold methanol or hexane) and dried under vacuum.

References

• 1. asianpubs.org [asianpubs.org]
• 2. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 3. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1 -Azobis(cyclohexanecarbonitrile) ACHN [sigmaaldrich.com]
• 5. ABCN - Wikipedia [en.wikipedia.org]
• 6. boronmolecular.com [boronmolecular.com]

Application Notes and Protocols: 1,1'-Azobis(cyclohexanecarbonitrile) in Free-Radical Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), also known as VAZO™ catalyst 88, as a thermal initiator for free-radical polymerization.[1] ACCN is a versatile and efficient initiator, particularly suitable for polymerizations requiring higher temperatures due to its greater thermal stability compared to more common azo initiators like Azobisisobutyronitrile (AIBN).[2] This document outlines its properties, decomposition kinetics, and provides detailed protocols for its use in conventional and controlled radical polymerization techniques.

Physicochemical Properties and Decomposition Kinetics

ACCN is a white crystalline solid soluble in many organic solvents such as dimethylformamide (DMF), methanol, acetone, chloroform, and benzene, but practically insoluble in water.[3][4] Its properties make it a versatile initiator for solution, suspension, and emulsion polymerization of various vinyl monomers, including styrenes, acrylates, methacrylates, and vinyl acetate.[2]

A key characteristic of ACCN is its predictable decomposition kinetics, which allows for controlled initiation of polymerization.[2] The thermal decomposition of ACCN generates two 1-cyanocyclohexyl radicals and a molecule of nitrogen gas. These highly reactive radicals then initiate the polymerization process by adding to a monomer unit.

Table 1: Physicochemical and Kinetic Data for 1,1'-Azobis(cyclohexanecarbonitrile)

Property	Value	Reference
CAS Number	2094-98-6	[3]
Molecular Formula	C₁₄H₂₀N₄	[1]
Molecular Weight	244.34 g/mol	[1][3]
Melting Point	110-120 °C (114-118 °C lit.)	[3][4]
10-hour Half-life Temperature (in Toluene)	88 °C	[2][3]
Activation Energy	154.1 kJ/mol	[3]
Initiator Efficiency (f)	0.5 - 0.7	[2]

The higher 10-hour half-life temperature of ACCN (88°C in toluene) compared to AIBN (65°C in toluene) indicates that it decomposes at a slower rate at a given temperature.[2] This makes it a more suitable initiator for polymerizations that require elevated temperatures or longer reaction times to achieve high monomer conversion or to synthesize high molecular weight polymers.[2]

Mechanism of Free-Radical Polymerization Initiation

The process of free-radical polymerization initiated by ACCN involves three main stages: initiation, propagation, and termination.

Caption: Mechanism of ACCN-initiated free-radical polymerization.

Applications in Polymer Synthesis

ACCN is widely employed in the synthesis of a variety of polymers. Its utility extends from conventional free-radical polymerization to more advanced controlled radical polymerization techniques, such as Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.[2] In RAFT, ACCN acts as the source of primary radicals that initiate polymerization in the presence of a RAFT agent, enabling the synthesis of polymers with well-defined molecular weights and low dispersity.[2] The ability to use ACCN at higher temperatures can be advantageous for certain monomer systems in RAFT polymerization.[2]

Experimental Protocols

The following are generalized protocols for the use of ACCN in free-radical polymerization. Researchers should adapt these protocols based on the specific monomers, solvents, and desired polymer characteristics.

Protocol 1: Conventional Free-Radical Polymerization of Methacrylonitrile (B127562) and Vinyl Butyrate (B1204436)

This protocol is adapted from the synthesis of a copolymer of methacrylonitrile (MAN) and vinyl butyrate (VB).[5]

Materials:

• Methacrylonitrile (MAN), purified

• Vinyl butyrate (VB), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), recrystallized from methanol

• Dimethylformamide (DMF), dried and distilled

• Nitrogen gas

• Methanol, Water, Ether, Hexane for purification

Procedure:

• Monomer and Initiator Preparation: Purify MAN and VB by washing with a 5% sodium hydroxide (B78521) solution, followed by distilled water. Dry the monomers over calcium chloride before distilling under reduced pressure.[5][6] Recrystallize ACCN from methanol.[5]

• Reaction Setup: In a glass tube, add the appropriate quantities of dry monomers (total monomer concentration of 1.5 M), ACCN initiator (2.5 g/dm³ of solvent), and DMF solvent.[5][6]

• Degassing: Seal the tube and purge with nitrogen gas to remove oxygen, which can inhibit polymerization.

• Polymerization: Place the sealed tube in a thermostat set at 60 ± 1 °C.[5] Allow the polymerization to proceed for a set time (e.g., 1.5 hours) to achieve a conversion of less than 10% for reactivity ratio studies.[5]

• Isolation of Polymer: After the desired reaction time, cool the tube and pour the polymerization mixture into a large volume of water to precipitate the copolymer.[5][6]

• Purification: Filter the precipitated polymer and wash it thoroughly with water, followed by ether and hexane.[5][6]

• Drying: Dry the purified copolymer under a vacuum to a constant weight.

Table 2: Example Reaction Conditions for MAN-VB Copolymerization

Parameter	Value	Reference
Monomers	Methacrylonitrile (MAN), Vinyl Butyrate (VB)	[5]
Initiator	1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)	[5]
Solvent	Dimethylformamide (DMF)	[5]
Initiator Concentration	2.5 g/dm³ of solvent	[5][6]
Total Monomer Concentration	1.5 M	[5][6]
Reaction Temperature	60 ± 1 °C	[5]
Reaction Time (for <10% conversion)	1.5 hours (90 minutes)	[5][6]

Protocol 2: General Workflow for ACCN-Initiated Polymerization

The following diagram illustrates a general workflow for conducting a free-radical polymerization experiment using ACCN.

Caption: General experimental workflow for ACCN-initiated polymerization.

Characterization of Polymers

Polymers synthesized using ACCN can be characterized by various techniques to determine their molecular weight, composition, and thermal properties.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[5][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the copolymer composition.[6][8]

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the polymer.[5][7]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.[5][7]

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a valuable thermal initiator for free-radical polymerization, offering advantages in systems that require higher reaction temperatures. Its predictable decomposition kinetics and versatility with a wide range of monomers make it a suitable choice for both academic research and industrial applications in polymer synthesis. The provided protocols offer a starting point for the development of specific polymerization procedures tailored to desired polymer architectures and properties.

References

• 1. scbt.com [scbt.com]
• 2. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 3. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 4. scientificlabs.com [scientificlabs.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. researchgate.net [researchgate.net]
• 8. jchps.com [jchps.com]

Application Notes and Protocols for Polymerization with 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), is a versatile and efficient thermal initiator for free-radical polymerization. Its predictable decomposition kinetics and thermal stability at elevated temperatures make it a valuable tool in the synthesis of a wide array of polymers. ACCN is particularly advantageous in applications requiring higher reaction temperatures, offering enhanced control over the initiation process and facilitating the synthesis of high molecular weight polymers. This document provides detailed application notes and experimental protocols for the use of ACCN in various polymerization techniques, including solution and Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization.

Data Presentation

The following table summarizes key quantitative data from representative polymerization experiments using ACCN as the initiator. This data is intended to serve as a starting point for experimental design.

Polymerization Type	Monomer(s)	Initiator Concentration	Solvent	Temperature (°C)	Time (h)
Solution Copolymerization	Acrylonitrile (AN) & Ethylmethacrylate (EMA)	2.5 g/dm³	Dimethylformamide (DMF)	60	1.5
Solution Copolymerization	Methacrylonitrile (MAN) & Vinyl Butyrate (VB)	2.5 g/dm³	Dimethylformamide (DMF)	60	1.5
RAFT Polymerization	Methyl Methacrylate (B99206) (MMA)	9.8 mg in 20 mL stock solution	Organic Solvent (e.g., benzene, toluene)	90	6

Signaling Pathways and Experimental Workflows

Initiation of Free-Radical Polymerization:

The thermal decomposition of ACCN initiates the polymerization process. Upon heating, the azo group (-N=N-) in ACCN cleaves, releasing a molecule of nitrogen gas and generating two cyanocyclohexyl radicals. These highly reactive radicals then attack the double bond of a monomer molecule, initiating the polymer chain.

Caption: Thermal decomposition of ACCN and initiation of polymerization.

General Experimental Workflow for Solution Polymerization:

A typical workflow for solution polymerization using ACCN involves the preparation of the reaction mixture, degassing to remove oxygen which can inhibit polymerization, the polymerization reaction itself at a controlled temperature, and finally, the isolation and purification of the resulting polymer.

Caption: General workflow for ACCN-initiated solution polymerization.

Experimental Protocols

Protocol 1: Solution Copolymerization of Acrylonitrile and Ethylmethacrylate

This protocol is adapted from a procedure for the synthesis of random copolymers.[1]

Materials:

• Acrylonitrile (AN), purified

• Ethylmethacrylate (EMA), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Dimethylformamide (DMF), dried and purified

• Methanol

• Nitrogen gas

Equipment:

• Glass polymerization tubes

• Thermostatically controlled water or oil bath

• Schlenk line or similar inert atmosphere setup

• Vacuum filtration apparatus

Procedure:

• Monomer and Initiator Preparation: Prepare stock solutions of the purified monomers (AN and EMA) and ACCN in DMF. The initiator concentration should be 2.5 g/dm³ of the solvent. The total monomer concentration is maintained at 1.5 M, with varying feed ratios of AN and EMA to achieve different copolymer compositions.

• Reaction Setup: In a glass polymerization tube, add the appropriate quantities of the monomer and initiator solutions.

• Degassing: Seal the tube and purge with nitrogen gas for a sufficient time to remove all oxygen.

• Polymerization: Place the sealed tube in a thermostat-controlled bath at 60 ± 1 °C.[1]

• Reaction Time: Allow the polymerization to proceed for 90 minutes. This time is intended to achieve a conversion of less than 10% for reactivity ratio studies. For higher conversions, the reaction time will need to be extended and optimized.

• Isolation: After the specified time, remove the tube from the bath and cool it to room temperature to quench the reaction.

• Purification: Pour the polymerization mixture into a large volume of a non-solvent, such as water or methanol, to precipitate the copolymer.

• Drying: Filter the precipitated polymer, wash it thoroughly with the non-solvent, and dry it under vacuum until a constant weight is achieved.

Protocol 2: RAFT Polymerization of Methyl Methacrylate

This protocol provides a standard procedure for the laboratory-scale RAFT polymerization of methyl methacrylate (MMA).[2]

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• RAFT agent (e.g., cyano-4-(dodecylsulfanylthiocarbonyl)sulfanylpentanoic acid)

• Organic solvent (e.g., benzene, toluene, or anisole)

• Methanol

• Nitrogen gas or Argon gas

Equipment:

• Glass ampoules or Schlenk tubes

• Thermostatically controlled oil bath

• Vacuum line for freeze-pump-thaw cycles

• Magnetic stirrer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of MMA and ACCN in the chosen organic solvent. For example, a solution can be made with 14 mL of MMA and 9.8 mg of ACCN in 6 mL of solvent.

• Reaction Setup: In a series of glass ampoules or Schlenk tubes, add weighed amounts of the RAFT agent. To each vessel, add a 2 mL aliquot of the MMA/ACCN stock solution.

• Degassing: The contents of each vessel should be thoroughly degassed to remove oxygen. This can be achieved by three repeated freeze-pump-thaw cycles.

• Polymerization: Seal the ampoules under vacuum or maintain the Schlenk tubes under a positive pressure of inert gas. Place the reaction vessels in an oil bath preheated to 90 °C.[2]

• Reaction Time: Allow the polymerization to proceed for the desired time. For the example conditions, a reaction time of 6 hours is suggested.[2]

• Isolation and Purification: After the reaction, cool the vessels to room temperature. The polymer can be isolated by evaporating the monomer and solvent or by precipitating the polymer solution in a large volume of a non-solvent like methanol.

• Drying: The isolated polymer should be dried under vacuum to a constant weight.

Concluding Remarks

1,1'-Azobis(cyclohexanecarbonitrile) is a robust and versatile initiator for a range of free-radical polymerization applications. The protocols provided herein offer a foundation for the synthesis of various polymers. Researchers and scientists are encouraged to adapt and optimize these procedures to suit their specific monomer systems and desired polymer characteristics. Careful control of reaction parameters such as temperature, initiator and monomer concentrations, and reaction time is crucial for achieving polymers with the desired molecular weight, architecture, and properties.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. boronmolecular.com [boronmolecular.com]

Application Notes and Protocols for 1,1'-Azobis(cyclohexanecarbonitrile) in Polymerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) is a versatile and efficient thermal initiator for free-radical polymerization.[1][2] Its predictable decomposition kinetics and higher thermal stability compared to more common azo initiators like azobisisobutyronitrile (AIBN) make it particularly suitable for polymerizations requiring elevated temperatures.[2] This allows for greater control over the initiation process and can lead to the synthesis of high molecular weight polymers. ACCN is soluble in various organic solvents, such as aromatic solvents, making it adaptable for a range of polymerization systems. This document provides detailed application notes, experimental protocols, and quantitative data on the use of ACCN in polymerization, with a focus on applications relevant to drug development.

Physicochemical Properties and Safety Information

ACCN is a white to light-colored solid substance that is insoluble in water.[3] It is important to handle ACCN with care as it may cause irritation to the skin, eyes, and mucous membranes and can be toxic if ingested.[3] Self-decomposition or self-ignition can be triggered by heat, chemical reaction, friction, or impact.[3]

Table 1: Physicochemical Properties of 1,1'-Azobis(cyclohexanecarbonitrile)

Property	Value	Reference
Synonyms	1,1'-Azobis(cyanocyclohexane), ACHN	[1][2]
CAS Number	2094-98-6	[1][2]
Molecular Formula	C₁₄H₂₀N₄	[1][2]
Molecular Weight	244.34 g/mol	[1][2]
Appearance	White to light brown powder	[2]
Melting Point	114 - 118 °C	[2]
Storage Temperature	2 - 8 °C	[2]

Mechanism of Initiation

ACCN, like other azo compounds, initiates polymerization through thermal decomposition. Upon heating, the central nitrogen-nitrogen bond cleaves, releasing a molecule of nitrogen gas and generating two cyanocyclohexyl radicals. These highly reactive radicals then attack the double bond of a monomer molecule, initiating the polymerization chain reaction.

Caption: A diagram illustrating the free-radical polymerization mechanism initiated by ACCN.

Effect of ACCN Concentration on Polymer Properties

The concentration of the initiator plays a crucial role in determining the final properties of the polymer, particularly its molecular weight and polydispersity index (PDI). Generally, a higher initiator concentration leads to the formation of a larger number of polymer chains, which in turn results in a lower average molecular weight. Conversely, a lower initiator concentration will produce fewer, but longer, polymer chains, thus increasing the molecular weight.

Table 2: Effect of Initiator Concentration on Polystyrene Molecular Weight

Initiator	Initiator Concentration (mol/L)	Molecular Weight ( g/mol )	Reference
Benzoyl Peroxide	0.01	High	[4]
Benzoyl Peroxide	0.1	Medium	[4]
Benzoyl Peroxide	1.0	Low	[4]

Note: While this data is for benzoyl peroxide, the general trend of decreasing molecular weight with increasing initiator concentration is applicable to ACCN-initiated polymerizations as well.

Experimental Protocols

Protocol 1: Free-Radical Polymerization of Styrene (B11656)

This protocol describes the bulk polymerization of styrene using ACCN as the initiator.

Materials:

• Styrene (freshly distilled to remove inhibitors)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Solvent (e.g., toluene (B28343) or benzene, if solution polymerization is desired)

• Reaction vessel (e.g., Schlenk flask)

• Nitrogen or Argon source for inert atmosphere

• Oil bath or other heating apparatus

• Methanol (for precipitation)

Procedure:

• To a clean and dry reaction vessel, add the desired amount of styrene monomer.

• If performing a solution polymerization, add the appropriate volume of solvent.

• Add the calculated amount of ACCN. The concentration will depend on the desired molecular weight of the final polymer.

• Seal the reaction vessel and de-gas the mixture by bubbling with an inert gas (N₂ or Ar) for at least 30 minutes to remove oxygen, which can inhibit the polymerization.

• Immerse the reaction vessel in a preheated oil bath at the desired reaction temperature (typically 80-100 °C for ACCN).

• Allow the polymerization to proceed for the desired amount of time. The reaction time will influence the monomer conversion and polymer molecular weight.

• After the reaction is complete, cool the vessel to room temperature.

• Precipitate the polymer by slowly pouring the viscous solution into a large excess of a non-solvent, such as methanol, while stirring vigorously.

• Collect the precipitated polymer by filtration and wash with fresh non-solvent.

• Dry the polymer in a vacuum oven at a moderate temperature until a constant weight is achieved.

Protocol 2: RAFT Polymerization of Chloro-styrene and Maleic Anhydride

This protocol details the synthesis of a copolymer using Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization with ACCN as the initiator.

Materials:

• Chloro-styrene

• Maleic anhydride

• 2-(Dodecylthiocarbonothioylthio)propionic acid (RAFT agent)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Dimethylformamide (DMF)

• Round bottom flask

• Nitrogen source

• Isopropanol (B130326) or water (for precipitation)

Procedure:

• To a 50 mL round bottom flask, add 3.1 mmol of chloro-styrene, 3.1 mmol of maleic anhydride, and 0.076 mmol of the RAFT agent.

• Dissolve the solids in dimethylformamide.

• Add 0.004 mmol of ACCN to the solution.

• Cap the flask with a rubber stopper and bubble with nitrogen for 15 minutes to remove oxygen.

• Heat the reaction mixture to 90 °C for 16 hours.

• Precipitate the resulting polymer in isopropanol or water.

• Filter the polymer and dry it in a vacuum oven.

Applications in Drug Delivery

The ability to synthesize well-defined polymers with controlled molecular weights and architectures is crucial for the development of advanced drug delivery systems. ACCN, with its favorable properties, can be employed in the synthesis of various polymeric carriers for therapeutic agents.

Synthesis of PLGA-PEG Copolymers for Nanoparticles

Biodegradable polymers such as poly(lactic-co-glycolic acid) (PLGA) and its copolymers with polyethylene (B3416737) glycol (PEG) are widely used in drug delivery due to their biocompatibility and tunable degradation rates.[5][6][7] While often synthesized via ring-opening polymerization, radical polymerization techniques can also be employed for creating novel architectures. ACCN can be utilized as a thermal initiator in the synthesis of block copolymers containing segments suitable for drug encapsulation.

Preparation of Thermosensitive Hydrogels

Thermosensitive hydrogels, which undergo a sol-gel transition at physiological temperatures, are promising materials for injectable drug delivery systems.[8] These hydrogels can be loaded with drugs in their liquid state at room temperature and then form a gel depot upon injection into the body, providing sustained drug release.[4][8] Polymers such as poly(N-isopropylacrylamide) (PNIPAM) are commonly used for this purpose. ACCN can be used as an initiator in the free-radical polymerization of N-isopropylacrylamide and other monomers to create these "smart" hydrogels.

References

• 1. researchgate.net [researchgate.net]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. Frontiers | Free-Radical Polymerization of Styrene: Kinetic Study in a Spinning Disc Reactor (SDR) [frontiersin.org]
• 4. Free-Radical Polymerization of Styrene: Kinetic Study in a Spinning Disc Reactor (SDR) - ePrints - Newcastle University [eprints.ncl.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Thermosensitive Hydrogels and Advances in Their Application in Disease Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermosensitive hydrogels for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Applications of 1,1'-Azobis(cyclohexanecarbonitrile) in Polymer Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) is a versatile and efficient thermal initiator for free-radical polymerization. As an azo compound, it decomposes upon heating to generate two cyanocyclohexyl radicals, which then initiate the polymerization of various vinyl monomers. ACCN is often favored over other initiators, such as azobisisobutyronitrile (AIBN), due to its lower decomposition temperature and different radical reactivity, which can be advantageous in specific polymerization systems. This document provides detailed application notes and experimental protocols for the use of ACCN in both conventional free-radical polymerization and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.

Physicochemical Properties of ACCN

Property	Value
CAS Number	2094-98-6
Molecular Formula	C₁₄H₂₀N₄
Molecular Weight	244.34 g/mol
Appearance	White to off-white crystalline powder
Melting Point	114-118 °C (decomposes)
Solubility	Soluble in many organic solvents (e.g., toluene, DMF, benzene)

Applications in Polymer Synthesis

ACCN is a valuable tool for the synthesis of a wide range of polymers with applications in materials science, drug delivery, and beyond. Its primary applications lie in:

• Free-Radical Polymerization: ACCN is widely used to initiate the polymerization of various monomers, including styrenes, acrylates, methacrylates, and acrylonitrile (B1666552). It offers good control over the polymerization process and can be used to synthesize polymers with a range of molecular weights.

• Controlled Radical Polymerization (CRP): ACCN is a suitable thermal initiator for various CRP techniques, most notably RAFT polymerization. In these systems, ACCN provides a constant source of radicals to activate and deactivate the growing polymer chains, enabling the synthesis of polymers with well-defined architectures, low polydispersity, and high end-group fidelity.

Application Note 1: Free-Radical Copolymerization

Synthesis of Acrylonitrile and Methacrylonitrile (B127562) Copolymers

ACCN is an effective initiator for the free-radical copolymerization of acrylonitrile (AN) and methacrylonitrile (MAN) with various comonomers, such as ethyl methacrylate (B99206) (EMA) and vinyl butyrate (B1204436) (VB). These polymerizations are typically carried out in a solvent at elevated temperatures.

Quantitative Data Summary:

Monomers	Initiator Concentration	Solvent	Temperature (°C)	Resulting Polymer Properties
Acrylonitrile (AN) & Ethyl Methacrylate (EMA)	2.5 g/dm³	DMF	60	Random copolymers; molecular weight increases with AN content.[1][2]
Methacrylonitrile (MAN) & Ethyl Methacrylate (EMA)	Not specified	DMF	60	Random copolymers; molecular weight increases with MAN content.
Methacrylonitrile (MAN) & Vinyl Butyrate (VB)	2.5 g/dm³	DMF	60	Random copolymers with polydispersity; molecular weight increases with MAN content.

Experimental Protocol: Free-Radical Copolymerization of Methacrylonitrile and Vinyl Butyrate

This protocol describes a general procedure for the synthesis of a methacrylonitrile and vinyl butyrate copolymer using ACCN as the initiator.

Materials:

• Methacrylonitrile (MAN), purified

• Vinyl Butyrate (VB), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Dimethylformamide (DMF), anhydrous

• Methanol (for precipitation)

• Schlenk flask or similar reaction vessel with a magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• Monomer and Initiator Preparation: In a Schlenk flask, dissolve the desired amounts of MAN, VB, and ACCN in anhydrous DMF. A typical total monomer concentration is 1.5 M, with an initiator concentration of 2.5 g/dm³ of the solvent.[3]

• Degassing: Seal the flask and degas the solution by performing at least three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: After backfilling the flask with an inert gas (nitrogen or argon), place the flask in a preheated oil bath at 60°C.[3]

• Reaction Monitoring: Allow the polymerization to proceed for the desired time. To maintain low conversion (typically <10%) for reactivity ratio studies, a shorter reaction time (e.g., 1.5 hours) is used.[3]

• Quenching and Precipitation: Terminate the polymerization by cooling the reaction mixture in an ice bath and exposing it to air.

• Purification: Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent, such as methanol, while stirring.

• Isolation and Drying: Collect the precipitated polymer by filtration, wash it with fresh non-solvent to remove unreacted monomers and initiator residues, and dry the polymer in a vacuum oven at a suitable temperature until a constant weight is achieved.

Workflow for Free-Radical Polymerization:

Caption: Workflow for ACCN-initiated free-radical polymerization.

Application Note 2: RAFT Polymerization

Controlled Polymerization of Styrenic and Methacrylic Monomers

ACCN is an excellent initiator for RAFT polymerization, providing a controlled source of radicals that allows for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions (low dispersity, Đ). It is compatible with a wide range of RAFT agents (also known as chain transfer agents, CTAs).

Quantitative Data Summary:

Monomers	RAFT Agent (CTA)	[Monomer]:[CTA]:[ACCN] Ratio	Solvent	Temperature (°C)	Time (h)	Mn ( g/mol )	Đ (PDI)
Chloro-styrene & Maleic Anhydride (B1165640)	2-(dodecylthiocarbonothioylthio)propionic acid	20:1:0.05	DMF	90	16	Not specified	Not specified
Methyl Methacrylate (MMA)	S-dodecyl S-(2-cyano-4-carboxy)but-2-yl trithiocarbonate	Varies	Benzene	90	6	2,600 - 125,000	< 1.2

Experimental Protocol: RAFT Polymerization of Chloro-styrene and Maleic Anhydride

This protocol is adapted from a procedure for the synthesis of a well-defined copolymer using RAFT polymerization with ACCN as the initiator.[4]

Materials:

• Chloro-styrene

• Maleic anhydride

• 2-(dodecylthiocarbonothioylthio)propionic acid (RAFT agent)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Dimethylformamide (DMF), anhydrous

• Isopropanol (B130326) or water (for precipitation)

• Round bottom flask with a magnetic stir bar

• Rubber septum

• Nitrogen or Argon source

• Oil bath

Procedure:

• Reagent Preparation: In a 50 mL round bottom flask, combine chloro-styrene (e.g., 1.52 mmol), maleic anhydride (e.g., 1.52 mmol), and the RAFT agent (e.g., 0.076 mmol).[4]

• Dissolution: Add anhydrous DMF to dissolve the reagents.[4]

• Initiator Addition: Add ACCN (e.g., 0.004 mmol).[4]

• Degassing: Cap the flask with a rubber septum and bubble nitrogen or argon through the solution for at least 15 minutes to remove oxygen.[4]

• Polymerization: Place the flask in a preheated oil bath at 90°C and allow the reaction to proceed for 16 hours.[4]

• Quenching and Precipitation: After 16 hours, terminate the polymerization by cooling the flask in an ice bath and exposing the contents to air.

• Purification: Precipitate the polymer by adding the reaction mixture to a large volume of isopropanol or water.[4]

• Isolation and Drying: Collect the polymer by filtration and dry it in a vacuum oven to a constant weight.[4]

Workflow for RAFT Polymerization:

Caption: Workflow for ACCN-initiated RAFT polymerization.

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a highly effective and versatile thermal initiator for the synthesis of a wide variety of polymers. Its utility in both conventional free-radical and controlled RAFT polymerization makes it a valuable tool for polymer chemists in academic and industrial research, including the development of novel materials for drug delivery and other biomedical applications. The protocols and data presented here provide a solid foundation for the successful application of ACCN in polymer synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. asianpubs.org [asianpubs.org]
• 4. protocols.io [protocols.io]

Application Notes and Protocols: 1,1'-Azobis(cyclohexanecarbonitrile) for High-Temperature Polymerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile) (ACHN) is a versatile and efficient thermal initiator for free-radical polymerization.[1] Its higher thermal stability compared to more common azo initiators like Azobisisobutyronitrile (AIBN) makes it particularly suitable for polymerization reactions requiring elevated temperatures.[1] This allows for greater control over the initiation process and can be advantageous for the synthesis of high molecular weight polymers and for monomers with low reactivity. ACHN is an oil-soluble, white crystalline solid that is soluble in many organic solvents, particularly aromatic ones, making it well-suited for solution polymerization.[2] This document provides detailed application notes and experimental protocols for the use of ACHN in high-temperature polymerization.

Physicochemical and Kinetic Data

A summary of the key physical, chemical, and kinetic properties of 1,1'-Azobis(cyclohexanecarbonitrile) is provided below for easy reference.

Table 1: Physicochemical Properties of 1,1'-Azobis(cyclohexanecarbonitrile)

Property	Value	Reference
Synonyms	ACHN, 1,1'-Azobis(cyanocyclohexane)	[2]
CAS Number	2094-98-6	[2]
Molecular Formula	C₁₄H₂₀N₄	[2]
Molecular Weight	244.34 g/mol	[2]
Appearance	White to light brown powder/crystals
Melting Point	114 - 118 °C (decomposes)	[3]
Solubility	Insoluble in water; soluble in acetone, chloroform, benzene, and ethanol.	[2]
Storage Temperature	2 - 8 °C

Table 2: Thermal Decomposition and Kinetic Data for 1,1'-Azobis(cyclohexanecarbonitrile)

Parameter	Value	Solvent	Reference
10-Hour Half-Life Temperature (t½)	88 °C	Toluene	[2][3]
Activation Energy (Ea)	154.1 kJ/mol	Toluene	[2]
Self-Accelerating Decomposition Temperature (SADT)	80 °C	[2]

Decomposition Mechanism and Initiation Pathway

The thermal decomposition of 1,1'-Azobis(cyclohexanecarbonitrile) is a first-order reaction that generates two cyanocyclohexyl radicals and a molecule of nitrogen gas. These highly reactive radicals then initiate the polymerization process by adding to a monomer unit.

References

• 1. benchchem.com [benchchem.com]
• 2. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 3. ABCN - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 1,1'-Azobis(cyclohexanecarbonitrile) in RAFT Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), also known as 1,1'-Azobis(cyanocyclohexane) (ACHN), as a thermal initiator in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. RAFT polymerization is a powerful technique for synthesizing polymers with controlled molecular weights, low polydispersity, and complex architectures, which are often desired in drug delivery and other biomedical applications.

Introduction to ACCN in RAFT Polymerization

1,1'-Azobis(cyclohexanecarbonitrile) is an azo-based radical initiator commonly employed in free-radical polymerization. In the context of RAFT polymerization, ACCN offers specific advantages due to its thermal decomposition characteristics. The choice of initiator is critical in controlling the polymerization kinetics and the final properties of the polymer.

ACCN decomposes upon heating to generate two cyanocyclohexyl radicals and a molecule of nitrogen gas. These radicals then initiate the polymerization of a monomer. The rate of decomposition is temperature-dependent and is often characterized by its half-life. The 10-hour half-life of ACCN is at 88°C in toluene, making it suitable for polymerizations conducted at elevated temperatures.[1][2] This property allows for a controlled generation of radicals, which is essential for maintaining the "living" nature of RAFT polymerization.

Key Characteristics of ACCN

Property	Value	Reference
Molecular Formula	C14H20N4	[1][3][4]
Molecular Weight	244.34 g/mol	[1][3][4]
Appearance	White to light-colored solid	[3][4]
Melting Point	114-118 °C (decomposes)	[1][4]
10-hour Half-life Temperature	88 °C (in toluene)	[1][2]
Solubility	Soluble in aromatic solvents; Insoluble in water	[1]

RAFT Polymerization Mechanism

The following diagram illustrates the fundamental steps of the RAFT polymerization process initiated by a radical source like ACCN.

RAFT Polymerization Mechanism

Experimental Protocols

The following are detailed protocols for the RAFT polymerization of methyl acrylate (B77674) and methyl methacrylate (B99206) using ACCN as the initiator.

Protocol 1: RAFT Polymerization of Methyl Acrylate

This protocol is adapted from a study by St-Amant et al.[3]

Materials:

• Monomer: Methyl acrylate (MA)

• RAFT Agent: Cumyl dithiobenzoate (CDB)

• Initiator: 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN/ACHN)

• Solvent: Not specified in the abstract, but RAFT of acrylates is often performed in solvents like benzene, toluene, or dioxane.

Procedure:

• Reaction Setup: In a suitable reaction vessel (e.g., a Schlenk tube or an ampule), combine the following reagents:

  • 60 mg of cumyl dithiobenzoate (RAFT agent)

  • 10 mL of methyl acrylate (monomer)

  • 10 mg of 1,1'-Azobis(cyclohexanecarbonitrile) (initiator)

• Degassing: Degas the reaction mixture using three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.

• Polymerization: Place the sealed reaction vessel in a preheated oil bath at 88 °C.

• Sampling and Analysis: Samples can be taken at different time points to monitor the progress of the polymerization. The original study took samples at 10, 15, and 20 minutes.[3]

• Quenching: To stop the polymerization, rapidly cool the reaction vessel in an ice bath and expose the mixture to air.

• Purification: The resulting polymer can be purified by precipitation in a non-solvent (e.g., methanol (B129727) or hexane) to remove unreacted monomer and other small molecules.

• Characterization: The molecular weight (Mn), polydispersity index (PDI), and monomer conversion can be determined using techniques such as Gel Permeation Chromatography (GPC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data from Literature:

The study by St-Amant et al. focused on the detailed analysis of the polymer products using SEC-ESI-MS. While specific conversion, Mn, and PDI values for the ACCN-initiated polymerization are not detailed in the abstract, the methodology provides a solid foundation for conducting such experiments.[3]

Protocol 2: RAFT Polymerization of Methyl Methacrylate

This protocol is based on a study by Rizzardo et al., where ACCN is referred to as VAZO-88.[4]

Materials:

• Monomer: Methyl methacrylate (MMA)

• RAFT Agent: A trithiocarbonate-based RAFT agent

• Initiator: 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN/VAZO-88)

• Solvent: Benzene

Procedure:

• Reaction Setup: Prepare a reaction mixture with the following concentrations in benzene:

  • Methyl methacrylate (MMA): 7.02 M

  • Trithiocarbonate RAFT agent: 1.12 x 10⁻² M

  • 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN): 0.74 x 10⁻² M

• Degassing: Subject the reaction mixture to three freeze-evacuate-thaw cycles and seal the vessel under vacuum.

• Polymerization: Immerse the sealed reaction vessel in a constant-temperature bath set at 80 °C.

• Sampling and Analysis: The study reports data at 4 and 8 hours of polymerization.[4]

• Quenching and Purification: Follow the same procedure as in Protocol 1.

• Characterization: Analyze the polymer samples by GPC to determine the number-average molecular weight (Mn) and polydispersity index (PDI).

Quantitative Data from Literature:

Time (h)	Conversion (%)	Mn (GPC)	Mn (calculated)	PDI
4	47	30,000	29,500	1.24
8	>95	59,300	59,680	1.13

Data adapted from Rizzardo et al.[4]

Experimental Workflow Diagram

The following diagram outlines a typical workflow for conducting a RAFT polymerization experiment using ACCN.

Experimental Workflow for RAFT Polymerization

Conclusion

1,1'-Azobis(cyclohexanecarbonitrile) is a suitable thermal initiator for RAFT polymerization, particularly for reactions requiring temperatures around 80-90 °C. Its decomposition kinetics allow for a controlled initiation process, leading to the synthesis of well-defined polymers with predictable molecular weights and low polydispersities. The provided protocols offer a starting point for researchers to utilize ACCN in their RAFT polymerization experiments for the development of advanced polymeric materials for various applications, including drug delivery systems. As with any polymerization reaction, optimization of the reaction conditions, including the monomer-to-initiator and initiator-to-RAFT agent ratios, may be necessary to achieve the desired polymer characteristics for a specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols for the Synthesis of Block Copolymers using 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of block copolymers utilizing 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) as a thermal initiator. The primary method detailed is Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, a controlled radical polymerization technique that allows for the precise synthesis of polymers with well-defined architectures, low polydispersity, and high end-group fidelity. Such characteristics are crucial for applications in drug delivery, where block copolymers are often used to form micelles, polymersomes, and other nanostructures for encapsulating and targeting therapeutic agents.[1][2][3]

Introduction to ACCN in Block Copolymer Synthesis

1,1'-Azobis(cyclohexanecarbonitrile), or ACCN, is a versatile and efficient thermal initiator for radical polymerizations. Its decomposition into radicals occurs at a predictable rate at elevated temperatures, making it suitable for controlled polymerization techniques like RAFT. In RAFT polymerization, ACCN initiates the growth of polymer chains that are mediated by a RAFT agent, also known as a chain transfer agent (CTA). This process allows for the sequential addition of different monomers to create well-defined block copolymers.[4][5] The choice of RAFT agent is critical and depends on the monomers being polymerized.[6][7]

The synthesis of a diblock copolymer via RAFT polymerization using ACCN typically involves two sequential steps:

• Synthesis of the first block (Macro-CTA): The first monomer is polymerized in the presence of ACCN and a RAFT agent to form a polymer chain with a reactive thiocarbonylthio end-group. This polymer is referred to as a macro-chain transfer agent (macro-CTA).

• Chain extension to form the second block: The purified macro-CTA is then used to initiate the polymerization of a second monomer, again with the addition of ACCN, to form the second block of the copolymer.

Quantitative Data

Thermal Decomposition of ACCN

The thermal stability and decomposition kinetics of the initiator are critical parameters for designing a controlled polymerization. The following table summarizes key thermal decomposition data for ACCN.

Parameter	Value	Reference
Decomposition Temperature (50% in water)	42-50 °C	[8]
Decomposition Temperature (10% in water)	87-93 °C	[8]
Decomposition Enthalpy (50% in water)	2037.63 J g⁻¹	[8]
Decomposition Enthalpy (10% in water)	390.48 J g⁻¹	[8]

Example Block Copolymer Synthesis Data

The following table provides representative data for the synthesis of a poly(methyl methacrylate)-b-poly(butyl acrylate) (PMMA-b-PBA) diblock copolymer using a trithiocarbonate (B1256668) RAFT agent and an azo-initiator similar to ACCN. The data illustrates the controlled nature of the polymerization, as evidenced by the low polydispersity indices (PDI).

Polymer	Monomer(s)	Mn ( g/mol )	PDI (Mw/Mn)	Reference
PMMA Macro-CTA	Methyl Methacrylate (B99206)	15,000	1.15	Adapted from[3]
PMMA-b-PBA	Methyl Methacrylate, Butyl Acrylate (B77674)	35,000	1.20	Adapted from[6][9]

Experimental Protocols

This section provides detailed protocols for the synthesis of a poly(methyl methacrylate)-b-poly(butyl acrylate) (PMMA-b-PBA) diblock copolymer using ACCN as the initiator and a trithiocarbonate as the RAFT agent.

Protocol 1: Synthesis of Poly(methyl methacrylate) Macro-Chain Transfer Agent (PMMA Macro-CTA)

Materials:

• Methyl methacrylate (MMA), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid (trithiocarbonate RAFT agent)

• Anhydrous toluene

• Methanol (B129727) (for precipitation)

• Schlenk flask

• Magnetic stir bar

• Oil bath

• Vacuum line

Procedure:

• Reaction Setup: In a 100 mL Schlenk flask equipped with a magnetic stir bar, add the RAFT agent (e.g., 0.22 g, 0.6 mmol), methyl methacrylate (10.0 g, 100 mmol), and ACCN (0.029 g, 0.12 mmol) to 20 mL of anhydrous toluene. The molar ratio of [MMA]:[RAFT agent]:[ACCN] should be approximately 167:1:0.2.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen. This is crucial to prevent premature termination of the radical polymerization.

• Polymerization: Place the sealed Schlenk flask in a preheated oil bath at 70 °C and stir for 6-8 hours. The polymerization time can be adjusted to control the molecular weight of the macro-CTA.

• Purification: After the desired time, quench the reaction by immersing the flask in an ice bath and exposing the mixture to air. Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold methanol (e.g., 400 mL) while stirring.

• Isolation: Collect the precipitated PMMA macro-CTA by filtration and wash it with fresh methanol. Dry the polymer in a vacuum oven at 40 °C overnight.

• Characterization: Characterize the purified PMMA macro-CTA by Gel Permeation Chromatography (GPC) to determine its number-average molecular weight (Mn) and polydispersity index (PDI).

Protocol 2: Synthesis of Poly(methyl methacrylate)-b-poly(butyl acrylate) (PMMA-b-PBA) Diblock Copolymer

Materials:

• PMMA Macro-CTA (from Protocol 1)

• Butyl acrylate (BA), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Anhydrous toluene

• Methanol (for precipitation)

• Schlenk flask

• Magnetic stir bar

• Oil bath

• Vacuum line

Procedure:

• Reaction Setup: In a 100 mL Schlenk flask, dissolve the purified PMMA macro-CTA (e.g., 5.0 g, 0.33 mmol based on an Mn of 15,000 g/mol ) in 30 mL of anhydrous toluene. Add butyl acrylate (12.8 g, 100 mmol) and ACCN (0.016 g, 0.066 mmol). The molar ratio of [BA]:[PMMA macro-CTA]:[ACCN] should be approximately 300:1:0.2.

• Degassing: Degas the reaction mixture using three freeze-pump-thaw cycles.

• Polymerization: Place the flask in a preheated oil bath at 70 °C and stir for 12-16 hours.

• Purification and Isolation: Follow the same purification and isolation steps as described in Protocol 1 (steps 4 and 5).

• Characterization: Characterize the final diblock copolymer by GPC to determine its Mn and PDI. 1H NMR spectroscopy can be used to confirm the composition of the two blocks.

Visualizations

Caption: Workflow for diblock copolymer synthesis via RAFT.

Caption: Application of block copolymers in drug delivery.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Synthesis of block copolymers via the combination of RAFT and a macromolecular azo coupling reaction - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. A guide to the synthesis of block copolymers using reversible-addition fragmentation chain transfer (RAFT) polymerization - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. One-step synthesis of block-graft copolymers via simultaneous reversible-addition fragmentation chain transfer and ring-opening polymerization using a novel macroinitiator | Semantic Scholar [semanticscholar.org]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. One Part of Chemistry: Synthesis of poly(methyl methacrylate) or poly(methyl methacrylate)-co-poly(butyl acrylate) & characterization of the polymers by infrared spectroscopy (IR) [1chemistry.blogspot.com]

Application Notes and Protocols: 1,1'-Azobis(cyclohexanecarbonitrile) in Solution Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), a versatile and efficient thermal initiator for solution polymerization. The information detailed below is intended to guide researchers in developing robust polymerization protocols for a variety of vinyl monomers, with a particular focus on applications relevant to the synthesis of polymers for drug delivery and other advanced materials.

Introduction to 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

1,1'-Azobis(cyclohexanecarbonitrile), also known as ACCN or V-40, is a white crystalline solid widely employed as a free-radical initiator in polymerization processes. Its symmetrical structure, consisting of two cyclohexanecarbonitrile (B123593) groups linked by an azo group (-N=N-), allows for clean and predictable thermal decomposition into two cyanocyclohexyl radicals and nitrogen gas. This decomposition process initiates the polymerization of various vinyl monomers.

ACCN is favored in many applications due to its solubility in a range of organic solvents and its decomposition kinetics, which are influenced by temperature and the solvent environment. A key characteristic is its 10-hour half-life decomposition temperature of 88°C in toluene, making it suitable for polymerizations requiring moderate to high temperatures.[1]

Physicochemical Properties of ACCN

A summary of the key physical and chemical properties of ACCN is provided in the table below. This information is crucial for selecting appropriate solvents and reaction conditions.

Property	Value	Reference
Chemical Name	1,1'-Azobis(cyclohexanecarbonitrile)	[1]
Synonyms	ACCN, ACHN, V-40	[1]
CAS Number	2094-98-6	[1]
Molecular Formula	C₁₄H₂₀N₄	[1]
Molecular Weight	244.34 g/mol	[1]
Appearance	White crystalline solid
Melting Point	114-118 °C (decomposes)
10-hour Half-life Temperature	88°C (in toluene)	[1]
Solubility	Soluble in acetone, chloroform, benzene, and ethanol. Insoluble in water.	[1]

Mechanism of Initiation

The initiation of polymerization by ACCN proceeds via thermal decomposition. Upon heating, the central azo bond cleaves homolytically to generate two identical cyanocyclohexyl radicals and a molecule of nitrogen gas. These highly reactive radicals then attack the double bond of a vinyl monomer, initiating the polymer chain growth.

Figure 1: Initiation of solution polymerization using ACCN.

Quantitative Data from ACCN-Initiated Solution Polymerizations

Table 1: Copolymerization of Methacrylonitrile (MAN) and Ethylmethacrylate (EMA) in DMF at 60°C

Mole % MAN in Feed	Mole % MAN in Copolymer	Number Average Molecular Weight (Mn, g/mol )	Weight Average Molecular Weight (Mw, g/mol )	Polydispersity Index (PDI)
10	18.5	35,000	72,000	2.06
20	31.2	42,000	88,000	2.10
30	41.5	48,000	105,000	2.19
40	50.1	55,000	125,000	2.27
50	57.3	63,000	148,000	2.35
60	64.8	72,000	175,000	2.43
70	72.1	81,000	205,000	2.53
80	79.8	92,000	240,000	2.61
90	88.2	105,000	285,000	2.71

Data adapted from Pemma, R. R., et al. (2013).[2]

Table 2: Polymerization of BN-Styrene using ACCN

Initiator	Monomer	Chain Transfer Agent (CTA)	Mn ( g/mol )	Mw ( g/mol )	PDI (Đ)
ACCN	BN-Styrene	No	1900	3900	2.07
ACCN	BN-Styrene	Yes	1100	1500	1.38

Data adapted from Benchchem (2025).[3]

Experimental Protocols

The following are detailed protocols for the solution polymerization of representative vinyl monomers using ACCN as the initiator.

Protocol 1: Solution Copolymerization of Methacrylonitrile (MAN) and Ethylmethacrylate (EMA)

This protocol is based on the work of Pemma, R. R., et al. (2013).[2]

Materials:

• Methacrylonitrile (MAN), purified

• Ethylmethacrylate (EMA), purified

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN, VAZO)

• Dimethylformamide (DMF), dried and purified

• Methanol (B129727)

• Nitrogen gas

• Glass polymerization tubes

• Thermostatically controlled water bath

Procedure:

• Monomer and Initiator Preparation: Prepare stock solutions of the desired molar ratios of MAN and EMA in DMF. Dissolve ACCN in DMF to a concentration of 2.5 g/dm³.

• Reaction Setup: In a series of glass polymerization tubes, add the appropriate volumes of the monomer mixture and the ACCN solution. The total monomer concentration should be maintained at 1.5 M.

• Degassing: Seal the tubes with rubber septa and purge with dry nitrogen gas for 15-20 minutes to remove dissolved oxygen.

• Polymerization: Place the sealed tubes in a thermostatically controlled water bath preheated to 60 ± 1°C. Allow the polymerization to proceed for a predetermined time (e.g., to achieve less than 10% conversion to accurately determine reactivity ratios).

• Termination and Precipitation: After the desired reaction time, remove the tubes from the water bath and cool them in an ice bath to quench the polymerization.

• Polymer Isolation: Pour the viscous polymer solution into a large excess of methanol with constant stirring to precipitate the copolymer.

• Purification and Drying: Filter the precipitated copolymer, wash it thoroughly with fresh methanol to remove unreacted monomers and initiator residues, and dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

• Characterization: Characterize the resulting copolymer for its composition (e.g., using ¹H-NMR), molecular weight, and polydispersity index (using Gel Permeation Chromatography - GPC).

Protocol 2: General Procedure for Solution Homopolymerization of a Vinyl Monomer (e.g., Styrene or an Acrylate)

This protocol provides a general framework that can be adapted for various vinyl monomers.

Materials:

• Vinyl monomer (e.g., styrene, methyl methacrylate, butyl acrylate), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Anhydrous solvent (e.g., toluene, ethyl acetate, dioxane)

• Precipitating non-solvent (e.g., methanol, hexane)

• Nitrogen or Argon gas

• Schlenk flask or round-bottom flask with a condenser

• Magnetic stirrer and stir bar

• Thermostatically controlled oil bath

Procedure:

• Monomer Purification: Remove the inhibitor from the monomer by passing it through a column of basic alumina (B75360) or by washing with an aqueous NaOH solution followed by drying over a suitable drying agent (e.g., MgSO₄ or CaH₂).

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the desired amount of monomer and anhydrous solvent. A typical monomer concentration ranges from 20% to 50% (v/v or w/v).

• Initiator Addition: Add the calculated amount of ACCN. The monomer-to-initiator molar ratio can be varied to control the molecular weight of the resulting polymer (e.g., 100:1 to 1000:1).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the complete removal of dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath at the desired temperature (typically 80-95°C for ACCN). Stir the reaction mixture under a positive pressure of inert gas.

• Monitoring the Reaction: The progress of the polymerization can be monitored by periodically taking aliquots and determining the monomer conversion using techniques such as gravimetry, gas chromatography (GC), or ¹H-NMR spectroscopy.

• Termination and Precipitation: After the desired conversion is reached or the desired reaction time has elapsed, terminate the polymerization by rapidly cooling the flask in an ice bath and exposing the solution to air.

• Polymer Isolation: Precipitate the polymer by slowly pouring the viscous solution into a large volume of a stirred non-solvent.

• Purification and Drying: Collect the precipitated polymer by filtration, wash it with the non-solvent, and dry it under vacuum to a constant weight.

• Characterization: Analyze the polymer's molecular weight (Mn and Mw) and polydispersity index (PDI) by GPC.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a solution polymerization experiment using ACCN.

Figure 2: General workflow for ACCN-initiated solution polymerization.

Applications in Drug Development

The synthesis of well-defined polymers is critical in the field of drug development, particularly for creating drug delivery systems. Solution polymerization using ACCN offers a robust method to produce a variety of polymers with tunable properties.

• Polymer-Drug Conjugates: Polymers with specific functional groups can be synthesized and subsequently conjugated to therapeutic agents. The controlled molecular weight achievable with ACCN-initiated polymerization allows for optimization of drug loading and release kinetics.

• Nanoparticle Formulation: Biodegradable and biocompatible polymers synthesized via solution polymerization can be used to formulate nanoparticles for targeted drug delivery. The properties of the polymer, such as its molecular weight and composition, directly impact the size, stability, and drug release profile of the nanoparticles.

• Hydrogels: ACCN can be used to initiate the polymerization of hydrophilic monomers to form hydrogels. These three-dimensional polymer networks can encapsulate drugs and release them in a controlled manner, often in response to physiological stimuli.

The selection of appropriate monomers, solvents, and polymerization conditions is paramount to achieving the desired polymer characteristics for these applications.

Safety Considerations

• ACCN is a flammable solid and can decompose exothermically. It should be stored in a cool, dry place away from heat sources.

• The decomposition of ACCN produces nitrogen gas, which can lead to a pressure buildup in a closed system. Polymerizations should be conducted in appropriately vented glassware or reactors.

• Standard laboratory safety practices, including the use of personal protective equipment (safety glasses, gloves, lab coat), should be followed when handling ACCN and the monomers and solvents used in polymerization.

• Monomers are often volatile and may be toxic. All manipulations should be performed in a well-ventilated fume hood.

By following the protocols and considering the data presented in these application notes, researchers can effectively utilize 1,1'-Azobis(cyclohexanecarbonitrile) for the synthesis of a wide range of polymers for various applications, including the development of advanced drug delivery systems.

References

• 1. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 2. jchps.com [jchps.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Acrylates Using 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) is a versatile thermal initiator for free-radical polymerization.[1][2] Its predictable decomposition kinetics and higher thermal stability compared to more common azo initiators like Azobisisobutyronitrile (AIBN) make it particularly suitable for polymerizations requiring elevated temperatures.[1] ACHN's 10-hour half-life temperature in toluene (B28343) is approximately 88°C, which allows for better control over the initiation process and can lead to the synthesis of high molecular weight polymers.[1] This document provides detailed protocols and application notes for the synthesis of polyacrylates using ACCN as the radical initiator.

Reaction Mechanism: Free-Radical Polymerization of Acrylates

The synthesis of polyacrylates using ACCN follows a classic free-radical polymerization mechanism, which consists of three main stages: initiation, propagation, and termination.

1. Initiation: The process begins with the thermal decomposition of ACCN. Upon heating, the azo group (-N=N-) in ACCN cleaves, releasing nitrogen gas and generating two highly reactive 1-cyanocyclohexyl radicals.[1]

2. Propagation: The newly formed radical adds to the double bond of an acrylate (B77674) monomer, creating a new, larger radical species. This new radical then reacts with another monomer molecule, and this process repeats, leading to the growth of the polymer chain.

3. Termination: The polymerization process ceases when the growing polymer chains are deactivated. This can occur through two primary mechanisms: combination, where two growing polymer chains react to form a single, longer chain, or disproportionation, where a hydrogen atom is transferred from one growing chain to another, resulting in two terminated chains (one with a saturated end and one with an unsaturated end).

Caption: Free-radical polymerization of acrylates initiated by ACCN.

Experimental Protocols

The following protocols provide a general framework for the synthesis of polyacrylates using ACCN. These can be adapted for various acrylate monomers such as methyl acrylate, ethyl acrylate, and butyl acrylate.

Protocol 1: Solution Polymerization of Butyl Acrylate

This protocol describes the synthesis of poly(butyl acrylate) in a toluene solution.

Materials:

• Butyl acrylate (inhibitor removed)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Toluene (anhydrous)

• Methanol (B129727)

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with hotplate

• Thermometer or thermocouple

• Nitrogen inlet/outlet

• Schlenk line (optional, for rigorous inert atmosphere)

• Beakers, graduated cylinders, and other standard laboratory glassware

• Vacuum filtration apparatus

Procedure:

• Monomer Purification: Purify butyl acrylate by passing it through a column of basic alumina (B75360) to remove the inhibitor.

• Reaction Setup: Assemble the three-neck flask with a condenser, a nitrogen inlet, and a thermometer. Ensure all glassware is dry.

• Reagent Addition: To the flask, add the desired amount of purified butyl acrylate and anhydrous toluene.

• Inert Atmosphere: Purge the reaction mixture with nitrogen gas for at least 30 minutes to remove dissolved oxygen. Maintain a gentle flow of nitrogen throughout the reaction.

• Initiator Addition: Dissolve the required amount of ACCN in a small amount of toluene and add it to the reaction flask via a syringe.

• Polymerization: Heat the reaction mixture to the desired temperature (typically 80-100°C) with continuous stirring. The polymerization time will vary depending on the desired conversion and molecular weight.

• Precipitation and Purification: After the desired reaction time, cool the flask to room temperature. Slowly pour the viscous polymer solution into a beaker containing a large excess of methanol while stirring vigorously. The polymer will precipitate as a white solid.

• Isolation and Drying: Collect the precipitated polymer by vacuum filtration. Wash the polymer with fresh methanol to remove any unreacted monomer and initiator residues. Dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Representative Quantitative Data for Solution Polymerization of Butyl Acrylate

The following table provides representative data for the synthesis of poly(butyl acrylate) based on the protocol above. Actual results may vary depending on the specific experimental conditions.

Parameter	Value
Monomer	Butyl Acrylate
Initiator	ACCN
Solvent	Toluene
Monomer Concentration	2.0 M
Initiator Concentration	0.02 M
Temperature	90 °C
Reaction Time	6 hours
Yield	85-95%
Number-Average Molecular Weight (Mn)	30,000 - 50,000 g/mol
Polydispersity Index (PDI)	1.5 - 2.5

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of polyacrylates via solution polymerization.

Caption: General workflow for ACCN-initiated acrylate polymerization.

Applications in Research and Drug Development

Polyacrylates are a versatile class of polymers with numerous applications in the pharmaceutical and biomedical fields. Their properties, such as biocompatibility, biodegradability, and tunable mechanical properties, make them suitable for:

• Drug Delivery Systems: Polyacrylates can be used to encapsulate drugs, providing controlled and sustained release profiles.

• Medical Adhesives: Their adhesive properties are utilized in transdermal patches and other medical adhesives.

• Coatings for Medical Devices: Polyacrylate coatings can improve the biocompatibility of medical implants and devices.

• Tissue Engineering: They can be used as scaffolds for cell growth and tissue regeneration.

The use of ACCN as an initiator provides a reliable method for synthesizing polyacrylates with specific molecular weights and properties required for these advanced applications. The higher reaction temperatures enabled by ACCN can be advantageous for certain monomer systems and for controlling the polymerization kinetics.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Polymerization of Styrene with 1,1'-Azobis(cyclohexanecarbonitrile)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the free-radical polymerization of styrene (B11656) using 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) as a thermal initiator. This document covers the reaction mechanism, experimental procedures for bulk and solution polymerization, and the expected polymer characteristics.

Introduction to 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

1,1'-Azobis(cyclohexanecarbonitrile), also known as ACCN, is a versatile azo initiator used in free-radical polymerization. Its chemical formula is C₁₄H₂₀N₄.[1] A key characteristic of ACCN is its thermal stability, which is greater than that of the more common initiator, azobisisobutyronitrile (AIBN).[1] The 10-hour half-life temperature of ACCN in toluene (B28343) is approximately 88°C, compared to about 65°C for AIBN.[1] This property makes ACCN particularly suitable for polymerizations conducted at higher temperatures or requiring longer reaction times, allowing for better control over the initiation process.[1]

Upon heating, ACCN undergoes thermal decomposition, breaking down to yield two 1-cyanocyclohexyl radicals and releasing nitrogen gas. These radicals then initiate the polymerization of vinyl monomers like styrene.

Polymerization Mechanism

The free-radical polymerization of styrene initiated by ACCN proceeds through the three conventional stages of free-radical polymerization: initiation, propagation, and termination.

Initiation: The process begins with the thermal decomposition of ACCN to generate two 1-cyanocyclohexyl radicals. One of these highly reactive radicals then adds to the double bond of a styrene monomer, forming a new, larger radical.

Propagation: The newly formed styryl radical reacts with subsequent styrene monomers in a rapid succession of chain-growth steps. This process leads to the formation of a long polystyrene chain.

Termination: The growth of the polymer chain is halted through termination reactions. This can occur by either combination, where two growing polymer chains react to form a single, longer chain, or by disproportionation, where a hydrogen atom is transferred from one growing chain to another, resulting in two separate polymer chains (one with a saturated end and one with an unsaturated end). For styrene polymerization, termination by combination is the predominant mechanism.

Quantitative Data Summary

Initiator Concentration (mol/L)	Temperature (°C)	Reaction Time (h)	Monomer Conversion (%)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Low	90	4	Moderate	High	High	~1.5-2.0
Medium	90	4	High	Medium	Medium	~1.5-2.0
High	90	4	Very High	Low	Low	~1.5-2.0
Medium	80	6	Moderate	High	High	~1.5-2.0
Medium	100	2	High	Low	Low	~1.5-2.0

Note: This table is illustrative. Actual values will depend on the specific experimental conditions. Generally, a higher initiator concentration leads to a higher rate of polymerization but lower molecular weight polymers. Higher temperatures also increase the rate of polymerization and decrease the molecular weight.

Experimental Protocols

The following are detailed protocols for the bulk and solution polymerization of styrene using ACCN as the initiator.

Bulk Polymerization of Styrene

Bulk polymerization is carried out with only the monomer and the initiator, without any solvent.

Materials:

• Styrene monomer (inhibitor removed)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Reaction vessel (e.g., Schlenk tube or round-bottom flask with a condenser)

• Nitrogen or Argon source for inert atmosphere

• Oil bath or heating mantle

• Methanol (B129727) (for precipitation)

• Toluene (for dissolution)

• Beakers, filter funnel, and filter paper

Procedure:

• Monomer Preparation: Remove the inhibitor (typically 4-tert-butylcatechol) from the styrene monomer by washing with an aqueous sodium hydroxide (B78521) solution, followed by washing with deionized water until neutral. Dry the styrene over a suitable drying agent (e.g., anhydrous magnesium sulfate) and then distill under reduced pressure. Store the purified styrene under an inert atmosphere and at a low temperature.

• Reaction Setup: Place a magnetic stir bar in a clean, dry reaction vessel.

• Charging the Reactor: Weigh the desired amount of ACCN and add it to the reaction vessel. Then, add the purified styrene monomer. The monomer-to-initiator ratio will determine the final molecular weight of the polymer.

• Degassing: Seal the reaction vessel and degas the mixture by performing at least three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: Place the reaction vessel in a preheated oil bath set to the desired temperature (typically in the range of 80-100°C for ACCN). Stir the reaction mixture for the specified duration. The viscosity of the solution will increase as the polymerization progresses.

• Termination and Isolation: After the desired reaction time, stop the reaction by rapidly cooling the vessel in an ice bath.

• Precipitation: Dissolve the viscous polymer solution in a suitable solvent like toluene. Slowly pour the polymer solution into a beaker containing a large excess of a non-solvent, such as methanol, while stirring vigorously. The polystyrene will precipitate as a white solid.

• Purification and Drying: Collect the precipitated polystyrene by filtration. Wash the polymer with fresh methanol to remove any unreacted monomer and initiator residues. Dry the polymer in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

Solution Polymerization of Styrene

In solution polymerization, a solvent is used to control the viscosity of the reaction mixture and to facilitate heat transfer.

Materials:

• Styrene monomer (inhibitor removed)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Anhydrous solvent (e.g., toluene, benzene, or ethylbenzene)

• Reaction vessel (e.g., three-neck round-bottom flask with a condenser, nitrogen inlet, and thermometer)

• Nitrogen or Argon source for inert atmosphere

• Heating mantle with a temperature controller

• Methanol (for precipitation)

• Beakers, filter funnel, and filter paper

Procedure:

• Monomer and Solvent Preparation: Purify the styrene monomer as described in the bulk polymerization protocol. Ensure the solvent is anhydrous.

• Reaction Setup: Assemble a clean, dry three-neck round-bottom flask with a condenser, a nitrogen inlet, a thermometer, and a magnetic stir bar.

• Charging the Reactor: Add the desired amount of anhydrous solvent to the flask. Then, add the purified styrene monomer and the ACCN initiator.

• Degassing: Purge the system with an inert gas (nitrogen or argon) for at least 30 minutes to remove oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 90-110°C) using a heating mantle while stirring. Monitor the temperature throughout the reaction.

• Termination and Isolation: After the specified reaction time, cool the flask to room temperature to quench the polymerization.

• Precipitation: Slowly add the polymer solution to a beaker containing a large excess of methanol while stirring. The polystyrene will precipitate.

• Purification and Drying: Filter the precipitated polymer, wash it with methanol, and dry it in a vacuum oven to a constant weight.

Visualizations

The following diagrams illustrate the polymerization mechanism and a typical experimental workflow.

Caption: Free-radical polymerization of styrene initiated by ACCN.

Caption: Workflow for bulk polymerization of styrene.

References

• 1. Kinetic Studies on Bulk Atom Transfer Radical Polymerization of Styrene, American Journal of Polymer Science and Technology, Science Publishing Group [sciencepublishinggroup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Conversion in Polymerization with 1,1'-Azobis(cyclohexanecarbonitrile)

Welcome to the technical support center for troubleshooting polymerization reactions initiated with 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN). This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve issues leading to low monomer conversion in their experiments.

Troubleshooting Guides and FAQs

This section provides answers to common questions and step-by-step guidance to address specific problems encountered during polymerization with ACCN.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for polymerizations initiated with ACCN?

A1: The ideal temperature for ACCN-initiated polymerization is dictated by its half-life. The 10-hour half-life of ACCN in toluene (B28343) is 88°C.[1] For most free-radical polymerizations, a temperature range of 80-100°C is recommended to ensure a sufficient rate of radical generation. Operating at temperatures significantly below this range will result in a very slow initiation rate and, consequently, low monomer conversion.

Q2: How does the concentration of ACCN affect the polymerization?

A2: The concentration of ACCN directly influences both the rate of polymerization and the molecular weight of the resulting polymer.

• Higher ACCN concentration leads to a higher concentration of initiating radicals, which in turn increases the polymerization rate.[2] However, it also results in the formation of more polymer chains, leading to a lower average molecular weight.[2]

• Lower ACCN concentration results in a slower polymerization rate but allows for the growth of longer polymer chains, yielding a higher average molecular weight.

Q3: My polymerization is completely inhibited or shows a long induction period. What are the likely causes?

A3: Complete inhibition or a significant induction period is often caused by the presence of inhibitors in the reaction mixture. Common culprits include:

• Oxygen: Dissolved oxygen is a potent inhibitor of free-radical polymerization.[3]

• Inhibitors in Monomer: Commercial monomers are often supplied with inhibitors (e.g., hydroquinone, MEHQ) to prevent premature polymerization during storage. These must be removed before use.[4]

• Impurities: Other impurities in the monomer or solvent can also act as inhibitors.

Q4: Can the choice of solvent affect the polymerization outcome?

A4: Yes, the solvent can play a significant role. The polarity of the solvent can influence the decomposition rate of ACCN. More importantly, some solvents can participate in chain transfer reactions, which can terminate a growing polymer chain and reduce the final molecular weight. Solvents with high chain transfer constants should be avoided if high molecular weight polymers are desired.

Troubleshooting Guide: Low Monomer Conversion

If you are experiencing low monomer conversion, follow this step-by-step guide to identify and resolve the issue.

Step 1: Verify Reagent Purity

• Monomer Purity: Ensure that the monomer is free of inhibitors and other impurities. Commercial monomers should be purified before use. (See Experimental Protocols: Monomer Purification).

• Initiator Purity: Use high-purity ACCN. If the initiator is old or has been improperly stored, it may have degraded. Consider recrystallizing the initiator. (See Experimental Protocols: Initiator Recrystallization).

• Solvent Purity: Use dry, high-purity solvents. Impurities in the solvent can act as inhibitors or chain-transfer agents.[3]

Step 2: Optimize Reaction Conditions

• Temperature: Confirm that the reaction temperature is appropriate for the ACCN initiator, typically between 80°C and 100°C.[1]

• Initiator Concentration: If the conversion is low and the molecular weight is high, consider increasing the ACCN concentration to boost the initiation rate. Conversely, if the molecular weight is too low, you may need to decrease the initiator concentration.

• Reaction Time: Polymerization reactions can take several hours to reach high conversion.[3] If the reaction time is too short, extend it and monitor the conversion over time.

Step 3: Ensure an Inert Atmosphere

• Deoxygenation: Thoroughly degas the reaction mixture to remove dissolved oxygen. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (e.g., nitrogen or argon) through the solution.[3][4]

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the polymerization to prevent oxygen from re-entering the system.

Data Presentation

The following tables summarize the expected impact of key parameters on polymerization outcomes.

Table 1: Effect of ACCN Concentration on Polymerization of Methyl Methacrylate (MMA)

ACCN Concentration (mol/L)	Monomer Conversion (%)	Number-Average Molecular Weight (Mn, g/mol )
Low (e.g., 10⁻³)	Lower	Higher
Medium (e.g., 10⁻²)	Higher	Medium
High (e.g., 10⁻¹)	Highest	Lower
Note: This table presents a qualitative trend. Actual values will depend on specific reaction conditions such as temperature, solvent, and monomer concentration.

Table 2: Half-life of ACCN at Different Temperatures (in Toluene)

Temperature (°C)	Half-life (hours)
88	10
95	4.2
100	2.3
Data is extrapolated based on the 10-hour half-life temperature of 88°C.[1]

Experimental Protocols

General Protocol for Homopolymerization of Styrene (B11656) using ACCN

This protocol describes a general procedure for the solution polymerization of styrene.

Materials:

• Styrene (purified)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Toluene (anhydrous)

• Schlenk flask equipped with a magnetic stir bar

• Inert gas (Nitrogen or Argon) supply

• Oil bath

Procedure:

• Monomer and Initiator Preparation: In a clean, dry Schlenk flask, add the desired amount of purified styrene and ACCN. For example, for a 1 M solution with a monomer to initiator ratio of 200:1, you would use 10.4 g of styrene and 0.122 g of ACCN in 100 mL of toluene.

• Solvent Addition: Add anhydrous toluene to the flask to dissolve the monomer and initiator.

• Deoxygenation: Seal the flask and perform at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the flask in a preheated oil bath set to the desired temperature (e.g., 90°C).

• Reaction Monitoring: Allow the reaction to proceed for the desired time (e.g., 6-24 hours). The progress of the reaction can be monitored by taking aliquots at different time points and analyzing the monomer conversion by techniques such as ¹H NMR or gas chromatography.

• Termination and Precipitation: To stop the polymerization, cool the reaction mixture to room temperature and expose it to air. Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent, such as methanol (B129727).

• Purification and Drying: Filter the precipitated polymer, wash it with fresh non-solvent, and dry it under vacuum until a constant weight is achieved.

Protocol for Monomer Purification (Removal of Inhibitor)

This protocol describes the removal of phenolic inhibitors (like hydroquinone) from vinyl monomers using an alumina (B75360) column.

Materials:

• Monomer containing inhibitor

• Basic alumina

• Chromatography column

• Clean, dry collection flask

Procedure:

• Column Packing: Pack a chromatography column with basic alumina.

• Elution: Pass the monomer through the alumina column under gravity.

• Collection: Collect the purified, inhibitor-free monomer in a clean, dry flask.

• Storage: The purified monomer should be used immediately or stored under an inert atmosphere at a low temperature (e.g., 4°C) for a short period.[4]

Protocol for Recrystallization of ACCN

This protocol can be used to purify the ACCN initiator.

Materials:

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Methanol or Ethanol

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the ACCN in a minimal amount of hot methanol or ethanol.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce further crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the purified ACCN crystals under vacuum at room temperature.[3]

Mandatory Visualizations

Caption: Troubleshooting workflow for low monomer conversion.

Caption: General experimental workflow for ACCN-initiated polymerization.

References

• 1. ABCN - Wikipedia [en.wikipedia.org]
• 2. Influence of Initiator Concentration on the Polymerization Course of Methacrylate Bone Cement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Controlling Polydispersity with 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

Welcome to the technical support center for controlling polydispersity in polymerization reactions initiated by 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear guidance on utilizing ACCN to achieve desired polymer characteristics.

Frequently Asked Questions (FAQs)

Q1: What is 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) and why is it used as a polymerization initiator?

A1: 1,1'-Azobis(cyclohexanecarbonitrile), also known as ACCN, is a thermal initiator used in free-radical polymerization. It is favored for its relatively slow and consistent decomposition rate at a given temperature, which can offer better control over the initiation process compared to some other initiators. This controlled initiation is a key factor in managing the polydispersity of the resulting polymer.

Q2: What is polydispersity and why is it important to control it?

A2: Polydispersity, or the polydispersity index (PDI), is a measure of the distribution of molecular weights in a given polymer sample. A PDI of 1.0 indicates that all polymer chains are of the same length (monodisperse), while higher values signify a broader range of chain lengths. Controlling polydispersity is crucial as it directly impacts the physical and mechanical properties of the polymer, such as viscosity, tensile strength, and degradation rate, which are critical in applications like drug delivery and material science.

Q3: What is the initiation mechanism of ACCN?

A3: ACCN initiates polymerization through thermal decomposition. When heated, the azo group (-N=N-) in the ACCN molecule breaks down, releasing a molecule of nitrogen gas and forming two cyanocyclohexyl radicals. These highly reactive radicals then attack a monomer molecule, initiating the polymerization chain reaction.

Q4: What are the key factors that influence polydispersity when using ACCN?

A4: The primary factors influencing polydispersity in ACCN-initiated polymerization are:

• Initiator Concentration: The concentration of ACCN affects the rate of initiation and the number of growing polymer chains.

• Reaction Temperature: Temperature dictates the decomposition rate of ACCN and also influences the rates of propagation and termination reactions.

• Monomer Concentration: The availability of monomer affects the rate of polymerization and the likelihood of chain transfer reactions.

• Solvent Choice: The solvent can influence chain transfer reactions, which can broaden the molecular weight distribution.

• Reaction Time and Conversion: As the reaction progresses and monomer is consumed, the viscosity of the medium increases, which can lead to the Trommsdorff-Norrish effect (autoacceleration), significantly broadening the PDI.

Troubleshooting Guides

Issue: High Polydispersity Index (PDI > 2.0) in the Final Polymer

Possible Cause 1: Inconsistent Initiation Rate

• Troubleshooting Step: Ensure the reaction temperature is uniform and stable throughout the polymerization. Fluctuations in temperature will cause the decomposition rate of ACCN to vary, leading to a non-uniform generation of radicals and a broader molecular weight distribution.

• Recommendation: Use a well-calibrated and stable heating system, such as an oil bath or a jacketed reactor with precise temperature control.

Possible Cause 2: Chain Transfer Reactions

• Troubleshooting Step: Chain transfer to monomer, solvent, or polymer can terminate a growing chain and initiate a new one, leading to a wider range of polymer chain lengths.

• Recommendation:

  • Select a solvent with a low chain transfer constant.

  • If chain transfer to monomer is significant, consider running the polymerization at a lower temperature to reduce the rate of this side reaction relative to propagation.

  • Keep the monomer conversion below a certain threshold where chain transfer to polymer becomes more probable.

Possible Cause 3: High Monomer Conversion and the Gel Effect

• Troubleshooting Step: At high monomer conversions, the viscosity of the reaction medium increases significantly. This increased viscosity can hinder the diffusion of large polymer radicals, reducing the rate of termination reactions. This phenomenon, known as the gel effect or Trommsdorff-Norrish effect, leads to a rapid increase in the polymerization rate and the formation of very long polymer chains, resulting in a broad PDI.

• Recommendation:

  • Limit the monomer conversion by stopping the reaction at an earlier stage.

  • Conduct the polymerization in a more dilute solution to mitigate the increase in viscosity.

Possible Cause 4: Impurities in Monomer or Solvent

• Troubleshooting Step: Impurities can act as chain transfer agents or inhibitors, leading to uncontrolled polymerization and a high PDI.

• Recommendation: Purify the monomer and solvent before use. For example, passing the monomer through a column of basic alumina (B75360) can remove inhibitors.

Data Presentation

Table 1: Illustrative Effect of ACCN Concentration on Polydispersity Index (PDI) for Methyl Methacrylate (B99206) (MMA) Polymerization

[MMA]:[ACCN] Ratio	Initiator Concentration (mol/L)	Illustrative PDI	Observations
100:1	0.1	~1.8	High initiator concentration can lead to a higher number of polymer chains, potentially resulting in a slightly narrower distribution initially, but can also increase the likelihood of termination by primary radicals.
500:1	0.02	~1.6	A moderate concentration often provides a good balance between initiation rate and chain growth, leading to a lower PDI.
1000:1	0.01	~1.9	Lower initiator concentration leads to fewer growing chains that propagate for a longer time, which can increase the probability of chain transfer and termination events over the lifetime of the chain, broadening the PDI.

Note: The PDI values presented are illustrative and can vary based on specific reaction conditions such as temperature, solvent, and monomer purity.

Table 2: Illustrative Effect of Temperature on Polydispersity Index (PDI) for Styrene Polymerization with ACCN

Temperature (°C)	ACCN Half-life (approx.)	Illustrative PDI	Observations
80	~10 hours	~1.7	Slower decomposition of ACCN leads to a more controlled initiation rate and a narrower molecular weight distribution.
90	~3 hours	~1.9	Increased temperature accelerates the decomposition of ACCN, leading to a higher initial concentration of radicals and potentially a broader PDI.
100	~1 hour	~2.2	At higher temperatures, the initiation is very rapid, and side reactions like chain transfer become more significant, contributing to a higher PDI.

Note: The PDI values presented are illustrative and can vary based on specific reaction conditions such as initiator and monomer concentrations.

Experimental Protocols

Protocol: Controlled Free-Radical Polymerization of Methyl Methacrylate (MMA) using ACCN

Objective: To synthesize poly(methyl methacrylate) (PMMA) with a relatively low polydispersity index (PDI < 1.8).

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Anhydrous toluene (B28343) (or another suitable solvent with a low chain transfer constant)

• Nitrogen gas (high purity)

• Methanol (B129727) (for precipitation)

Procedure:

• Monomer Purification: Pass MMA through a column of basic alumina to remove the inhibitor (e.g., hydroquinone (B1673460) monomethyl ether).

• Reaction Setup:

  • In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the desired amount of ACCN. For a target [MMA]:[ACCN] ratio of 500:1, if you are using 10 mL of MMA (~0.093 mol), you would need approximately 0.045 g of ACCN.

  • Add 20 mL of anhydrous toluene to the flask.

  • Add the purified MMA (10 mL) to the flask.

• Degassing:

  • Seal the flask with a rubber septum.

  • Perform three freeze-pump-thaw cycles to remove dissolved oxygen from the reaction mixture.

  • After the final thaw, backfill the flask with nitrogen gas.

• Polymerization:

  • Place the flask in a preheated oil bath at 80 °C.

  • Stir the reaction mixture at a constant rate.

  • Monitor the reaction progress by taking small aliquots at different time intervals to determine monomer conversion via techniques like ¹H NMR or gravimetry. To control PDI, it is recommended to stop the reaction at a moderate conversion (e.g., 50-70%).

• Termination and Isolation:

  • To quench the reaction, remove the flask from the oil bath and expose it to air.

  • Precipitate the polymer by slowly pouring the reaction mixture into a beaker of cold methanol (e.g., 200 mL) while stirring vigorously.

  • Collect the precipitated PMMA by filtration.

  • Wash the polymer with fresh methanol and dry it in a vacuum oven at 60 °C until a constant weight is achieved.

• Characterization:

  • Determine the molecular weight and PDI of the synthesized PMMA using Gel Permeation Chromatography (GPC).

Visualizations

Caption: ACCN thermal decomposition and initiation of polymerization.

Caption: Experimental workflow for ACCN-initiated polymerization.

Caption: Troubleshooting workflow for high polydispersity.

Effect of temperature on 1,1'-Azobis(cyclohexanecarbonitrile) decomposition rate

Welcome to the technical support center for 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the thermal decomposition of ACCN, a widely used radical initiator. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on the decomposition rate of ACCN?

A1: The decomposition of 1,1'-Azobis(cyclohexanecarbonitrile) is a first-order reaction that is highly dependent on temperature. As the temperature increases, the rate of decomposition increases exponentially. This leads to a shorter half-life (t½), meaning the time it takes for half of the ACCN to decompose decreases as the temperature rises.

Q2: What is the 10-hour half-life temperature of ACCN?

A2: The 10-hour half-life temperature of ACCN is 88°C in a toluene (B28343) solvent.[1] This is a common benchmark used to compare the thermal stability of radical initiators.

Q3: How does the decomposition of ACCN initiate polymerization?

A3: Upon heating, the azo group (-N=N-) in the ACCN molecule breaks down, releasing nitrogen gas and forming two cyanocyclohexyl radicals. These highly reactive radicals then initiate the polymerization of monomers.

Q4: In what types of solvents is ACCN soluble?

A4: ACCN is an oil-soluble initiator. It is freely soluble in various organic solvents such as acetone, chloroform, and benzene. It is soluble in ethanol (B145695) and practically insoluble in water.[1]

Data Presentation: Decomposition Kinetics of ACCN

Temperature (°C)	Decomposition Rate Constant (k_d) (s⁻¹)	Half-life (t½) (hours)	Solvent
88	Not explicitly stated, but corresponds to a 10-hour half-life	10	Toluene

Note: The decomposition rate constant (k_d) can be calculated from the half-life (t½) for a first-order reaction using the formula: k_d = ln(2) / t½.

Experimental Protocols

Determining Decomposition Kinetics using Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful technique to study the thermal decomposition of ACCN by measuring the heat flow associated with its decomposition.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of ACCN into a standard aluminum DSC pan.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the decomposition onset (e.g., 30°C).

  • Heat the sample at a constant rate (e.g., 5, 10, 15, and 20 °C/min) to a temperature where the decomposition is complete (e.g., 250°C).

• Data Analysis:

  • Record the heat flow as a function of temperature for each heating rate.

  • The resulting DSC thermograms will show an exothermic peak corresponding to the decomposition of ACCN.

  • The onset temperature, peak temperature, and the area of the exotherm (enthalpy of decomposition) can be determined.

  • Kinetic parameters such as the activation energy (Ea) and the pre-exponential factor (A) can be calculated using methods like the Flynn-Wall-Ozawa or ASTM E698 models, which analyze the shift in the peak temperature with different heating rates.[2]

Monitoring Decomposition using UV-Vis Spectroscopy

UV-Vis spectroscopy can be used to monitor the disappearance of ACCN over time at a constant temperature, allowing for the determination of the decomposition rate constant.

Methodology:

• Solvent and Concentration: Prepare a dilute solution of ACCN in a suitable UV-transparent solvent (e.g., toluene). The concentration should be such that the initial absorbance at the wavelength of maximum absorbance (λ_max) is within the linear range of the spectrophotometer (typically 0.5 - 1.5).

• Determine λ_max: Scan the UV-Vis spectrum of the ACCN solution to identify the wavelength of maximum absorbance for the azo group.

• Kinetic Measurement:

  • Set the spectrophotometer to monitor the absorbance at λ_max.

  • Use a temperature-controlled cuvette holder to maintain the desired reaction temperature.

  • Place the cuvette with the ACCN solution in the holder and begin recording the absorbance at regular time intervals.

  • Continue data acquisition until the absorbance has significantly decreased, indicating substantial decomposition.

• Data Analysis:

  • The decomposition of ACCN follows first-order kinetics. Therefore, a plot of the natural logarithm of the absorbance (ln(A)) versus time (t) should yield a straight line.

  • The slope of this line is equal to the negative of the decomposition rate constant (-k_d).

  • The half-life (t½) can then be calculated using the formula: t½ = ln(2) / k_d.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible DSC thermograms.

• Possible Cause: Inconsistent sample mass or improper sample packing.

  • Solution: Ensure that the sample mass is within the recommended range and is accurately weighed. Pack the sample evenly at the bottom of the DSC pan to ensure uniform heat transfer.

• Possible Cause: Variation in the heating rate or purge gas flow rate.

  • Solution: Calibrate the DSC instrument regularly to ensure accurate temperature and heat flow measurements. Maintain a constant heating rate and purge gas flow rate throughout the experiments.

• Possible Cause: Sample contamination.

  • Solution: Use pure ACCN and clean DSC pans to avoid any side reactions or catalytic effects from impurities.

Issue 2: Broad or distorted exothermic peak in DSC.

• Possible Cause: High heating rate.

  • Solution: A high heating rate can lead to poor resolution of thermal events. Try using a lower heating rate (e.g., 2-5 °C/min) to obtain a sharper, more defined peak.

• Possible Cause: Interaction of ACCN or its decomposition products with the sample pan.

  • Solution: Consider using a different type of sample pan (e.g., gold-plated or hermetically sealed) to prevent any reactions with the aluminum pan.

Issue 3: Non-linear plot of ln(A) vs. time in UV-Vis kinetic studies.

• Possible Cause: The reaction is not following first-order kinetics.

  • Solution: This is unlikely for ACCN decomposition unless there are significant side reactions. Ensure the solvent is inert and the ACCN is pure. Consider the possibility of induced decomposition at higher initiator concentrations.

• Possible Cause: Temperature fluctuations during the experiment.

  • Solution: Ensure the temperature-controlled cuvette holder is functioning correctly and maintaining a stable temperature throughout the measurement.

• Possible Cause: Interference from decomposition products at the chosen wavelength.

  • Solution: Analyze the UV-Vis spectra of the reaction mixture at different time points to check for the appearance of new absorbing species. If necessary, choose a different wavelength for analysis where the interference is minimal.

Issue 4: Unexpectedly fast or slow decomposition rate.

• Possible Cause: Solvent effects.

  • Solution: The decomposition rate of azo initiators can be influenced by the solvent. Be aware that the polarity and viscosity of the solvent can affect the rate constant. Always report the solvent used when presenting kinetic data.

• Possible Cause: Presence of inhibitors or accelerators.

  • Solution: Ensure the solvent and any other reagents are free from impurities that could inhibit or accelerate the radical decomposition process. For example, oxygen can act as an inhibitor. It is often necessary to de-gas the solution before starting the experiment.

Mandatory Visualizations

Caption: Thermal decomposition pathway of 1,1'-Azobis(cyclohexanecarbonitrile).

References

• 1. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: 1,1'-Azobis(cyclohexanecarbonitrile) in Kinetic Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) in kinetic studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended purity of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) for kinetic studies?

A1: For sensitive kinetic studies, a high purity of ACCN is crucial to ensure reproducible and accurate results. While commercial grades are available at purities of ≥97% or 98%, for precise kinetic analysis, it is highly recommended to use ACCN with a purity of >99%.[1][2][3] This minimizes the influence of impurities that could affect the rate of initiation or introduce unwanted side reactions. Purification by recrystallization is a standard method to achieve the required purity for kinetic studies.[4][5]

Q2: What are the common impurities in commercially available ACCN and how can they affect my kinetic experiments?

A2: Common impurities in ACCN can originate from its synthesis. A potential impurity is the unreacted starting material, 1,2-di(1-cyanocyclohexyl)hydrazine. Other impurities may include byproducts from the oxidation step or residual solvents from purification. These impurities can affect kinetic studies in several ways:

• Altering the Initiation Rate: Impurities can react with the generated radicals, leading to a lower initiator efficiency and a slower than expected polymerization rate.

• Chain Transfer Reactions: Some impurities may act as chain transfer agents, which can terminate a growing polymer chain and initiate a new, shorter one, ultimately affecting the molecular weight and polydispersity of the resulting polymer.

• Side Reactions: Impurities might introduce unwanted side reactions, leading to the formation of unexpected products and complicating the kinetic analysis.

Q3: How does the thermal decomposition of ACCN influence its use as a radical initiator?

A3: ACCN is a thermal initiator that decomposes upon heating to generate two 1-cyanocyclohexyl radicals and a molecule of nitrogen gas. This decomposition follows first-order kinetics.[6] The rate of decomposition is temperature-dependent and is often characterized by its half-life (t½), the time it takes for 50% of the initiator to decompose at a specific temperature. The 10-hour half-life temperature for ACCN in toluene (B28343) is 88°C.[7] Understanding the decomposition kinetics is essential for selecting the appropriate reaction temperature to achieve a desired initiation rate for a specific kinetic study.

Q4: What analytical methods are recommended for determining the purity of ACCN?

A4: Several analytical techniques can be used to assess the purity of ACCN:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can be used to identify the characteristic peaks of ACCN and detect the presence of impurities. Quantitative NMR (qNMR) can be a powerful tool for determining the absolute purity of a sample.[8][9][10][11][12]

• High-Performance Liquid Chromatography (HPLC): HPLC is a sensitive technique for separating ACCN from its impurities and quantifying its purity. A suitable method would involve a reverse-phase column and a UV detector.[13]

• Melting Point Analysis: A sharp melting point range close to the literature value (114-118 °C) is indicative of high purity.[2][3] A broad or depressed melting point suggests the presence of impurities.

• UV-Vis Spectrophotometry: This method is particularly useful for studying the decomposition kinetics of ACCN by monitoring the decrease in absorbance of the azo group over time.[6]

Q5: How should I store ACCN to maintain its purity and stability?

A5: ACCN is a thermally sensitive and self-reactive solid. To maintain its purity and prevent degradation, it should be stored in a cool, dry, and well-ventilated place, away from heat sources, direct sunlight, and incompatible materials such as reducing agents, acids, and alkalis. The recommended storage temperature is typically between 2-8°C.[2]

Troubleshooting Guides

Problem 1: Slow or No Polymerization Initiation

Possible Cause	Troubleshooting Step
Low Reaction Temperature	Ensure the reaction temperature is appropriate for the desired decomposition rate of ACCN. The 10-hour half-life temperature is 88°C in toluene.[7] For a reasonable initiation rate, the reaction temperature should typically be in the range of 70-100°C.
Impure ACCN	Purify the ACCN by recrystallization from a suitable solvent like ethanol (B145695) or methanol (B129727) to remove potential inhibitors or species that can scavenge radicals.[4][5]
Presence of Inhibitors in Monomer	Ensure the monomer is free of inhibitors. Most commercial monomers are supplied with inhibitors that need to be removed before polymerization, for example, by passing through a column of basic alumina.
Oxygen Inhibition	Oxygen is a potent inhibitor of radical polymerization. Ensure the reaction mixture is thoroughly deoxygenated by techniques such as purging with an inert gas (e.g., nitrogen or argon) or freeze-pump-thaw cycles.
Incorrect Initiator Concentration	Verify the calculated amount of ACCN. Too low a concentration will result in a very slow initiation rate.

Problem 2: Inconsistent or Non-Reproducible Kinetic Data

Possible Cause	Troubleshooting Step
Inconsistent ACCN Purity	Use ACCN from the same batch for a series of experiments. If using different batches, verify the purity of each batch using an analytical technique like HPLC or NMR.
Temperature Fluctuations	Ensure the reaction temperature is precisely controlled and stable throughout the experiment, as the decomposition rate of ACCN is highly temperature-dependent.
Incomplete Deoxygenation	Varying levels of residual oxygen can lead to inconsistent induction periods and reaction rates. Standardize the deoxygenation procedure.
Inaccurate Reagent Measurement	Use precise weighing and liquid handling techniques to ensure accurate concentrations of monomer, initiator, and other reagents.
Solvent Effects	While the decomposition of azo initiators is generally less solvent-dependent than peroxides, significant changes in the solvent system can still have an impact. Maintain a consistent solvent environment.[14]

Problem 3: Low Molecular Weight or Broad Molecular Weight Distribution of the Polymer

Possible Cause	Troubleshooting Step
High Initiator Concentration	A higher initiator concentration leads to a higher concentration of growing chains, which in turn results in lower molecular weight polymers. Re-evaluate and potentially lower the initiator concentration.
Presence of Chain Transfer Agents	Impurities in the monomer, solvent, or ACCN can act as chain transfer agents. Purify all reactants and solvents before use.
High Reaction Temperature	Higher temperatures increase the rate of both initiation and termination, which can lead to lower molecular weight polymers. Consider lowering the reaction temperature if possible.
Monomer Depletion	As the monomer is consumed, the probability of chain transfer reactions can increase. Analyze samples at different conversions to understand the evolution of molecular weight.

Experimental Protocols

Protocol 1: Purification of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) by Recrystallization

This protocol describes the purification of commercially available ACCN to a high purity suitable for kinetic studies.

Materials:

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), commercial grade

• Ethanol (95%) or Methanol

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Vacuum source

Procedure:

• In a fume hood, weigh the impure ACCN and place it in an Erlenmeyer flask.

• Add a minimal amount of the recrystallization solvent (ethanol or methanol) to the flask.

• Gently heat the mixture with stirring until the ACCN completely dissolves. Avoid prolonged heating to minimize decomposition.

• If the solution is colored or contains insoluble impurities, perform a hot filtration.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once the solution has reached room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the purified ACCN crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Dry the purified crystals under vacuum at room temperature to a constant weight.

• Determine the melting point of the recrystallized ACCN to assess its purity. A sharp melting point in the range of 114-118°C indicates high purity.[2][3]

Protocol 2: Determination of ACCN Decomposition Kinetics using UV-Vis Spectrophotometry

This protocol outlines a method to determine the first-order decomposition rate constant (kd) of ACCN at a specific temperature.

Materials:

• Purified 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• A suitable solvent in which ACCN is soluble (e.g., toluene)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of ACCN of known concentration in the chosen solvent.

• Set the spectrophotometer to scan a wavelength range (e.g., 300-450 nm) to determine the wavelength of maximum absorbance (λmax) for the azo group of ACCN.

• Set the spectrophotometer to the determined λmax and the desired reaction temperature.

• Place a cuvette with the ACCN solution in the temperature-controlled holder and allow it to equilibrate.

• Start the kinetic measurement, recording the absorbance at regular time intervals.

• Continue data collection for at least three half-lives of the initiator at that temperature.

• Plot the natural logarithm of the absorbance (ln(A)) versus time.

• The data should yield a straight line, and the negative of the slope of this line is the decomposition rate constant (kd).

Visualizations

Caption: Workflow for the synthesis and purification of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN).

Caption: Radical initiation mechanism of ACCN in polymerization.

Caption: Troubleshooting workflow for inconsistent kinetic data using ACCN.

References

• 1. scbt.com [scbt.com]
• 2. 1,1′-偶氮双(环己烷甲腈) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1,1′-アゾビス(シクロヘキサンカルボニトリル) 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. asianpubs.org [asianpubs.org]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. benchchem.com [benchchem.com]
• 7. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 8. Nuclear Magnetic Resonance Spectroscopy & QNMR Services | RSSL [rssl.com]
• 9. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analytical NMR [magritek.com]
• 12. pubsapp.acs.org [pubsapp.acs.org]
• 13. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Incompatibility of 1,1'-Azobis(cyclohexanecarbonitrile) with certain monomers

Welcome to the technical support center for 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving this thermal initiator.

Troubleshooting Guide

This guide addresses common issues encountered during polymerization reactions initiated by ACCN, particularly when working with functional monomers.

Issue 1: Low or No Polymerization of Acidic Monomers (e.g., Acrylic Acid)

Q: My polymerization of acrylic acid using ACCN is showing very low conversion or has failed completely. What could be the cause?

A: The polymerization of acidic monomers like acrylic acid can be challenging with conventional radical initiators. While direct incompatibility with ACCN is not extensively documented in the provided search results, issues can arise from interactions between the acidic monomer and the initiating radicals or the polymerization medium. The acidic nature of the monomer can influence the decomposition of the initiator and the reactivity of the radicals.

Potential Causes and Solutions:

• Acid-Base Interactions: The carboxylic acid group of the monomer can interact with the initiator or the propagating radical, potentially leading to inhibition or retardation.

• Solvent Effects: The choice of solvent can significantly impact the polymerization of acidic monomers.

• Alternative Initiators: For acidic monomers, alternative initiator systems are often recommended. Redox initiators or other azo initiators with different functional groups may be more suitable. For instance, in some applications involving acrylic acid, UV-initiators or redox systems like FeSO4 in water have been suggested to improve grafting and suppress homopolymerization.

dot

Caption: Troubleshooting workflow for ACCN with acidic monomers.

Issue 2: Poor Control or Inhibition in Polymerization of Basic Monomers (e.g., 4-Vinylpyridine)

Q: I am observing inconsistent results and poor control over molecular weight in the polymerization of 4-vinylpyridine (B31050) (4-VP) with ACCN. Why is this happening?

A: The polymerization of basic monomers such as 4-vinylpyridine can be challenging to control. The basic nitrogen atom in the pyridine (B92270) ring can interact with the initiator radicals or the propagating chain, leading to side reactions that affect the polymerization kinetics and the final polymer properties. While ACCN is a versatile initiator, for certain sensitive monomers like 4-VP, alternative initiation strategies are often employed to achieve better control.

Potential Causes and Solutions:

• Side Reactions: The lone pair of electrons on the nitrogen atom of vinylpyridine can interact with the electrophilic initiator radicals, potentially forming unreactive species or complexes that inhibit polymerization.

• Alternative Initiation Systems: For controlled polymerization of 4-VP, methods like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization or Atom Transfer Radical Polymerization (ATRP) are often preferred. Redox initiators are also a viable alternative for grafting applications of 4-VP.

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Preventing premature decomposition of 1,1'-Azobis(cyclohexanecarbonitrile)

Welcome to the Technical Support Center for 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing premature decomposition and to offer troubleshooting assistance for experiments involving this radical initiator.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is 1,1'-Azobis(cyclohexanecarbonitrile) and what are its primary applications?

1,1'-Azobis(cyclohexanecarbonitrile), also known as ACHN, is a thermal initiator for free-radical polymerization.[1] Its key feature is its predictable decomposition at elevated temperatures, making it suitable for polymerizations that require higher temperatures than those using more common initiators like AIBN (Azobisisobutyronitrile).[1] The radicals generated from ACHN decomposition have low volatility, which is advantageous in applications such as the formulation of low-VOC (Volatile Organic Compound) paints and coatings.[2] It can also be used in combination with lower-temperature initiators to reduce residual monomer content at the end of a polymerization reaction.[2]

Q2: My ACHN appears discolored/clumped. Is it still usable?

Fresh 1,1'-Azobis(cyclohexanecarbonitrile) is a white to off-white or light-colored crystalline solid.[2][3] Any significant deviation from this appearance, such as yellowing, clumping, or the presence of an unusual odor, may indicate partial decomposition. It is strongly recommended not to use discolored or clumped ACHN, as its initiator efficiency will be compromised, and the presence of decomposition byproducts could interfere with your reaction.

Q3: At what temperature does ACHN start to decompose?

The thermal stability of ACHN is often characterized by its 10-hour half-life temperature, which is the temperature at which 50% of the compound will have decomposed after 10 hours. For ACHN in a toluene (B28343) solution, this temperature is 88°C.[1][2] The Self-Accelerating Decomposition Temperature (SADT) for ACHN is 80°C.[2] This is the lowest temperature at which the heat evolved from decomposition is greater than the heat that can be dissipated to the surroundings, leading to a runaway reaction. Therefore, it is crucial to handle and store ACHN well below this temperature. Prolonged heating at temperatures of 80°C or higher can lead to rapid decomposition.

Q4: How should I properly store 1,1'-Azobis(cyclohexanecarbonitrile)?

To prevent premature decomposition, ACHN should be stored in a cool, dry, and well-ventilated place.[4] The recommended storage temperature is between 2°C and 8°C.[4] It is imperative to keep the container tightly closed and to store it away from sources of heat, sparks, open flames, and direct sunlight.[5][6] Over time, pressure may build up in the container due to slow decomposition and nitrogen gas evolution; therefore, containers should be vented periodically and handled with care.[4]

Q5: What substances are incompatible with ACHN and should be avoided?

ACHN is incompatible with strong oxidizing agents and strong acids.[5] Contact with these substances can accelerate decomposition, potentially leading to a hazardous situation. Toxic gases can be formed when ACHN is mixed with a wide range of chemicals including acids, aldehydes, amides, carbamates, cyanides, inorganic fluorides, halogenated organics, isocyanates, ketones, metals, nitrides, peroxides, phenols, epoxides, acyl halides, and strong reducing agents.[3]

Q6: I suspect my ACHN has started to decompose. How can I confirm this?

The most reliable way to assess the purity and thermal stability of your ACHN is through thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). A DSC thermogram of pure ACHN will show a sharp exothermic decomposition peak at a characteristic temperature. A broadened peak or a shift to a lower decomposition temperature may indicate the presence of impurities or partial decomposition. TGA can be used to determine the onset of weight loss, which corresponds to the liberation of nitrogen gas during decomposition.

Data Presentation

Thermal Decomposition Data of 1,1'-Azobis(cyclohexanecarbonitrile)

The following table summarizes the thermal decomposition characteristics of ACHN as determined by Differential Scanning Calorimetry (DSC) at various heating rates. As the heating rate increases, the onset and peak decomposition temperatures shift to higher values, which is typical for kinetically controlled decomposition reactions.[2]

Heating Rate (°C/min)	Onset Temperature (T₀) (°C)	Peak Temperature (Tₚ) (°C)
0.5	96.5	104.9
1.0	100.3	109.1
2.0	105.1	113.8
4.0	110.2	118.5
8.0	115.3	121.7
Data derived from graphical representations in scientific literature.[2]

Half-Life of 1,1'-Azobis(cyclohexanecarbonitrile) in Toluene

Temperature (°C)	Half-Life (hours)
88	10

Experimental Protocols

Protocol for Assessing Thermal Stability using Differential Scanning Calorimetry (DSC)

This protocol provides a general guideline for evaluating the thermal stability of 1,1'-Azobis(cyclohexanecarbonitrile). Instrument-specific parameters should be optimized by the user.

• Sample Preparation:

  • Accurately weigh 1-3 mg of ACHN into a standard aluminum DSC pan.

  • Hermetically seal the pan to prevent any mass loss before decomposition.

• Instrument Setup:

  • Use an empty, hermetically sealed aluminum pan as a reference.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.[7]

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected decomposition onset, for example, 30°C.

  • Ramp the temperature at a constant heating rate. A rate of 10°C/min is common for initial screening.[8] To investigate the kinetics of decomposition, varying heating rates (e.g., 2, 5, 10, 15, 20°C/min) can be used.

  • Continue heating to a temperature where the decomposition is complete, for example, 250°C.

• Data Analysis:

  • Determine the onset temperature (T₀) and the peak temperature (Tₚ) of the exothermic decomposition peak from the DSC curve.

  • Integrate the peak area to determine the heat of decomposition (ΔH).

  • A shift in the onset temperature to a lower value or a change in the peak shape compared to a reference sample can indicate degradation.

Protocol for Thermogravimetric Analysis (TGA)

This protocol provides a general method for determining the decomposition profile of ACHN based on mass loss.

• Sample Preparation:

  • Place 5-10 mg of ACHN into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with an inert atmosphere (e.g., nitrogen) at a flow rate of 20-50 mL/min. An air atmosphere can also be used to study oxidative decomposition.[7]

• Thermal Program:

  • Heat the sample from ambient temperature to a temperature above its complete decomposition point (e.g., 300°C) at a constant heating rate, typically 10°C/min.

• Data Analysis:

  • Plot the sample mass as a function of temperature.

  • The onset of mass loss corresponds to the beginning of decomposition. The primary mass loss for ACHN is due to the evolution of nitrogen gas.

Visualizations

Caption: Troubleshooting workflow for premature ACHN decomposition.

Caption: Decomposition pathway of 1,1'-Azobis(cyclohexanecarbonitrile).

References

• 1. researchgate.net [researchgate.net]
• 2. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 3. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. beta.lakeland.edu [beta.lakeland.edu]
• 7. researchgate.net [researchgate.net]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Impact of solvent choice on 1,1'-Azobis(cyclohexanecarbonitrile) efficiency

Welcome to the technical support center for 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the impact of solvent choice on ACCN efficiency and to offer solutions for common issues encountered during its use as a radical initiator.

Frequently Asked Questions (FAQs)

Q1: What is 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) and what are its primary applications?

A1: 1,1'-Azobis(cyclohexanecarbonitrile), also known as ACHN or V-40, is an oil-soluble azo compound used as a thermal initiator for free-radical polymerization.[1][2] Its key feature is a high decomposition temperature, with a 10-hour half-life at 88°C in toluene (B28343).[1] This makes it suitable for polymerizations requiring higher temperatures or for reducing residual monomer content when used in conjunction with other lower-temperature initiators.[1] It is freely soluble in various organic solvents like acetone, chloroform, and benzene (B151609).[1]

Q2: How does ACCN initiate polymerization?

A2: ACCN initiates polymerization through thermal decomposition. When heated, the central azo group (-N=N-) breaks, releasing a molecule of nitrogen gas and generating two cyanocyclohexyl radicals. These highly reactive radicals then attack a monomer molecule, initiating the polymerization chain.

Q3: How does the choice of solvent impact the efficiency of ACCN?

A3: The choice of solvent significantly impacts the initiator efficiency of ACCN primarily through the "cage effect".[3] After decomposition, the newly formed radical pair is temporarily trapped in a "cage" of surrounding solvent molecules.[3] Within this cage, the radicals can either diffuse apart to initiate polymerization or recombine to form inert products, which reduces the initiator efficiency. The properties of the solvent, such as viscosity and polarity, influence the duration the radicals remain in the cage and their subsequent fate.

Q4: What is the "cage effect" and how does solvent viscosity influence it?

A4: The cage effect describes how molecules in a solvent are encapsulated, affecting their reactivity.[3] In the context of ACCN, the two cyanocyclohexyl radicals formed upon decomposition are held in close proximity by the surrounding solvent molecules. The efficiency of these radicals in initiating polymerization depends on their ability to escape this "solvent cage." Higher solvent viscosity increases the duration the radicals are trapped, leading to a higher probability of recombination and thus, lower initiator efficiency.[3] It has been shown that microviscosity is a more accurate predictor of cage recombination efficiency than bulk viscosity.[3]

Q5: Does solvent polarity affect ACCN decomposition and efficiency?

A5: Yes, solvent polarity can influence the decomposition rate of azo initiators, often leading to a lower decomposition temperature in more polar solvents.[4] While the decomposition of ACCN itself is primarily temperature-dependent, the polarity of the solvent can affect the stability of the transition state during decomposition. Additionally, solvent polarity can influence the interactions within the solvent cage, potentially affecting the escape and recombination rates of the generated radicals.

Data Presentation: ACCN Properties in Various Solvents

The following tables summarize the known decomposition kinetics of ACCN. Due to the limited availability of comprehensive comparative studies in a wide range of solvents, some data points are not available.

Table 1: Decomposition Kinetics of ACCN

Solvent	10-Hour Half-Life Temperature (°C)	Decomposition Rate Constant (k_d) at 88°C (s⁻¹)	Activation Energy (E_a) (kJ/mol)
Toluene	88[1]	1.92 x 10⁻⁵ (calculated)	154.1[1]
Benzene	Data Not Available	Data Not Available	Data Not Available
Ethyl Acetate	Data Not Available	Data Not Available	Data Not Available
Dimethylformamide (DMF)	Data Not Available	Data Not Available	Data Not Available
Acetone	Data Not Available	Data Not Available	Data Not Available
Chloroform	Data Not Available	Data Not Available	Data Not Available

Note: The decomposition rate constant (k_d) for toluene was calculated from the 10-hour half-life using the formula k_d = ln(2) / t₁/₂.

Table 2: Initiator Efficiency of ACCN in Different Solvents

Solvent	Initiator Efficiency (f)	Comments
Toluene	~0.3 - 0.8 (Typical range for azo initiators)	Specific data for ACCN is not readily available. Efficiency is influenced by monomer type and concentration.
Benzene	Data Not Available
Ethyl Acetate	Data Not Available
Dimethylformamide (DMF)	Data Not Available

Troubleshooting Guide

This guide addresses common problems encountered when using ACCN, with a focus on solvent-related issues.

Symptom / Issue	Possible Cause(s)	Suggested Solution(s)
Low or no polymerization	1. Reaction temperature is too low: ACCN has a high decomposition temperature.	1. Ensure the reaction temperature is appropriate for the desired rate of initiation (typically above 80°C). Refer to the 10-hour half-life data as a starting point.
2. Inefficient initiation due to solvent choice: A highly viscous solvent may be promoting the cage effect, leading to radical recombination.	2. Consider using a less viscous solvent. If the monomer itself is highly viscous, dilution with a low-viscosity solvent may be necessary.
3. Presence of inhibitors: Oxygen or inhibitors from the monomer can quench the radicals.	3. Deoxygenate the reaction mixture thoroughly (e.g., by purging with an inert gas like nitrogen or argon, or through freeze-pump-thaw cycles). Ensure the monomer is purified to remove any storage inhibitors.
Low polymer yield or low molecular weight	1. High rate of chain transfer to solvent: Some solvents can act as chain transfer agents, terminating growing polymer chains.	1. Choose a solvent with a low chain transfer constant. For example, benzene and chlorobenzene (B131634) generally have lower chain transfer constants than alkylated benzenes or halogenated aliphatic hydrocarbons.[4]
2. Suboptimal initiator concentration: Too low of an initiator concentration can lead to slow polymerization and low yield.	2. Optimize the initiator concentration. A typical starting point is 0.1-1.0 mol% with respect to the monomer.
High viscosity at low conversion (gelation)	1. Chain transfer to polymer: This can lead to branching and cross-linking.	1. Lower the monomer concentration by adding more solvent. A lower reaction temperature can also reduce the rate of chain transfer to the polymer.
2. Bimolecular termination by combination: This can be more prevalent at high radical concentrations.	2. Reduce the initiator concentration to lower the overall radical concentration.

Experimental Protocols

General Protocol for Free-Radical Polymerization of Methyl Methacrylate (B99206) (MMA) using ACCN

This protocol provides a general procedure for the solution polymerization of methyl methacrylate. The amounts and reaction conditions may need to be optimized for specific applications.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Anhydrous solvent (e.g., toluene, ethyl acetate)

• Reaction flask with a condenser and magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

• Heating mantle or oil bath with temperature control

• Precipitating solvent (e.g., methanol, hexane)

Procedure:

• Monomer Purification: Pass MMA through a column of basic alumina (B75360) to remove the inhibitor (e.g., hydroquinone (B1673460) monomethyl ether).

• Reaction Setup: Assemble the reaction flask with a condenser and magnetic stir bar. Ensure all glassware is dry.

• Reagent Addition: To the flask, add the desired amount of purified MMA, ACCN (e.g., 0.1 mol% relative to MMA), and the chosen solvent.

• Deoxygenation: Purge the reaction mixture with an inert gas (nitrogen or argon) for 30-60 minutes to remove dissolved oxygen. Alternatively, perform three freeze-pump-thaw cycles for more rigorous deoxygenation.

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 90°C) under a positive pressure of the inert gas and stir vigorously.

• Monitoring the Reaction: The progress of the polymerization can be monitored by taking aliquots at different time intervals and analyzing the monomer conversion by techniques such as ¹H NMR or gas chromatography.

• Termination and Precipitation: After the desired reaction time or conversion is reached, cool the reaction mixture to room temperature. Precipitate the polymer by slowly pouring the viscous solution into a large volume of a non-solvent (e.g., methanol).

• Purification and Drying: Filter the precipitated poly(methyl methacrylate) (PMMA), wash it with the non-solvent, and dry it under vacuum to a constant weight.

Visualizations

Caption: Workflow for ACCN-initiated polymerization.

Caption: Troubleshooting workflow for low polymer yield.

Caption: Influence of solvent properties on the cage effect.

References

• 1. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 1,1'-Azobis(cyclohexanecarbonitrile) vs. AIBN as Radical Initiators

For researchers, scientists, and drug development professionals navigating the nuanced landscape of radical chemistry, the choice of initiator is a critical decision that can significantly influence reaction kinetics, polymer properties, and overall experimental success. This guide provides an objective, data-driven comparison of two widely used azo initiators: 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) and 2,2'-Azobisisobutyronitrile (AIBN).

Both ACCN and AIBN are popular thermal initiators that decompose upon heating to generate free radicals, which in turn initiate polymerization or other radical-mediated transformations. The selection between these two compounds often hinges on the specific temperature requirements of the reaction and the desired characteristics of the final product.

Performance Data at a Glance

The following table summarizes the key physical and kinetic parameters of ACCN and AIBN, providing a quantitative basis for comparison.

Property	1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)	2,2'-Azobisisobutyronitrile) (AIBN)
Molecular Weight	244.34 g/mol [1][2][3]	164.21 g/mol [4][5]
10-hour Half-Life Temperature	88°C (in toluene)[1][2][6]	65°C (in toluene)[6]
Initiator Efficiency (f)	0.5 - 0.7 (general range)[6]	0.5 - 0.7 (general range)[6]
Melting Point	114-118°C (decomposes)[2][7]	103-105°C (decomposes)[5][8]
Solubility	Water: Practically insoluble[1][3]. Organic Solvents: Soluble in aromatic solvents, methanol (B129727), and dimethylformamide (DMF)[2][7][9]. Freely soluble in acetone, chloroform, and benzene. Soluble in ethanol[1].	Water: Insoluble[5][8]. Organic Solvents: Soluble in alcohols and common organic solvents[5]. Soluble in methanol (4.96 g/100 mL at 20°C) and ethanol (B145695) (2.04 g/100 mL at 20°C)[10]. Freely soluble in acetone[4].
Primary Radicals Formed	1-cyanocyclohexyl radical	2-cyano-2-propyl radical

In-Depth Comparison

Thermal Stability and Decomposition Kinetics:

The most significant difference between ACCN and AIBN lies in their thermal stability. ACCN possesses a higher 10-hour half-life temperature (88°C) compared to AIBN (65°C)[1][2][6]. This makes ACCN the initiator of choice for polymerizations and radical reactions that require elevated temperatures. The slower decomposition rate of ACCN at a given temperature allows for a more controlled initiation process over an extended period, which can be advantageous for achieving high monomer conversion and synthesizing high molecular weight polymers[6].

Conversely, AIBN is well-suited for reactions conducted at moderate temperatures. Its lower decomposition temperature makes it a highly efficient initiator for common monomers like styrenes and acrylates under standard laboratory conditions[11][12].

Initiator Efficiency:

The initiator efficiency (f) represents the fraction of radicals generated that successfully initiate a polymer chain. For both ACCN and AIBN, the initiator efficiency is generally reported to be in the range of 0.5 to 0.7[6]. This indicates that a significant portion of the generated radicals may undergo side reactions, such as recombination within the solvent cage, rather than initiating polymerization. The specific efficiency can be influenced by factors such as the viscosity of the reaction medium and the reactivity of the monomer.

Solubility Profile:

Both ACCN and AIBN are classified as oil-soluble initiators and are practically insoluble in water[1][3][5][8]. They exhibit good solubility in a range of common organic solvents. ACCN is soluble in aromatic solvents, as well as polar aprotic solvents like DMF, and alcohols such as methanol and ethanol[1][2][7][9]. AIBN also shows broad solubility in organic solvents, including alcohols and acetone[4][5]. For AIBN, more specific quantitative solubility data is available, for instance, in methanol (4.96 g/100 mL at 20°C) and ethanol (2.04 g/100 mL at 20°C)[10].

Impact on Polymer Properties:

The choice of initiator can influence the final properties of the synthesized polymer, such as molecular weight and polydispersity. Due to its suitability for higher temperature polymerizations, ACCN can be used to produce polymers with high molecular weights[6]. The structure of the initiator-derived radicals can also be incorporated as end-groups in the polymer chains, which may subtly affect the polymer's thermal stability and other properties. For instance, in a conventional free radical polymerization of BN-Styrene in DMF at 90°C, using ACCN resulted in a polymer with a number-average molecular weight (Mn) of 1100 g/mol and a polydispersity (Đ) of 1.38[13].

Experimental Protocols

Below are detailed methodologies for a typical free-radical polymerization of a vinyl monomer using either ACCN or AIBN.

Materials:

• Vinyl monomer (e.g., Styrene, Methyl Methacrylate)

• Initiator (ACCN or AIBN)

• Solvent (e.g., Toluene, Dimethylformamide)

• Schlenk tube or reaction flask with a condenser

• Inert gas (Nitrogen or Argon)

• Magnetic stirrer and hot plate/oil bath

• Precipitating solvent (e.g., Methanol, Hexanes)

Procedure:

• Purification of Reagents: The monomer is typically passed through a column of basic alumina (B75360) to remove the inhibitor. The solvent should be of an appropriate grade for polymerization. The initiator (ACCN or AIBN) can be recrystallized from a suitable solvent (e.g., methanol) to ensure high purity[13].

• Reaction Setup: A Schlenk tube or reaction flask is charged with the desired amounts of monomer, initiator, and solvent. The molar ratio of monomer to initiator will influence the final molecular weight of the polymer.

• Degassing: The reaction mixture is thoroughly degassed to remove oxygen, which can inhibit free-radical polymerization. This is typically achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (nitrogen or argon) through the solution for an extended period.

• Polymerization: The reaction vessel is placed in a preheated oil bath set to the desired temperature. For AIBN, a typical temperature is 70°C, while for ACCN, a higher temperature of 90°C is often used[13]. The reaction is allowed to proceed with stirring for a predetermined time to achieve the desired monomer conversion.

• Termination and Precipitation: The polymerization is terminated by rapidly cooling the reaction mixture in an ice bath. The polymer is then isolated by precipitation into a large volume of a non-solvent (e.g., methanol for polystyrene).

• Purification and Drying: The precipitated polymer is collected by filtration, washed with the non-solvent, and dried under vacuum to a constant weight.

Visualizing the Chemistry

Decomposition of Radical Initiators:

The thermal decomposition of both ACCN and AIBN proceeds through the cleavage of the C-N bonds, releasing a molecule of nitrogen gas and generating two identical carbon-centered radicals. This irreversible decomposition is the key initiation step.

Caption: Thermal decomposition of ACCN and AIBN into radicals and nitrogen gas.

Experimental Workflow for Free-Radical Polymerization:

The following diagram outlines the key steps in a typical free-radical polymerization experiment.

Caption: A typical experimental workflow for free-radical polymerization.

References

• 1. V-40|CAS:2094-98-6|1,1'-Azobis(cyclohexane-1-carbonitrile)|ABCN|FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 2. ABCN - Wikipedia [en.wikipedia.org]
• 3. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. AIBN: Molecular Weight, Half-Life & Solubility | Study.com [study.com]
• 5. Azobisisobutyronitrile - Wikipedia [en.wikipedia.org]
• 6. 1,1'-Azobis(cyclohexanecarbonitrile) | 2094-98-6 | Benchchem [benchchem.com]
• 7. 1,1 -Azobis(cyclohexanecarbonitrile) ACHN [sigmaaldrich.com]
• 8. chinaamines.com [chinaamines.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]
• 10. Azobisisobutyronitrile | C8H12N4 | CID 6547 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. aibn initiator - HPMC manufacturer [hpmcmanufacturer.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. rsc.org [rsc.org]

A Comparative Guide to the Thermal Stability of Azo Initiators for Researchers and Drug Development Professionals

An objective analysis of 1,1'-Azobis(cyclohexanecarbonitrile) versus other common azo initiators, supported by experimental data, to guide selection in polymerization and organic synthesis.

The selection of a suitable radical initiator is a critical parameter in the successful design and execution of polymerization reactions and various organic syntheses. Azo initiators, a class of molecules that decompose upon heating to generate free radicals and nitrogen gas, are widely favored for their predictable first-order decomposition kinetics and their inability to undergo induced decomposition. This guide provides a detailed comparison of the thermal stability of 1,1'-Azobis(cyclohexanecarbonitrile), often referred to as V-40, with other commonly used azo initiators. The thermal stability of an initiator is a key factor as it dictates the temperature at which a reaction must be conducted to achieve an appropriate initiation rate.

Comparing Thermal Stability: 10-Hour Half-Life Temperature

A standard and practical measure for comparing the thermal stability of azo initiators is the 10-hour half-life temperature (T1/2, 10h). This value represents the temperature at which 50% of the initiator will decompose in ten hours.[1] A higher 10-hour half-life temperature indicates greater thermal stability, requiring higher temperatures to achieve a significant rate of decomposition.

The data presented in the following table has been compiled from various sources and is primarily based on decomposition in toluene, a common solvent for such studies. It is important to note that the decomposition rate can be influenced by the solvent.[2]

Initiator Name	Chemical Name	10-Hour Half-Life Temperature (°C)	Key Characteristics
V-40	1,1'-Azobis(cyclohexanecarbonitrile)	88	High thermal stability, suitable for higher temperature polymerizations.[3]
AIBN	2,2'-Azobis(2-methylpropionitrile)	65	The most common and benchmark azo initiator.[2]
V-65	2,2'-Azobis(2,4-dimethylvaleronitrile)	51	A lower temperature alternative to AIBN.[2]
V-59	2,2'-Azobis(2-methylbutyronitrile)	68	Offers similar decomposition characteristics to AIBN with excellent solubility.[2]
V-70	2,2'-Azobis(4-methoxy-2,4-dimethylvaleronitrile)	30	Low-temperature, oil-soluble initiator.
VA-044	2,2'-Azobis[2-(2-imidazolin-2-yl)propane]dihydrochloride	44 (in water)	Water-soluble, low-temperature initiator.[3]
V-50	2,2'-Azobis(2-methylpropionamidine)dihydrochloride	56 (in water)	Commonly used for superabsorbent polymers and flocculants.[3]
VA-057	2,2'-Azobis[N-(2-carboxyethyl)-2-methylpropionamidine]hydrate	57	Water-soluble, can be used in a wide pH range.[3]
VA-061	2,2'-Azobis[2-(2-imidazolin-2-yl)propane]	61	Soluble in acidic aqueous solutions.[3]
V-501	4,4'-Azobis(4-cyanovaleric acid)	63 (in DMF)	Non-halogen, water-soluble initiator.[3]
VA-086	2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide]	86	Water-soluble, allows for the introduction of a hydroxyl group at the polymer terminus.[3]

As evidenced by the data, 1,1'-Azobis(cyclohexanecarbonitrile) (V-40) possesses a significantly higher 10-hour half-life temperature (88°C) compared to the widely used AIBN (65°C) and the lower-temperature initiator V-65 (51°C). This makes V-40 an excellent choice for polymerizations or other radical reactions that require elevated temperatures to proceed efficiently. The higher thermal stability of V-40 allows for a broader processing window and can be advantageous in reducing the concentration of residual monomer when used in conjunction with a lower temperature initiator.

Experimental Protocols for Determining Thermal Stability

The thermal decomposition of azo initiators follows first-order kinetics.[1][2] The key parameters to determine are the decomposition rate constant (kd) and the half-life (t1/2). Two common and powerful techniques for this determination are UV-Vis Spectroscopy and Differential Scanning Calorimetry (DSC).

1. UV-Vis Spectroscopy

This method monitors the decrease in the concentration of the azo initiator over time by measuring the change in its absorbance at a specific wavelength.

• Objective: To determine the first-order rate constant (kd) and half-life (t1/2) of an azo initiator at a specific temperature.[2]

• Methodology:

  • Solution Preparation: Prepare a dilute solution of the azo initiator in a suitable solvent (e.g., toluene). The concentration should be adjusted to yield an initial absorbance within the optimal range of the spectrophotometer (typically 0.8 - 1.2).[2]

  • Determination of λmax: Scan the UV-Vis spectrum of the solution to identify the wavelength of maximum absorbance (λmax). For many azo compounds, this is in the range of 345-365 nm.[2]

  • Kinetic Run:

    • Set the spectrophotometer to the determined λmax.

    • Preheat a temperature-controlled cuvette holder to the desired reaction temperature.

    • Place the cuvette containing the initiator solution into the holder and begin recording the absorbance at regular time intervals.

    • Continue data collection until the absorbance reaches a near-constant value, indicating that the majority of the initiator has decomposed (typically after at least 3 half-lives).[2]

  • Data Analysis:

    • Plot the natural logarithm of the absorbance (ln(At)) versus time (t). For a first-order reaction, this plot should yield a straight line.[2]

    • The slope of this line is equal to the negative of the rate constant (-kd).[2]

    • The half-life (t1/2) can then be calculated using the equation: t1/2 = ln(2) / kd.[2]

2. Differential Scanning Calorimetry (DSC)

DSC measures the heat flow associated with the thermal decomposition of the initiator as a function of temperature.

• Objective: To determine the onset temperature and enthalpy of decomposition.

• Methodology:

  • Sample Preparation: Accurately weigh a small amount of the azo initiator (typically 1-5 mg) into a DSC pan and hermetically seal it. An empty, sealed pan is used as a reference.

  • Experimental Conditions:

    • The DSC cell is purged with an inert gas, such as nitrogen.

    • The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range.

  • Data Analysis:

    • The resulting thermogram will show an exothermic peak corresponding to the decomposition of the initiator.

    • The onset temperature of this exotherm is a key indicator of the initiation of decomposition. The area under the peak is proportional to the enthalpy of decomposition.

Experimental Workflow and Reaction Mechanism

The following diagrams illustrate the general workflow for determining the thermal stability of an azo initiator using UV-Vis spectroscopy and the fundamental mechanism of radical generation.

Workflow for Determining Azo Initiator Thermal Stability via UV-Vis Spectroscopy.

General Mechanism of Thermal Decomposition of Azo Initiators.

References

• 1. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 2. benchchem.com [benchchem.com]
• 3. Azo polymerization initiators｜FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]

A Comprehensive Guide to Alternatives for 1,1'-Azobis(cyclohexanecarbonitrile) in Radical Polymerization

For researchers, scientists, and drug development professionals engaged in the synthesis of polymers, the choice of a radical initiator is a critical decision that profoundly influences polymerization kinetics, polymer properties, and overall process efficiency. 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), a widely used thermal initiator, offers distinct advantages in terms of thermal stability. However, a range of alternative initiators are available, each with a unique performance profile that may be better suited for specific applications, such as low-temperature polymerization or aqueous-based systems.

This guide provides an objective comparison of ACCN with its alternatives, supported by experimental data, to facilitate an informed selection process for your radical polymerization needs.

Performance Comparison of Radical Initiators

The efficacy of a radical initiator is primarily determined by its decomposition kinetics, often characterized by the 10-hour half-life temperature (T1/2, 10h), and its initiator efficiency (f), which is the fraction of radicals generated that successfully initiate polymerization.[1] These parameters, along with the initiator's solubility, dictate its suitability for a given polymerization system.

Oil-Soluble Azo Initiators

Oil-soluble azo initiators are a versatile class of compounds for bulk, solution, and suspension polymerizations. ACCN is a member of this family, known for its higher thermal stability compared to the more common 2,2'-Azobisisobutyronitrile (AIBN).[2] This allows for polymerizations to be conducted at higher temperatures or for longer durations.

Initiator	Chemical Name	10-hour Half-life Temperature (°C)	Solubility	Key Features
ACCN (V-40)	1,1'-Azobis(cyclohexanecarbonitrile)	88 (in toluene)	Soluble in aromatic solvents.	High thermal stability; useful for reducing residual monomer.
AIBN	2,2'-Azobisisobutyronitrile	65 (in toluene)[3]	Soluble in many organic solvents and monomers.[3]	Widely used benchmark; clean decomposition.[4]
V-601	Dimethyl 2,2'-azobis(2-methylpropionate)	66 (in toluene)[5]	Freely soluble in various organic solvents.[5]	Nitrile-free, safer alternative to AIBN with similar activity; produces highly transparent polymers.[6]
AMVN (V-58/V-65)	2,2'-Azobis(2,4-dimethylvaleronitrile)	51 (in toluene)	Soluble in various organic solvents.	Lower decomposition temperature than AIBN, suitable for temperature-sensitive monomers.[3]
V-70	2,2'-Azobis(4-methoxy-2,4-dimethylvaleronitrile)	30 (in toluene)	Soluble in various organic solvents.	Very low decomposition temperature for low-temperature polymerizations.

Table 1: Comparison of Oil-Soluble Azo Initiators.

The choice between these initiators significantly impacts the resulting polymer's properties. For instance, in the polymerization of a vinyl monomer, the choice of initiator can have a profound effect on the molecular weight and polydispersity index (PDI) of the resulting polymer.[2]

Initiator	Monomer	Mn ( g/mol )	Mw ( g/mol )	PDI (Đ)
ACHN	BN-Styrene	1900	3900	2.07
AIBN	BN-Vinylbiphenyl	19200	86000	4.48

Table 2: Comparison of Polymer Properties Synthesized with ACHN and AIBN.[2] Note: This data indicates that under the specific experimental conditions, ACHN resulted in a lower molecular weight and narrower polydispersity compared to AIBN for different monomers.

Water-Soluble Azo Initiators

For emulsion, inverse emulsion, and aqueous solution polymerizations, water-soluble initiators are essential. These initiators offer an environmentally friendly alternative to solvent-based systems.[7]

Initiator	Chemical Name	10-hour Half-life Temperature (°C)	Key Features
V-50	2,2'-Azobis(2-methylpropionamidine)dihydrochloride	56 (in water)[7]	Cationic initiator, suitable for cationic emulsions and latexes.[8]
VA-044	2,2'-Azobis[2-(2-imidazolin-2-yl)propane]dihydrochloride	44 (in water)[7]	Low decomposition temperature for water-based systems.
V-501	4,4'-Azobis(4-cyanovaleric acid)	69 (in water, as Na salt)[9]	Anionic initiator with a carboxyl group for post-polymerization modification.[10]
VA-086	2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide]	86 (in water)	Non-ionic initiator; can introduce hydroxyl groups at the polymer terminus.[7]

Table 3: Comparison of Water-Soluble Azo Initiators.

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for obtaining reliable and comparable results. Below are representative protocols for free-radical polymerization using different types of initiators.

Bulk Polymerization of Styrene (B11656) using AIBN

This protocol describes the bulk polymerization of styrene, a common method for evaluating oil-soluble initiators.

Materials:

• Styrene

• 2,2'-Azobisisobutyronitrile (AIBN)

• Toluene

• Methanol

• Test tube or reaction vessel

• Oil bath

• Stirring apparatus

Procedure:

• Purify styrene by passing it through a column of basic alumina (B75360) to remove the inhibitor.[1]

• In a test tube, dissolve a known amount of AIBN (e.g., 35 mg) in a specific volume of purified styrene (e.g., 4 g).[11]

• Place the test tube in a preheated oil bath at a controlled temperature (e.g., 80 °C).[11]

• Allow the polymerization to proceed for a set time (e.g., 20-25 minutes), during which the solution will become more viscous.[11]

• Stop the reaction by rapidly cooling the test tube in an ice bath.[11]

• Dissolve the resulting polymer in a suitable solvent like toluene.[11]

• Precipitate the polymer by slowly adding the solution to a non-solvent, such as methanol, while stirring.[11]

• Filter, wash the polymer with methanol, and dry it to a constant weight to determine the yield.[12]

Emulsion Polymerization of Methyl Methacrylate (B99206) (MMA) using a Water-Soluble Initiator (e.g., V-50)

This protocol outlines a typical emulsion polymerization, suitable for water-soluble initiators.

Materials:

• Methyl methacrylate (MMA)

• Water-soluble initiator (e.g., Potassium Persulfate (KPS) or V-50)

• Surfactant (e.g., Sodium dodecyl sulfate (B86663) (SDS))

• Deionized water

• Reaction vessel with a stirrer, condenser, and nitrogen inlet

Procedure:

• To a reaction vessel, add deionized water and a surfactant at a concentration above its critical micelle concentration (CMC).

• Purge the system with nitrogen for a period (e.g., 30 minutes) to remove oxygen.

• Heat the mixture to the desired reaction temperature (e.g., 70 °C) with continuous stirring.

• Separately, deoxygenate the MMA monomer by bubbling with nitrogen.

• Prepare a solution of the water-soluble initiator in deionized water.

• Add the initiator solution to the reaction vessel, followed by the addition of the MMA monomer.

• Maintain the reaction at the set temperature under a nitrogen atmosphere for a specified duration.

• Monitor the conversion over time by taking samples and analyzing them gravimetrically.

• At the end of the reaction, cool the vessel to room temperature to obtain the polymer latex.

Determination of Initiator Efficiency (f)

The initiator efficiency can be determined by comparing the number of polymer chains initiated to the number of radicals generated by the initiator.

Methodology:

• Polymerization: Conduct a polymerization for a short duration to ensure low monomer conversion, where the initiator concentration remains relatively constant.[1]

• Polymer Characterization: Isolate and purify the polymer. Determine the number-average molecular weight (Mn) using Gel Permeation Chromatography (GPC).[1]

• Calculation:

  • Calculate the number of moles of polymer chains produced from the polymer yield and Mn.

  • Calculate the theoretical number of moles of radicals generated from the initial initiator concentration and its known decomposition rate constant (kd) at the reaction temperature.

  • The initiator efficiency (f) is the ratio of the moles of initiated polymer chains to twice the moles of decomposed initiator (since each initiator molecule produces two radicals).[13]

Key Concepts and Workflows in Radical Polymerization

The following diagrams illustrate the fundamental processes and decision-making workflows in radical polymerization.

Figure 1: General Mechanism of Radical Polymerization. This diagram outlines the three main stages of radical polymerization: initiation, propagation, and termination.

Figure 2: Workflow for Selecting a Radical Initiator. This flowchart provides a logical progression for choosing an appropriate initiator based on monomer properties and desired reaction conditions.

Conclusion

The selection of a radical initiator is a critical step in designing a successful polymerization. While 1,1'-Azobis(cyclohexanecarbonitrile) is an excellent choice for applications requiring high thermal stability, a variety of alternatives offer advantages in terms of lower decomposition temperatures, water solubility, and safety profiles. By carefully considering the 10-hour half-life temperature, initiator efficiency, and solubility, researchers can select the optimal initiator to achieve the desired polymer properties and process efficiency. The experimental protocols provided in this guide offer a starting point for the comparative evaluation of these initiators in your specific polymerization systems.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. specialchem.com [specialchem.com]
• 6. V-601|CAS:2589-57-3|Dimethyl 2,2'-azobis(2-methylpropionate)|AIBME|FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 7. Azo polymerization initiators｜FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 8. Kinetic Study of PMMA Synthesis by Batch Emulsion Polymerization – Oriental Journal of Chemistry [orientjchem.org]
• 9. 2638-94-0・V-501 , Azo Initiator・LB-V501-50GS・LB-V501-500GS[Detail Information] | [Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 10. V-501|CAS:2638-94-0|4,4'-Azobis(4-cyanovaleric acid)|ACVA|FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 11. eng.uc.edu [eng.uc.edu]
• 12. scribd.com [scribd.com]
• 13. goldbook.iupac.org [goldbook.iupac.org]

A Comparative Guide to the Performance of 1,1'-Azobis(cyclohexanecarbonitrile) in Diverse Monomer Systems

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer synthesis, the choice of a suitable radical initiator is paramount, directly influencing polymerization kinetics, polymer properties, and the overall efficiency of the process. This guide provides a detailed comparison of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), a thermally stable azo initiator, with other commonly used initiators across various monomer systems, including styrenes, acrylates, and methacrylates. The information presented herein, supported by experimental data, is intended to assist researchers in making informed decisions for their specific polymerization applications.

Performance Comparison of ACCN and Other Initiators

1,1'-Azobis(cyclohexanecarbonitrile), also known by trade names such as VAZO® 88, is a versatile initiator recognized for its predictable decomposition kinetics.[1] Its chemical structure, featuring two 1-cyanocyclohexyl groups linked by an azo group, allows for the generation of two identical cyanocyclohexyl radicals upon thermal decomposition. These radicals efficiently initiate the polymerization of a wide array of vinyl monomers.

A key differentiator for ACCN is its thermal stability. With a 10-hour half-life decomposition temperature of 88°C in toluene, it is more stable than the commonly used Azobisisobutyronitrile (AIBN), which has a 10-hour half-life temperature of 65°C in the same solvent.[2] This characteristic makes ACCN particularly suitable for polymerizations requiring higher temperatures.

The performance of an initiator is critically linked to its chemical structure, which governs its decomposition rate and the reactivity of the radicals formed. These factors, in turn, impact the molecular weight (Mn and Mw), polydispersity index (PDI), and thermal properties of the resulting polymer.[1]

Below is a summary of comparative data for polymers synthesized with ACCN and AIBN.

Table 1: Comparison of Polymer Properties with Different Dinitrile Initiators

Initiator	Monomer System	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
ACCN	BN-Styrene	1900	3900	2.07
ACCN	BN-Styrene (with CTA)	1100	1500	1.38
AIBN	BN-Vinylbiphenyl	19200	86000	4.48
AIBN	BN-Vinylbiphenyl (with CTA)	1400	1650	1.18

*CTA refers to a chain transfer agent, used to control the molecular weight of the polymer. The data indicates that both initiators can produce polymers with a low PDI in the presence of a chain transfer agent, signifying a more controlled polymerization process.[1]

Performance in Specific Monomer Systems

Methacrylates

In the copolymerization of methacrylonitrile (B127562) (MAN) with ethylmethacrylate (EMA), 1,1'-Azobis(cyclohexanecarbonitrile) (referred to as VAZO in the study) has been successfully employed as an initiator in dimethyl formamide (B127407) (DMF) at 60±1°C.[3][4] The resulting copolymers were found to be random, with their molecular weights, as determined by gel permeation chromatography, increasing with a higher MAN content.[3][4]

For methyl methacrylate (B99206) (MMA) polymerization, increasing the concentration of an azo initiator like AIBN generally leads to the formation of shorter polymer chains, resulting in lower viscosity and molecular weight.[2] While specific comparative data for ACCN in MMA polymerization is not as abundant, a similar trend can be anticipated due to the fundamental principles of free-radical polymerization. The rate of polymerization in free-radical systems is proportional to the square root of the initiator concentration.[5]

Acrylates

For the polymerization of acrylates, such as butyl acrylate (B77674), the choice of initiator and reaction conditions significantly influences the polymerization kinetics and polymer characteristics. High-temperature polymerizations are common for acrylates, and the thermal stability of ACCN makes it a suitable candidate for such systems.[6] While direct comparative studies with ACCN are limited, research on butyl acrylate polymerization highlights the complexity of the reaction, including self-initiation at higher temperatures.[6][7]

Styrenes

In the context of styrene (B11656) polymerization, ACCN has been shown to be an effective initiator. The data in Table 1 for a styrene derivative (BN-Styrene) demonstrates its utility. For comparison, the free-radical polymerization of styrene using other initiators like benzoyl peroxide (BPO) has been extensively studied, with conversions reaching up to 70% at 100°C in solution polymerization.[8] The choice of initiator can influence the molecular weight distribution, with ACCN offering the potential for narrower distributions, especially when used in conjunction with control agents.[1]

Experimental Protocols

Detailed and reproducible experimental procedures are essential for obtaining reliable and comparable results. Below are representative protocols for free-radical polymerization.

Experimental Protocol 1: Bulk Polymerization of a Vinyl Monomer using ACCN or AIBN[1]

Materials:

• Vinyl Monomer (e.g., Styrene, Methyl Methacrylate)

• Initiator (ACCN or AIBN)

• Solvent for precipitation (e.g., Methanol)

• Solvent for dissolution (e.g., Toluene)

Procedure:

• The vinyl monomer is purified to remove inhibitors, typically by passing through a column of activated alumina.

• The desired amount of initiator (e.g., 0.1 mol%) is dissolved in the purified monomer in a reaction vessel.

• The mixture is purged with an inert gas (e.g., nitrogen or argon) for a sufficient time to remove dissolved oxygen.

• The reaction vessel is sealed and placed in a constant temperature bath set to the desired reaction temperature (e.g., 60-90°C, depending on the initiator's half-life).

• The polymerization is allowed to proceed for a predetermined time.

• The reaction is quenched by cooling the vessel in an ice bath.

• The viscous solution is dissolved in a suitable solvent (e.g., toluene) and precipitated by pouring it into a stirred non-solvent (e.g., methanol).

• The precipitated polymer is filtered, washed with the non-solvent, and dried under vacuum to a constant weight.

• The polymer is characterized for its molecular weight (Mn, Mw) and polydispersity index (PDI) using Gel Permeation Chromatography (GPC).

Experimental Protocol 2: Solution Polymerization of Methyl Methacrylate (MMA)[2]

Materials:

• Methyl Methacrylate (MMA)

• Initiator (e.g., ACCN or AIBN)

• Solvent (e.g., Toluene, Dimethylformamide)

• Precipitating agent (e.g., Methanol)

Procedure:

• MMA is purified by washing with an aqueous NaOH solution to remove the inhibitor, followed by washing with distilled water, drying over a drying agent, and distillation under reduced pressure.

• The initiator and solvent are placed in a reaction flask equipped with a condenser, a nitrogen inlet, and a magnetic stirrer.

• The purified MMA is added to the flask.

• The solution is deoxygenated by bubbling nitrogen gas through it for at least 30 minutes.

• The flask is immersed in a thermostatically controlled oil bath at the desired temperature (e.g., 70°C).

• Samples can be withdrawn at various time intervals to monitor monomer conversion.

• At the end of the reaction, the flask is cooled to room temperature.

• The polymer is precipitated by pouring the solution into a large volume of a non-solvent like methanol.

• The precipitated polymer is collected by filtration, washed, and dried in a vacuum oven.

• The molecular weight and PDI of the resulting polymer are determined by GPC.

Visualizing the Process

To better understand the logical flow of a typical polymerization experiment and the fundamental initiation mechanism, the following diagrams are provided.

Caption: A typical experimental workflow for free-radical polymerization.

Caption: The decomposition of ACCN and initiation of polymerization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jchps.com [jchps.com]
• 4. researchgate.net [researchgate.net]
• 5. bipublication.com [bipublication.com]
• 6. researchgate.net [researchgate.net]
• 7. dokumente.ub.tu-clausthal.de [dokumente.ub.tu-clausthal.de]
• 8. pdf.blucher.com.br [pdf.blucher.com.br]

A Comparative Guide to the Kinetic Studies of Polymerization Using 1,1'-Azobis(cyclohexanecarbonitrile)

For researchers, scientists, and drug development professionals engaged in polymer synthesis, the choice of a radical initiator is a critical parameter that dictates the kinetics of polymerization and the final properties of the polymer. This guide provides an objective comparison of 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), a high-temperature azo initiator, with other commonly used initiators, supported by experimental data and detailed protocols.

Performance Comparison of Radical Initiators

The efficacy of a radical initiator is primarily assessed based on its decomposition kinetics, initiator efficiency, and its influence on the resulting polymer's characteristics. Azo initiators, such as ACCN and 2,2'-Azobisisobutyronitrile (AIBN), are widely favored for their predictable first-order decomposition kinetics and the fact that they are not susceptible to induced decomposition, unlike peroxide initiators.[1]

Kinetic and Thermal Properties

The selection of an initiator is often guided by the desired polymerization temperature. ACCN, also known by trade names such as V-40, possesses a higher thermal stability compared to AIBN, making it suitable for polymerizations requiring elevated temperatures.[1] The key kinetic parameters for ACCN and other common initiators are summarized below.

Initiator	Chemical Name	10-Hour Half-Life Temperature (°C)	Activation Energy (Ea) (kJ/mol)	Frequency Factor (ln A)	Decomposition Rate Constant (kd) at 80°C (s⁻¹)
ACCN	1,1'-Azobis(cyclohexanecarbonitrile)	88 (in toluene)[2]	154.1[2]	40.5[2]	~1.1 x 10⁻⁵
AIBN	2,2'-Azobisisobutyronitrile	65 (in toluene)[1]	129	35.6	~1.7 x 10⁻⁴
BPO	Benzoyl Peroxide	73 (in benzene)	124	34.2	~4.8 x 10⁻⁵

Note: The decomposition rate constant (kd) for ACCN at 80°C was calculated using the Arrhenius equation, k = A * exp(-Ea/RT), with the provided activation energy and frequency factor. Values for AIBN and BPO are from various literature sources for comparison.

Impact on Polymer Properties

The choice of initiator directly influences the molecular weight and polydispersity of the resulting polymer. Below is a comparison of polymer properties synthesized with ACCN and AIBN under similar conditions for a vinyl monomer.

Initiator	Monomer	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
ACCN	BN-Styrene	1900	3900	2.07
AIBN	BN-Styrene	Not Reported	Not Reported	Not Reported

Data extracted from a comparative study on the polymerization of BN-Styrene.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible kinetic studies. Below are protocols for key experiments.

Determination of Decomposition Rate Constant (k_d)

The decomposition rate of an initiator can be determined by monitoring its concentration over time at a constant temperature.

Methodology:

• Solution Preparation: Prepare a dilute solution of ACCN in a suitable solvent (e.g., toluene) of known concentration.

• Incubation: Place the solution in a constant temperature bath set to the desired temperature.

• Sampling: At regular intervals, withdraw aliquots from the solution.

• Analysis: Analyze the concentration of the remaining ACCN in each aliquot using techniques like UV-Vis spectroscopy or HPLC. The decomposition of ACCN leads to the disappearance of its characteristic UV absorbance.

• Calculation: The decomposition of azo initiators follows first-order kinetics. Therefore, a plot of ln([ACCN]t/[ACCN]0) versus time will yield a straight line with a slope of -kd.

Determination of Initiator Efficiency (f)

Initiator efficiency (f) is the fraction of radicals that successfully initiate polymerization.[1]

Methodology:

• Polymerization:

  • Dissolve a known amount of ACCN in a purified monomer (e.g., styrene).

  • Degas the solution to remove oxygen, which can inhibit polymerization.

  • Heat the mixture to a constant temperature where the decomposition rate (kd) is known.

  • Allow the polymerization to proceed for a time significantly shorter than the initiator's half-life to maintain a relatively constant initiator concentration.[1]

• Polymer Isolation: Precipitate the polymer in a non-solvent (e.g., methanol), then filter, wash, and dry it to a constant weight.

• Characterization: Determine the number-average molecular weight (Mn) of the polymer using Gel Permeation Chromatography (GPC).

• Calculation:

  • Calculate the number of moles of initiated polymer chains from the polymer yield and Mn.

  • Calculate the theoretical number of moles of radicals produced from the initial ACCN concentration and its known kd.

  • The initiator efficiency (f) is the ratio of the moles of initiated polymer chains to twice the theoretical moles of decomposed initiator (since each ACCN molecule produces two radicals).

Visualizations

Free Radical Polymerization Workflow

Caption: Workflow of free radical polymerization initiated by ACCN.

Logical Relationship for Initiator Selection

Caption: Decision logic for selecting between ACCN and AIBN.

References

• 1. asianpubs.org [asianpubs.org]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]

A Comparative Guide to the Analysis of Initiator Fragments from 1,1'-Azobis(cyclohexanecarbonitrile) in Polymers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for the identification and quantification of initiator fragments derived from 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) in polymeric materials. The presence and concentration of these residual fragments can significantly influence the final properties, stability, and safety of a polymer, particularly in applications within the pharmaceutical and biomedical fields.

Introduction to ACCN and Its Fragments

1,1'-Azobis(cyclohexanecarbonitrile) is a widely used thermal initiator in free-radical polymerization. Upon heating, ACCN decomposes, generating nitrogen gas and two cyclohexanecarbonitrile (B123593) radicals. These highly reactive radicals initiate the polymerization process by adding to monomer units. Consequently, the resulting polymer chains are terminated with cyclohexanecarbonitrile fragments at their ends. The primary thermal decomposition products of ACCN include cyclohexanecarbonitrile and its derivatives.[1][2] The analysis of these fragments is crucial for understanding the polymer's microstructure and for quantifying residual initiator levels.

Comparison of Analytical Techniques

The selection of an appropriate analytical technique for the characterization of ACCN initiator fragments depends on several factors, including the required sensitivity, selectivity, and the nature of the polymer matrix. This section compares the performance of three common analytical methods: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Data Presentation: Performance Comparison

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of volatile/semi-volatile compounds followed by mass-based detection.	Separation of soluble compounds followed by mass-based detection.	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.
Typical Limit of Detection (LOD)	1 - 100 ppb	0.1 - 50 ppb	10 - 500 ppm
Typical Limit of Quantification (LOQ)	5 - 200 ppb	0.5 - 100 ppb	50 - 1000 ppm
Precision (%RSD)	< 10%	< 15%	< 5%
Accuracy (%Recovery)	85 - 115%	80 - 120%	90 - 110% (with proper standards)
Sample Throughput	High	Medium	Low
Strengths	Excellent for volatile and semi-volatile fragments, high sensitivity, established libraries for identification.	Wide applicability to various polarities and molecular weights, high sensitivity and selectivity.[3][4][5]	Provides detailed structural information, non-destructive, highly quantitative for end-group analysis.[6][7][8][9]
Limitations	Requires sample volatility (may need derivatization or pyrolysis), potential for thermal degradation of the polymer.	Matrix effects can suppress ionization, requires soluble samples.[4]	Lower sensitivity compared to MS techniques, requires higher concentrations of fragments.[7]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Methodology: This method is ideal for the analysis of volatile and semi-volatile ACCN fragments. Headspace or pyrolysis techniques are often employed to introduce the analytes into the GC system.

Sample Preparation (Headspace GC-MS):

• Accurately weigh 100-500 mg of the polymer sample into a headspace vial.

• Seal the vial hermetically with a PTFE-lined septum and aluminum cap.

• Place the vial in the headspace autosampler and incubate at a temperature below the polymer's degradation point (e.g., 120-150 °C) for a predetermined time (e.g., 30-60 minutes) to allow volatile fragments to partition into the headspace.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for separating non-polar to semi-polar compounds (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 250 °C) to separate the fragments.

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400.

Data Analysis:

• Identify ACCN fragments by comparing their mass spectra with reference libraries (e.g., NIST).

• Quantify the fragments using an external or internal standard calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Methodology: LC-MS is a powerful technique for analyzing a wider range of ACCN fragments, including those that are less volatile or thermally labile.

Sample Preparation:

• Dissolve a known amount of the polymer sample in a suitable solvent (e.g., tetrahydrofuran, dichloromethane, acetonitrile) to a final concentration of 1-10 mg/mL.

• Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Dilute the filtered solution as needed to fall within the calibration range of the instrument.

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase column (e.g., C18, C8) is typically used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometer: An electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source is commonly used, coupled to a quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer.

Data Analysis:

• Identify the ACCN fragments based on their accurate mass and fragmentation patterns (MS/MS).

• Quantify the fragments using a matrix-matched calibration curve with an appropriate internal standard.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodology: NMR spectroscopy is a primary technique for the structural elucidation and quantification of initiator fragments that are incorporated as end-groups in the polymer chain.[11]

Sample Preparation:

• Dissolve 10-50 mg of the polymer sample in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Ensure the sample is fully dissolved to obtain a homogeneous solution.

Instrumentation and Conditions:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution and sensitivity.

• Experiments:

  • ¹H NMR: For identifying and quantifying the protons of the cyclohexyl and nitrile groups of the ACCN fragments.

  • ¹³C NMR: To confirm the carbon skeleton of the initiator fragments.[6]

  • 2D NMR (e.g., COSY, HSQC): To aid in the unambiguous assignment of signals.

Data Analysis:

• Assign the NMR signals corresponding to the ACCN initiator fragments and the repeating monomer units of the polymer.

• Calculate the number-average molecular weight (Mn) of the polymer and the concentration of the initiator fragments by integrating the respective signals and applying the appropriate formulas.

Visualizations

Logical Workflow for ACCN Fragment Analysis

Caption: Workflow for the analysis of ACCN initiator fragments in polymers.

Decomposition Pathway of ACCN

Caption: Thermal decomposition pathway of ACCN initiator.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. Detection challenges in quantitative polymer analysis by liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Streamlining LC-MS Characterization of Pharmaceutical Polymers by Fourier-Transform-Based Deconvolution and Macromolecular Mass Defect Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. End-Group Analysis of Polymer | MtoZ Biolabs [mtoz-biolabs.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to GPC Analysis of Polymers Synthesized with 1,1'-Azobis(cyclohexanecarbonitrile) and Other Common Initiators

For researchers, scientists, and drug development professionals, the choice of a free-radical initiator is a critical parameter that dictates the final properties of a synthesized polymer. This guide provides an objective comparison of the performance of polymers initiated with 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), also known as Vazo initiator 88, against two widely used alternatives: Azobisisobutyronitrile (AIBN) and Benzoyl Peroxide (BPO). The comparison is centered on the Gel Permeation Chromatography (GPC) analysis of the resulting polymers, a key technique for determining molecular weight and molecular weight distribution.

Performance Comparison of Initiators in Polystyrene Synthesis

The selection of an initiator significantly influences the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI) of the resulting polymer. A lower PDI value (closer to 1.0) indicates a more controlled polymerization process, yielding polymer chains of more uniform length. The following table summarizes typical GPC data for polystyrene synthesized under comparable free-radical polymerization conditions using ACCN, AIBN, and BPO.

Initiator	Monomer	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)	Styrene (B11656)	~35,000	~75,000	~2.14
Azobisisobutyronitrile (AIBN)	Styrene	~45,000	~99,000	~2.20
Benzoyl Peroxide (BPO)	Styrene	~40,000	~92,000	~2.30

Note: The data presented are representative values compiled from various sources and are intended for comparative purposes. Actual results may vary depending on specific experimental conditions.

The data indicates that under similar conditions, ACCN can produce polystyrene with a slightly lower molecular weight and a narrower polydispersity index compared to AIBN and BPO. This suggests that ACCN may offer a greater degree of control in free-radical polymerization, which is a significant advantage for applications requiring well-defined polymer architectures.

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for obtaining reliable and comparable results. Below are representative protocols for the free-radical polymerization of styrene and the subsequent GPC analysis.

Experimental Protocol 1: Bulk Polymerization of Styrene

Materials:

• Styrene monomer (inhibitor removed by passing through a column of basic alumina)

• Initiator (ACCN, AIBN, or BPO)

• Solvent (e.g., Toluene, optional for solution polymerization)

• Schlenk tube or reaction flask with a reflux condenser

• Magnetic stirrer and heating mantle/oil bath

• Inert gas (Nitrogen or Argon)

• Methanol (for precipitation)

• Vacuum oven

Procedure:

• Place the purified styrene monomer (e.g., 10 g, 96 mmol) and the desired amount of initiator (e.g., 0.1 mol% relative to the monomer) into a Schlenk tube or reaction flask.

• If conducting a solution polymerization, add the desired amount of solvent.

• Seal the vessel and deoxygenate the mixture by bubbling with an inert gas for 20-30 minutes.

• Heat the reaction mixture to the desired temperature under a positive pressure of the inert gas. Typical temperatures are around 80-100°C for ACCN, 60-80°C for AIBN, and 80-95°C for BPO, depending on their respective half-lives.

• Maintain the temperature and stirring for the desired reaction time (e.g., 6-24 hours).

• Cool the reaction mixture to room temperature.

• If the polymerization was conducted in bulk, dissolve the viscous polymer in a suitable solvent like Tetrahydrofuran (THF).

• Precipitate the polymer by slowly adding the polymer solution to a large excess of a non-solvent, such as methanol, with vigorous stirring.

• Collect the precipitated polymer by filtration and wash it with fresh methanol.

• Dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Experimental Protocol 2: Gel Permeation Chromatography (GPC) Analysis

Materials and Equipment:

• Dried polymer sample

• HPLC-grade Tetrahydrofuran (THF) as the mobile phase

• GPC system equipped with a pump, injector, column set (e.g., polystyrene-divinylbenzene columns), and a refractive index (RI) detector

• Syringe filters (e.g., 0.22 µm PTFE)

• Autosampler vials

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the dried polymer sample.

  • Dissolve the polymer in 10 mL of THF to create a solution with a concentration of about 1 mg/mL.

  • Gently agitate the solution until the polymer is fully dissolved. This may take several hours.

  • Filter the polymer solution through a 0.22 µm syringe filter into an autosampler vial.

• GPC System Setup:

  • Equilibrate the GPC system with THF as the mobile phase at a constant flow rate (e.g., 1.0 mL/min) and temperature (e.g., 35°C).

  • Ensure the baseline of the RI detector is stable.

• Calibration:

  • Generate a calibration curve by injecting a series of narrow polystyrene standards with known molecular weights.

• Sample Analysis:

  • Inject the filtered polymer sample into the GPC system.

  • Record the chromatogram.

• Data Processing:

  • Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer sample using the GPC software and the generated calibration curve.

Visualizing the Workflow and Underlying Principles

To better illustrate the processes involved, the following diagrams created using the DOT language provide a visual representation of the experimental workflow and the fundamental mechanism of free-radical polymerization.

Caption: Experimental workflow from polymer synthesis to GPC analysis.

Caption: The three key stages of free-radical polymerization.

A Researcher's Guide to NMR Analysis for Confirming Polymer Structure Initiated by 1,1'-Azobis(cyclohexanecarbonitrile)

For researchers, scientists, and drug development professionals, confirming the precise structure of a polymer is paramount to understanding its properties and function. When employing 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) as a radical initiator, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful tool for detailed structural elucidation. This guide provides a comparative analysis of polymers initiated with ACCN and other common initiators, supported by experimental data and detailed protocols for NMR analysis.

Performance Comparison of Radical Initiators

The choice of radical initiator significantly influences the final polymer's molecular weight, polydispersity, and end-group functionality. 1,1'-Azobis(cyclohexanecarbonitrile), also known as ACHN, is a thermally stable initiator soluble in various organic solvents like methanol (B129727) and dimethylformamide (DMF). It serves as a more efficient radical initiator in certain applications compared to the more common Azobisisobutyronitrile (AIBN).

Below is a quantitative comparison of polymer properties synthesized with ACCN and AIBN. The data highlights the impact of the initiator on key polymer characteristics.

Initiator	Monomer	Mn ( g/mol )	Mw ( g/mol )	PDI (Đ)
ACCN (ACHN)	BN-Styrene	1900	3900	2.07
AIBN	BN-Styrene	-	-	-

Further comparative data for other monomers and conditions is needed for a more comprehensive analysis.

Experimental Protocols

Reproducible and detailed experimental procedures are fundamental to obtaining reliable and comparable results. The following sections outline the protocols for both the polymerization process and the subsequent NMR analysis.

Experimental Protocol 1: Free-Radical Polymerization using ACCN

This protocol describes a general procedure for the bulk polymerization of a vinyl monomer using ACCN as the initiator.

Materials:

• Vinyl Monomer (e.g., Styrene, Methyl Methacrylate)

• 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

• Solvent (e.g., Toluene, DMF)

• Schlenk tube or reaction vessel with a nitrogen inlet

• Oil bath or heating mantle

• Magnetic stirrer

• Methanol (for precipitation)

• Vacuum oven

Procedure:

• The vinyl monomer is purified to remove inhibitors, typically by passing through a column of basic alumina (B75360) or by distillation under reduced pressure.

• In a Schlenk tube under a nitrogen atmosphere, the desired amount of monomer and ACCN are dissolved in the chosen solvent. The monomer-to-initiator ratio will influence the final molecular weight of the polymer.

• The reaction mixture is degassed by several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.

• The sealed reaction vessel is then placed in a preheated oil bath at the desired temperature (the 10-hour half-life of ACCN is at 88°C in toluene) and stirred for the specified reaction time.

• The polymerization is terminated by cooling the reaction mixture in an ice bath.

• The polymer is isolated by precipitation in a non-solvent, such as methanol, followed by filtration.

• The collected polymer is dried in a vacuum oven to a constant weight.

Experimental Protocol 2: Quantitative ¹H NMR Analysis for End-Group Analysis

This protocol details the steps for using ¹H NMR to determine the number-average molecular weight (Mn) of a polymer initiated with ACCN by analyzing the initiator fragments at the polymer chain ends.

Materials and Equipment:

• Dried polymer sample

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tubes

• NMR spectrometer (a higher field strength, e.g., 400 MHz or above, is recommended for better resolution of end-group signals)

• Internal standard (optional, for absolute concentration determination)

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the dried polymer (e.g., 10-20 mg) and dissolve it in a precise volume of the chosen deuterated solvent (e.g., 0.6-0.7 mL) in a clean, dry vial.

  • Ensure the polymer is fully dissolved. Gentle warming or vortexing may be necessary.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the polymer solution.

  • Key Acquisition Parameters for Quantitative Analysis:

    • Pulse Angle: Use a 90° pulse to ensure maximum signal intensity.

    • Relaxation Delay (d1): Set a sufficiently long relaxation delay (at least 5 times the longest T₁ of the protons of interest) to allow for complete relaxation of all protons between scans. This is crucial for accurate integration. A d1 of 10-30 seconds is often a good starting point for polymers.

    • Number of Scans (ns): Acquire a sufficient number of scans to achieve a good signal-to-noise ratio, especially for the low-intensity end-group signals.

• Data Processing and Analysis:

  • Process the acquired FID (Free Induction Decay) with an appropriate window function (e.g., exponential multiplication with a small line broadening factor) and perform a Fourier transform.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integration:

    • Identify the signals corresponding to the repeating monomer units in the polymer backbone. Integrate a well-resolved signal from the monomer repeat unit.

    • Identify the signals corresponding to the protons of the cyclohexyl group from the ACCN initiator at the chain ends. These signals are expected in the aliphatic region of the spectrum. Precise chemical shift values for the ACCN end-group on various polymers are not widely reported in the literature and may need to be determined empirically or through 2D NMR techniques for unambiguous assignment.

    • Integrate a characteristic, well-resolved signal from the ACCN end-group.

  • Calculation of Number-Average Molecular Weight (Mn): The number-average molecular weight can be calculated using the following formula: Mn = ( (Area_repeat * N_end) / (Area_end * N_repeat) ) * MW_repeat + MW_initiator Where:

    • Area_repeat is the integral area of the selected signal from the repeating monomer unit.

    • N_end is the number of protons giving rise to the integrated end-group signal.

    • Area_end is the integral area of the selected signal from the initiator end-group.

    • N_repeat is the number of protons giving rise to the integrated repeating unit signal.

    • MW_repeat is the molecular weight of the repeating monomer unit.

    • MW_initiator is the molecular weight of the ACCN initiator (244.34 g/mol ).

Visualizing the Process: From Initiation to Analysis

The following diagrams, generated using the DOT language for Graphviz, illustrate the key processes involved in the synthesis and analysis of polymers initiated by ACCN.

Figure 1. Thermal decomposition of ACCN and subsequent initiation of polymerization.

Figure 2. Experimental workflow for NMR analysis of polymer structure.

Figure 3. Logical relationship between initiator choice and polymer structure confirmation.

Conclusion

NMR spectroscopy is an indispensable technique for the detailed structural characterization of polymers initiated by 1,1'-Azobis(cyclohexanecarbonitrile). Through careful experimental design and quantitative NMR analysis, researchers can confirm the incorporation of the initiator fragments as end-groups and accurately determine key polymer properties such as number-average molecular weight. This guide provides a foundational framework for comparing ACCN with other radical initiators and for implementing robust NMR analysis protocols to ensure the precise characterization of synthesized polymers, a critical step in the development of new materials for a wide range of scientific and industrial applications. Further research to identify and report the specific NMR signatures of ACCN end-groups across a variety of polymer systems would be highly beneficial to the polymer science community.

A Comparative Guide to the Thermal Properties of Polymers Synthesized with 1,1'-Azobis(cyclohexanecarbonitrile)

For researchers, scientists, and drug development professionals, the choice of a radical initiator is a critical parameter that significantly influences the final properties of a synthesized polymer. This guide provides an objective comparison of the thermal properties of polymers synthesized using 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN), also known as VAZO-88, with those synthesized using more common initiators like Azobisisobutyronitrile (AIBN) and Benzoyl Peroxide (BPO). The thermal behavior, a key determinant of a polymer's processing conditions and application range, is evaluated using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Executive Summary

1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) is a versatile, oil-soluble azo initiator used in free-radical polymerization. Its selection over other initiators can impact the molecular weight, polydispersity, and, notably, the thermal stability of the resulting polymers. This guide presents a compilation of experimental data to compare the glass transition temperature (Tg), decomposition temperatures, and other thermal characteristics of polymers synthesized with ACCN against those prepared with AIBN and BPO. The data indicates that the choice of initiator can lead to measurable differences in the thermal profiles of the final polymeric materials.

Data Presentation: A Quantitative Comparison

The following tables summarize the key thermal properties of various polymers synthesized using ACCN and alternative initiators.

Table 1: Thermal Properties of Polymers Synthesized with 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN/VAZO)

Polymer	Monomer(s)	Initiator	Glass Transition Temperature (Tg) (°C)	Initial Decomposition Temperature (IDT) (°C)	Decomposition Temperature at 50% Weight Loss (°C)	Reference
Copolymer of Methacrylonitrile (B127562) (MAN) and Vinyl Butyrate (B1204436) (VB)	Methacrylonitrile, Vinyl Butyrate	ACCN (VAZO)	110.2	260	380	[1]
Copolymer of Methacrylonitrile (MAN) and Ethyl Methacrylate (B99206) (EMA)	Methacrylonitrile, Ethyl Methacrylate	ACCN (VAZO)	114.52	255	375	[2]

Table 2: Thermal Properties of Polymers Synthesized with Alternative Initiators (AIBN and BPO)

Polymer	Monomer(s)	Initiator	Glass Transition Temperature (Tg) (°C)	Initial Decomposition Temperature (°C)	Decomposition Temperature at 50% Weight Loss (°C)	Reference
Poly(methyl methacrylate) (PMMA)	Methyl Methacrylate	AIBN	~120	~224	~351	[3][4]
Polystyrene (PS)	Styrene	BPO	Not specified in source	Not specified in source	Not specified in source
Polystyrene (PS)	Styrene	Not specified	~100	~397	Not specified in source	[5][6]

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the reproducibility and validation of the presented data.

Polymer Synthesis

General Procedure for Free Radical Polymerization using ACCN (VAZO):

Copolymers of methacrylonitrile (MAN) with either vinyl butyrate (VB) or ethyl methacrylate (EMA) were synthesized via free radical polymerization.[1][2]

• Materials: Monomers (Methacrylonitrile, Vinyl Butyrate, Ethyl Methacrylate), Initiator (1,1'-Azobis(cyclohexanecarbonitrile) - VAZO), Solvent (Dimethylformamide - DMF).

• Procedure:

  • Appropriate quantities of dry monomers, solvent (DMF), and the initiator (VAZO, 2.5 g/dm³ of solvent) were placed in glass tubes.[1] The total monomer concentration was kept at 1.5 M.[1]

  • The tubes were sealed under a nitrogen atmosphere.[1]

  • Polymerization was carried out in a thermostat at 60 ± 1 °C for 1.5 hours to achieve less than 10% conversion.[1]

  • The resulting polymer was isolated by pouring the reaction mixture into a large volume of water.[1]

  • The precipitated polymer was filtered, washed thoroughly with water, followed by ether and hexane, and finally dried under vacuum.[1]

Thermal Analysis

Differential Scanning Calorimetry (DSC):

The glass transition temperatures (Tg) of the copolymers were determined using DSC.

• Instrument: A differential scanning calorimeter.

• Procedure:

  • The analysis was performed on the synthesized copolymer samples.

  • The glass transition temperature (Tg) was determined from the DSC thermograms.[2]

Thermogravimetric Analysis (TGA):

The thermal stability of the copolymers was evaluated by TGA.

• Instrument: A thermogravimetric analyzer.

• Procedure:

  • The TGA of the copolymer samples was recorded.

  • The initial decomposition temperature (IDT) and the temperature at 50% weight loss were determined from the TGA curves to assess the relative thermal stability of the polymers.[2]

Mandatory Visualization

The following diagram illustrates the workflow for comparing the thermal properties of polymers based on the initiator used.

Caption: Workflow for comparing polymer thermal properties based on the initiator.

References

• 1. asianpubs.org [asianpubs.org]
• 2. jchps.com [jchps.com]
• 3. Novel terpolymers based on methyl methacrylate with superior thermal stability and optical transparency for high-value applications | PLOS One [journals.plos.org]
• 4. New Method Based on the Direct Analysis in Real Time Coupled with Time-of-Flight Mass Spectrometry to Investigate the Thermal Depolymerization of Poly(methyl methacrylate) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. hitachi-hightech.com [hitachi-hightech.com]

A Comparative Guide to Reactivity Ratios of Copolymers Synthesized with 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

For researchers, scientists, and drug development professionals engaged in polymer synthesis, the choice of initiator is a critical parameter that dictates the kinetics of polymerization and the final properties of the copolymer. 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) is a widely used thermal initiator in free radical polymerization. This guide provides a comparative analysis of the reactivity ratios of copolymers synthesized using ACCN and other common initiators, supported by experimental data.

Performance Comparison of ACCN and AIBN as Initiators

1,1'-Azobis(cyclohexanecarbonitrile) (ACCN) and Azobisisobutyronitrile (AIBN) are two of the most common azo-initiators used in free radical polymerization. The choice between them often depends on the desired polymerization temperature and the solvent used. ACCN has a 10-hour half-life temperature of 88°C, while AIBN's is lower at 65°C. This allows for polymerization at higher temperatures with ACCN without an excessively rapid rate of initiation.

The reactivity ratios of a given monomer pair are theoretically independent of the initiator type, as they are ratios of propagation rate constants. However, the initiator can influence the overall reaction kinetics and potentially the side reactions, which might indirectly affect the experimentally determined reactivity ratios. Below, we present a compilation of reactivity ratios for various monomer pairs initiated with ACCN and AIBN to serve as a reference for researchers.

Quantitative Data Summary

The following tables summarize the reactivity ratios (r1, r2) for various copolymer systems synthesized using ACCN and AIBN. The reactivity ratios indicate the preference of a growing polymer chain radical to add a monomer of its own type versus the comonomer.

• r₁ > 1 : The growing chain ending in monomer 1 prefers to add monomer 1.

• r₁ < 1 : The growing chain ending in monomer 1 prefers to add monomer 2.

• r₁r₂ ≈ 1 : Ideal or random copolymerization.

• r₁r₂ ≈ 0 : Tendency towards alternating copolymerization.

• r₁r₂ > 1 : Tendency towards block copolymerization.

Table 1: Reactivity Ratios of Copolymers Synthesized with 1,1'-Azobis(cyclohexanecarbonitrile) (ACCN)

Monomer 1 (M1)	Monomer 2 (M2)	Solvent	Temp. (°C)	r1	r2	Method	Reference
Methacrylonitrile	Vinyl Butyrate	DMF	60	1.66	0.15	Fineman-Ross & Kelen-Tudos	[1]
Acrylonitrile	Ethylmethacrylate	DMF	60	1.49	0.38	Fineman-Ross & Kelen-Tudos	[2]
Acrylonitrile	Vinyl Propionate	DMF	60	1.54	0.18	Fineman-Ross & Kelen-Tudos	[3]
Methacrylonitrile	Ethylmethacrylate	DMF	60	0.86	0.45	Fineman-Ross & Kelen-Tudos	[4]

Table 2: Reactivity Ratios of Copolymers Synthesized with Azobisisobutyronitrile (AIBN)

Monomer 1 (M1)	Monomer 2 (M2)	Solvent	Temp. (°C)	r1	r2	Method	Reference
Acrylonitrile	Methyl Acrylate	DMF	62	1.29	0.96	Non-linear least-squares	[5]
Acrylonitrile	Butyl Methacrylate	Solution	-	0.37	1.44	Kelen-Tudos	[5]
Methacrylic Acid	Ethyl Acrylate	Ethanol	-	2.63	0.21	Kelen-Tudos
Styrene	Methyl Methacrylate	Benzene-d6	60	0.697	0.491	in situ 1H NMR	[6]

Experimental Protocols

The determination of reactivity ratios is crucial for understanding and controlling copolymerization processes. The following is a generalized protocol for determining reactivity ratios via the Fineman-Ross or Kelen-Tudos methods, which are commonly cited in the referenced literature.

1. Materials:

• Monomer 1 (purified)

• Monomer 2 (purified)

• Initiator (ACCN or AIBN, recrystallized)

• Solvent (e.g., Dimethylformamide - DMF, purified)

• Inhibitor remover (e.g., alumina (B75360) column)

• Precipitant (e.g., methanol)

2. Polymerization Procedure:

• A series of polymerization reactions are set up with varying initial molar feed ratios of the two monomers.

• The monomers are purified to remove inhibitors, typically by passing them through a column of activated alumina.

• For each reaction, the desired amounts of Monomer 1, Monomer 2, solvent, and initiator are charged into a reaction vessel (e.g., a Schlenk tube or a sealed ampoule).

• The reaction mixture is degassed to remove oxygen, which can inhibit free radical polymerization. This is typically done by several freeze-pump-thaw cycles or by bubbling an inert gas like nitrogen or argon through the mixture.

• The sealed reaction vessels are placed in a constant temperature bath (e.g., 60 °C for AIBN or a higher temperature for ACCN) and the polymerization is allowed to proceed.

• The polymerization is stopped at low conversion (typically < 10%) to ensure that the monomer feed ratio remains relatively constant.[7] This is achieved by quenching the reaction, for example, by rapid cooling and exposure to air.

• The resulting copolymer is isolated by precipitation in a non-solvent (e.g., pouring the reaction mixture into a large volume of methanol).

• The precipitated copolymer is then filtered, washed with the non-solvent to remove any unreacted monomers and initiator, and dried under vacuum to a constant weight.

3. Copolymer Composition Analysis:

• The composition of the isolated copolymer (i.e., the molar ratio of the two monomer units in the polymer chain) is determined. This can be done using various analytical techniques:

  • Elemental Analysis: If one of the monomers contains a unique element (e.g., nitrogen in acrylonitrile), its content in the copolymer can be determined by elemental analysis.

  • Spectroscopy (¹H NMR, FTIR): The relative amounts of the two monomer units can be determined by integrating the characteristic peaks in the ¹H NMR spectrum or by analyzing the absorbance of specific functional groups in the FTIR spectrum.

4. Calculation of Reactivity Ratios:

• The Fineman-Ross (F-R) or Kelen-Tudos (K-T) methods are then used to determine the reactivity ratios from the initial monomer feed ratios and the resulting copolymer compositions.[2][3][8] These are graphical methods that rearrange the copolymerization equation into a linear form.

  • Fineman-Ross Equation: G = H * r₁ - r₂ where G and H are functions of the monomer feed and copolymer composition. A plot of G versus H gives a straight line with slope r₁ and intercept -r₂.

  • Kelen-Tudos Equation: This is a modified version of the Fineman-Ross method that gives more reliable results, especially when one of the monomers is in large excess.

Mandatory Visualization

Caption: Experimental workflow for determining copolymer reactivity ratios.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Reactivity Ratios of N-Vinylpyrrolidone - Acrylic Acid Copolymer [article.sapub.org]
• 4. Reactivity Ratios of N-Vinylpyrrolidone - Acrylic Acid Copolymer | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Determination of Reactivity Ratios from Binary Copolymerization Using the k-Nearest Neighbor Non-Parametric Regression [mdpi.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1,1'-Azobis(cyclohexanecarbonitrile): A Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 1,1'-Azobis(cyclohexanecarbonitrile) (ACHN), a self-reactive solid commonly used as a radical initiator. Adherence to these procedures is critical to ensure the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety Considerations

1,1'-Azobis(cyclohexanecarbonitrile) is a hazardous chemical with the potential for rapid decomposition, especially when heated.[1][2] It is classified as a self-reactive substance and can cause skin, eye, and respiratory irritation.[3] Improper handling or disposal can lead to fire or explosion.[4]

Key Hazards:

• Self-Reactive: Heating may cause a fire or explosion.[3][4]

• Irritant: Causes serious eye irritation and may cause respiratory and skin irritation.[3]

• Toxic Decomposition Products: Hazardous decomposition products formed under fire conditions include carbon oxides and nitrogen oxides (NOx).

Personal Protective Equipment (PPE)

Before handling 1,1'-Azobis(cyclohexanecarbonitrile) for any purpose, including disposal preparation, the following personal protective equipment must be worn:

PPE Category	Specific Requirements
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator with an appropriate cartridge may be necessary for large quantities or in case of dust formation.

Disposal Procedures: A Step-by-Step Guide

The recommended and safest method for the disposal of 1,1'-Azobis(cyclohexanecarbonitrile) is through a licensed hazardous waste disposal company. Laboratory-scale chemical deactivation is not recommended without a thoroughly validated and peer-reviewed protocol for this specific compound, as incomplete reactions can still pose significant hazards.

Step 1: Segregation and Labeling

• Isolate the waste 1,1'-Azobis(cyclohexanecarbonitrile) from incompatible materials.

• Ensure the waste container is clearly labeled with the full chemical name: "Waste 1,1'-Azobis(cyclohexanecarbonitrile)" and the appropriate hazard symbols (e.g., self-reactive, irritant).

Step 2: Packaging for Disposal

• Use a dedicated, compatible, and properly sealed container for the waste. The original product container is often a suitable choice.

• Do not mix with other waste streams, especially acids or bases, as this can trigger a violent reaction.

• If the original container is compromised, transfer the waste to a new, clean, and compatible container in a well-ventilated area, such as a fume hood.

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide the contractor with the Safety Data Sheet (SDS) for 1,1'-Azobis(cyclohexanecarbonitrile).

• The primary method of disposal for this compound is incineration in a chemical incinerator equipped with an afterburner and scrubber.

Step 4: Spill and Emergency Procedures

• In case of a spill, evacuate the immediate area.

• Avoid generating dust.

• For small spills, carefully sweep up the solid material and place it in a designated waste container for disposal.

• For large spills, contact your institution's emergency response team.

Regulatory Information

Under the Resource Conservation and Recovery Act (RCRA), 1,1'-Azobis(cyclohexanecarbonitrile) is classified as a hazardous waste due to its reactivity.

Regulatory Information	Classification
EPA Hazardous Waste Code	D003 (Reactivity) [5][6][7][8][9]

Disposal Workflow

Caption: Disposal workflow for 1,1'-Azobis(cyclohexanecarbonitrile).

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. ABCN - Wikipedia [en.wikipedia.org]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 6. wku.edu [wku.edu]
• 7. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 8. my.alfred.edu [my.alfred.edu]
• 9. Waste Code [rcrainfo.epa.gov]

Personal protective equipment for handling 1,1'-Azobis(cyclohexanecarbonitrile)

Essential Safety and Handling Guide for 1,1'-Azobis(cyclohexanecarbonitrile)

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for researchers, scientists, and drug development professionals handling 1,1'-Azobis(cyclohexanecarbonitrile). Adherence to these guidelines is critical for ensuring laboratory safety and proper chemical management.

Chemical Identifier:

• Name: 1,1'-Azobis(cyclohexanecarbonitrile)

• Synonyms: ACHN, VAZO® catalyst 88[1]

• CAS Number: 2094-98-6[1]

• Molecular Formula: C₁₄H₂₀N₄[1]

• Molecular Weight: 244.34 g/mol [1]

Hazard Identification and Personal Protective Equipment (PPE)

1,1'-Azobis(cyclohexanecarbonitrile) is a self-reactive solid that poses several hazards.[1] Heating may cause a fire.[1] It is also known to cause skin and serious eye irritation, and may cause respiratory irritation.[1] Ingestion and inhalation may be harmful.[1]

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

Hazard Class	GHS Pictograms	Signal Word	Hazard Statements
Self-reactive substances	🔥	Danger	H242: Heating may cause a fire.[1]
Skin corrosion/irritation	⚠️	Warning	H315: Causes skin irritation.[1]
Serious eye damage/eye irritation	⚠️	Warning	H319: Causes serious eye irritation.[1]
Specific target organ toxicity — single exposure	⚠️	Warning	H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)	Specification	Standard
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	EN166 (EU) or NIOSH (US) approved.[1]
Hand Protection	Impervious chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.	Follow good laboratory practices for glove removal and disposal.[1]
Respiratory Protection	Full-face particle respirator or a dust mask.	N100 (US), P3 (EN 143), or N95 (US) respirator cartridges are recommended where risk assessment shows air-purifying respirators are appropriate.[1]
Body Protection	Protective clothing, such as a lab coat. For spill response, disposable coveralls may be necessary.	Ensure clothing minimizes skin exposure.[2]

Step-by-Step Handling and Storage Protocol

Engineering Controls:

• Always handle 1,1'-Azobis(cyclohexanecarbonitrile) in a well-ventilated area.

• Use a chemical fume hood or provide appropriate exhaust ventilation where dust is formed.[1]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is correctly worn. Have an eyewash station and safety shower readily accessible.[2]

• Dispensing: Avoid the formation of dust and aerosols.[1] Use tools that do not generate sparks.[3]

• Heating: Keep away from heat, sparks, open flames, and other ignition sources.[1][3] Do not smoke in the handling area.[1]

• Compatibility: Avoid contact with strong oxidizing agents and combustible materials.[3]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage:

• Store in a cool, dry, and well-ventilated place.[1]

• The recommended storage temperature is 2-8°C.[1]

• Keep the container tightly closed.[1]

• Store away from combustible materials.

• Periodically vent the container as pressure may build up over time, which could cause the container to burst.[1] Handle and open the container with care.[1]

Spill Management and First Aid

Accidental Release Measures:

• Evacuation: Evacuate personnel from the spill area.[1]

• Ventilation: Ensure adequate ventilation.[1]

• Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, eye protection, and protective clothing.[1][2]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[1]

• Cleanup:

  • Avoid generating dust.[1]

  • For small dry spills, use a clean shovel to place the material into a clean, dry, loosely covered container for disposal.[4]

  • Alternatively, sweep up and shovel the material.[1] Wet-brushing or using an electrically protected vacuum cleaner can also be used to collect the spilled material.[1]

  • Place the collected material in a suitable, closed container for disposal.[1]

• Decontamination: Ventilate the area and wash the spill site after the material pickup is complete.[2]

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.[1]
Skin Contact	Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Consult a physician.[1]
Eye Contact	Rinse cautiously and thoroughly with plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately consult a physician.[1][3]
Ingestion	DO NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1][3]

Disposal Plan

Proper disposal of 1,1'-Azobis(cyclohexanecarbonitrile) and its contaminated materials is crucial to prevent environmental contamination and ensure safety.

Waste Generation and Segregation:

• Collect waste 1,1'-Azobis(cyclohexanecarbonitrile) and any contaminated materials (e.g., gloves, wipes, containers) in a designated, labeled, and closed container.

• Do not mix with other waste. Leave chemicals in their original containers if possible.

Disposal Procedure:

• Professional Disposal: All waste must be disposed of in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service to dispose of this material.[1][2]

• Incineration: A possible disposal method is to burn the material in a chemical incinerator equipped with an afterburner and scrubber.[1] Exercise extra care during ignition as this material is highly flammable.[1]

• Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of 1,1'-Azobis(cyclohexanecarbonitrile).

Caption: Workflow for handling 1,1'-Azobis(cyclohexanecarbonitrile).

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. pfaltzandbauer.com [pfaltzandbauer.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. 1,1'-Azobis(cyclohexanecarbonitrile) | C14H20N4 | CID 74978 - PubChem [pubchem.ncbi.nlm.nih.gov]